4-(4,4-Difluoropyrrolidin-3-yl)pyridine

Core Science & Biosynthesis

The Enigmatic Mechanism of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine: Acknowledging a Gap in Current Drug Discovery Knowledge

Researchers, scientists, and drug development professionals are constantly seeking novel molecular entities with the potential to address unmet medical needs. The compound 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, with its intriguing combination of a difluorinated pyrrolidine ring and a pyridine moiety, represents a structure of interest within medicinal chemistry. However, a comprehensive review of publicly available scientific literature and patent databases reveals a significant knowledge gap regarding its specific mechanism of action.

At present, there is no direct evidence to definitively characterize the biological targets, signaling pathways, or therapeutic applications of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. While the individual components of this molecule, the pyrrolidine and pyridine rings, are prevalent in a vast array of biologically active compounds, the specific contribution and interplay of these scaffolds in this particular arrangement remain unelucidated.

The pyrrolidine ring is a common feature in numerous FDA-approved drugs and clinical candidates, valued for its ability to introduce three-dimensional complexity and serve as a versatile scaffold for interacting with various biological targets. Similarly, the pyridine ring is a well-established pharmacophore found in a multitude of therapeutic agents, including kinase inhibitors and receptor antagonists.

Despite the prevalence of these individual motifs, extensive searches of scientific databases and patent literature did not yield any specific studies detailing the synthesis, biological evaluation, or mechanism of action of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. This absence of information prevents the construction of an in-depth technical guide based on verifiable data.

It is important to note that the lack of public information does not necessarily preclude the existence of proprietary research into this compound. Pharmaceutical and biotechnology companies often conduct extensive internal research and development on novel chemical entities that are not disclosed in the public domain until later stages of development or patent publication.

Therefore, while we can speculate on potential biological activities based on the structural alerts present in 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, any such discussion would be purely hypothetical and would not meet the rigorous standards of a technical guide for the scientific community.

This report serves to highlight the current void in the scientific literature regarding the mechanism of action of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. It underscores the vastness of unexplored chemical space and the continuous need for primary research to uncover the therapeutic potential of novel molecular structures. Future investigations are required to synthesize this compound, evaluate its biological activity across a range of assays, and ultimately elucidate its mechanism of action, which may reveal novel therapeutic opportunities. Until such data becomes available, the scientific community must consider the mechanism of action of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine as an open and intriguing question in the field of drug discovery.

Physicochemical properties of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

An In-Depth Technical Guide to the Physicochemical Properties of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(4,4-Difluoropyrrolidin-3-yl)pyridine is a heterocyclic compound of increasing interest in medicinal chemistry. The introduction of a gem-difluoro group onto the pyrrolidine ring, a common scaffold in drug discovery, significantly modulates its physicochemical and pharmacological properties. This guide provides a comprehensive analysis of the core physicochemical properties of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, offering field-proven insights into its synthesis, and potential applications. By synthesizing data from analogous structures and predictive models, this document serves as a foundational resource for researchers engaged in the design and development of novel therapeutics incorporating this unique motif.

Introduction: The Strategic Role of Fluorine in Pyrrolidine Scaffolds

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. Its conformational flexibility and ability to engage in hydrogen bonding interactions make it a versatile building block. The strategic introduction of fluorine atoms can profoundly alter the properties of the parent molecule. In the case of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, the gem-difluoro substitution at the 4-position of the pyrrolidine ring is expected to have several key impacts:

• Metabolic Stability: The C-F bond is significantly stronger than the C-H bond, making the difluorinated position resistant to metabolic oxidation by cytochrome P450 enzymes. This can lead to an improved pharmacokinetic profile.

• Modulation of Basicity (pKa): The electron-withdrawing nature of the fluorine atoms is anticipated to lower the pKa of the pyrrolidine nitrogen compared to its non-fluorinated counterpart. This can influence the compound's ionization state at physiological pH, affecting properties such as solubility, cell permeability, and off-target interactions.

• Conformational Restriction: The presence of the difluoro group can restrict the conformational flexibility of the pyrrolidine ring, potentially leading to a more favorable binding orientation with a biological target.

• Enhanced Lipophilicity: Fluorine substitution typically increases the lipophilicity of a molecule, which can impact its absorption, distribution, and ability to cross cellular membranes.[1]

This guide will delve into these properties, providing both theoretical and extrapolated experimental data to build a comprehensive physicochemical profile of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Physicochemical Properties

Direct experimental data for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine is not extensively available in the public domain. Therefore, the following table summarizes a combination of predicted values and experimental data from structurally analogous compounds to provide a robust estimation of its key physicochemical parameters.

Property	Predicted/Estimated Value	Rationale and Comparative Insights
Molecular Formula	C₉H₁₀F₂N₂	-
Molecular Weight	184.19 g/mol	-
pKa (Pyrrolidine N)	7.5 - 8.5	The pKa of the pyrrolidine nitrogen is expected to be lower than that of 4-(pyrrolidin-3-yl)pyridine due to the electron-withdrawing effect of the gem-difluoro group. For comparison, the experimental pKa of the analogous 4,4-difluoropiperidine is 8.5.[2]
pKa (Pyridine N)	~5.0	The pKa of the pyridine nitrogen is not expected to be significantly altered by the substituent and should be in the typical range for 4-substituted pyridines. The pKa of pyridine itself is 5.23.[3]
cLogP	1.0 - 1.5	The calculated XLogP3 for the non-fluorinated analog, 4-(pyrrolidin-3-yl)pyridine, is 0.6.[4] The addition of two fluorine atoms will increase lipophilicity. An increase of approximately 0.2-0.4 log units per fluorine is a reasonable estimation.
LogD at pH 7.4	0.5 - 1.0	At physiological pH, the pyrrolidine nitrogen will be partially protonated. The LogD will therefore be lower than the LogP, reflecting the increased aqueous solubility of the ionized form.[5][6]
Aqueous Solubility	Moderately Soluble	The presence of two basic nitrogens capable of protonation suggests moderate aqueous solubility, particularly at lower pH. The difluorination may slightly decrease solubility compared to the non-fluorinated analog.
Melting Point	Not available	Expected to be a solid at room temperature. For comparison, 4-pyrrolidinylpyridine has a melting point of 55-56 °C.[7] The difluoro-substituted compound may have a higher melting point due to altered crystal packing.
Boiling Point	Not available	High boiling point expected due to the polar nature and hydrogen bonding capabilities of the molecule.

Synthesis and Purification

Proposed Retrosynthetic Analysis

Caption: Retrosynthetic analysis for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Exemplary Forward Synthesis Protocol

This protocol is a conceptual workflow and would require optimization and validation.

Step 1: Synthesis of a Protected 4,4-Difluoropyrrolidin-3-one

• Starting Material: A commercially available N-protected-3-pyrrolidinone (e.g., N-Boc-3-pyrrolidinone).

• Fluorination: The key step is the gem-difluorination of the ketone. A common and effective method is the use of a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or a more modern equivalent like Deoxo-Fluor®.

  • Dissolve N-Boc-3-pyrrolidinone in a suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to -78 °C.

  • Add the fluorinating agent dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

  • Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield N-Boc-4,4-difluoro-3-pyrrolidinone.

Step 2: Reduction of the Ketone

• Reduction: The ketone at the 3-position is reduced to a hydroxyl group.

  • Dissolve the N-Boc-4,4-difluoro-3-pyrrolidinone in a suitable solvent (e.g., methanol or ethanol).

  • Cool the solution to 0 °C.

  • Add a reducing agent such as sodium borohydride (NaBH₄) portion-wise.

  • Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature.

  • Quench the reaction with water and extract the product.

  • Purify by chromatography to obtain N-Boc-4,4-difluoropyrrolidin-3-ol. A similar synthesis has been reported for a related compound.[8]

Step 3: Functionalization for Coupling

• Activation of the Hydroxyl Group: The hydroxyl group needs to be converted into a good leaving group for subsequent coupling, for example, by converting it to a triflate or mesylate.

  • Dissolve the alcohol in anhydrous dichloromethane and cool to 0 °C.

  • Add a base such as triethylamine or pyridine.

  • Add triflic anhydride or mesyl chloride dropwise.

  • Stir for 1-2 hours at 0 °C.

  • Wash the reaction mixture with cold water and brine.

  • Dry and concentrate to yield the activated intermediate.

Step 4: Coupling with the Pyridine Moiety

• Cross-Coupling Reaction: A palladium-catalyzed cross-coupling reaction, such as a Suzuki or Buchwald-Hartwig amination, can be employed. For a Suzuki coupling, a boronic acid or ester of the pyrrolidine would be required. A more direct approach might be a nucleophilic aromatic substitution (SNAr) if a suitably activated pyridine (e.g., 4-chloropyridine) is used, though this may require harsh conditions. A Buchwald-Hartwig amination approach is also plausible.

• Deprotection: The final step is the removal of the N-protecting group (e.g., Boc).

  • Dissolve the protected final product in a suitable solvent such as dichloromethane or dioxane.

  • Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.

  • Stir at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the final compound, 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, by preparative HPLC or by crystallization of a salt form.

Analytical Characterization Workflow

A rigorous analytical workflow is essential to confirm the identity and purity of the synthesized 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Caption: Analytical workflow for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

• ¹H NMR: The proton NMR spectrum is expected to show complex multiplets for the pyrrolidine protons due to H-H and H-F coupling. The pyridine protons will appear in the aromatic region.

• ¹³C NMR: The carbon attached to the fluorine atoms will appear as a triplet due to C-F coupling. Other carbons in the pyrrolidine ring will also show coupling to fluorine.[9][10]

• ¹⁹F NMR: A single signal is expected for the two equivalent fluorine atoms, which will be split by the adjacent protons.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the exact mass of the compound should be observed.

Applications in Drug Discovery

The 4-(4,4-Difluoropyrrolidin-3-yl)pyridine scaffold is a promising building block for the development of novel therapeutics. Its structural features suggest potential applications in several areas:

• Kinase Inhibitors: The pyridine and pyrrolidine rings are common motifs in kinase inhibitors, where they can form key hydrogen bonding interactions in the ATP-binding pocket.

• GPCR Ligands: The basic nitrogens and the defined conformation of the scaffold make it suitable for interaction with G-protein coupled receptors.

• CNS Agents: The modulated lipophilicity and basicity could be tuned to optimize blood-brain barrier penetration for central nervous system targets.[1]

The introduction of the gem-difluoro group serves as a bioisosteric replacement for a carbonyl group or a hydroxylated carbon, offering improved metabolic stability and altered electronics while maintaining the potential for key interactions.

Conclusion

4-(4,4-Difluoropyrrolidin-3-yl)pyridine represents a valuable and strategic building block for modern drug discovery. While comprehensive experimental data is still emerging, this guide provides a robust framework for understanding its core physicochemical properties based on sound chemical principles and data from analogous structures. The key takeaways for researchers are the anticipated modulation of pKa, increased metabolic stability, and altered conformation conferred by the gem-difluoro group. The proposed synthetic and analytical workflows offer a practical starting point for the preparation and characterization of this and related compounds. As the use of fluorinated scaffolds continues to grow, a thorough understanding of their properties will be essential for the successful design of the next generation of therapeutics.

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An In-depth Technical Guide to the Structural Analysis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine by ¹⁹F NMR Spectroscopy

Abstract

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern drug discovery, imparting profound effects on metabolic stability, binding affinity, and lipophilicity. The 4-(4,4-difluoropyrrolidin-3-yl)pyridine moiety, in particular, represents a valuable building block, combining the favorable properties of a difluorinated system with a key heterocyclic motif. Elucidating the precise three-dimensional structure and conformational dynamics of molecules containing this fragment is paramount for structure-activity relationship (SAR) studies. This technical guide provides a comprehensive framework for the structural analysis of 4-(4,4-difluoropyrrolidin-3-yl)pyridine and its derivatives using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the fundamental principles of ¹⁹F NMR, detail optimized experimental protocols, and provide a systematic approach to spectral interpretation, including the analysis of chemical shifts and coupling constants. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the power of ¹⁹F NMR for the unambiguous characterization of fluorinated pharmaceutical compounds.

Introduction: The Significance of Fluorine in Drug Discovery and the Power of ¹⁹F NMR

The introduction of fluorine atoms into drug candidates is a widely employed strategy to enhance their pharmacological profiles.[1][2] Fluorine's high electronegativity and relatively small size can significantly alter the electronic properties and conformation of a molecule, leading to improved metabolic stability and binding affinity.[3] The 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold is of particular interest due to the presence of a gem-difluoro group adjacent to a chiral center, which can introduce unique conformational constraints and stereochemical features.

¹⁹F NMR spectroscopy has emerged as an indispensable tool for the characterization of fluorinated molecules for several key reasons:

• High Sensitivity and Natural Abundance: The ¹⁹F nucleus has a spin of 1/2, a high gyromagnetic ratio, and is 100% naturally abundant, making it a highly sensitive nucleus for NMR experiments, comparable to ¹H.[4][5]

• Wide Chemical Shift Range: The ¹⁹F chemical shift range is significantly larger than that of ¹H NMR, spanning up to 800 ppm.[3][4] This large dispersion minimizes signal overlap, even in complex molecules, simplifying spectral analysis.[6][7]

• Sensitivity to the Local Environment: ¹⁹F chemical shifts are exquisitely sensitive to the local electronic and steric environment, providing detailed information about molecular conformation and intermolecular interactions.[1][3][5][8]

• Absence of Background Signals: The natural abundance of fluorine in biological systems is negligible, resulting in background-free spectra when analyzing fluorinated drugs or fragments in biological matrices.[7][9]

This guide will provide a detailed walkthrough of the application of ¹⁹F NMR for the comprehensive structural analysis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Experimental Design and Sample Preparation: A Foundation for High-Quality Data

The acquisition of high-quality, interpretable ¹⁹F NMR spectra begins with meticulous experimental design and sample preparation. The choices made at this stage directly impact the resolution, sensitivity, and ultimately, the reliability of the structural elucidation.

Sample Preparation Protocol

A robust and reproducible sample preparation protocol is critical for obtaining reliable ¹⁹F NMR data.

Step-by-Step Protocol:

• Compound Dissolution: Accurately weigh and dissolve the 4-(4,4-difluoropyrrolidin-3-yl)pyridine derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) to a final concentration typically ranging from 1 to 10 mg/mL.[10] The choice of solvent should be based on the solubility of the analyte and its compatibility with the desired experimental temperature range.

• Internal Standard: The inclusion of an internal reference standard is crucial for accurate chemical shift referencing.[10] Common choices include trifluoroacetic acid (TFA) or other fluorinated compounds with a known, stable chemical shift that does not overlap with the analyte signals.

• Filtration: If any particulate matter is present in the solution, filter the sample into a clean, high-quality NMR tube to a standard height of approximately 4-5 cm.[10] This prevents signal broadening and distortion from suspended solids.

• Degassing (Optional but Recommended): For sensitive experiments or samples prone to oxidation, degassing the sample by bubbling an inert gas (e.g., argon or nitrogen) through the solution can improve spectral quality.

NMR Instrument Parameters

The following table summarizes the key acquisition parameters for a standard one-dimensional ¹⁹F NMR experiment.

Parameter	Recommended Setting	Rationale
Transmitter Offset	Centered on the expected ¹⁹F signal region	Maximizes excitation efficiency and minimizes spectral artifacts.
Spectral Width	Sufficient to encompass all expected ¹⁹F signals	The wide chemical shift range of ¹⁹F necessitates a broader spectral window compared to ¹H NMR.[4][11]
Acquisition Time	1-2 seconds	Generally sufficient for good resolution in small molecules.[10]
Relaxation Delay (d1)	5 x T₁ (longest)	Crucial for ensuring full relaxation of the fluorine nuclei, which is essential for accurate integration and quantitative analysis.[10]
Pulse Angle	30-45°	A smaller flip angle can be used to shorten the relaxation delay, but a 90° pulse provides the maximum signal for a single scan.[12]
Number of Scans	Varies based on sample concentration	For concentrated samples, a few scans may suffice, while dilute samples may require hundreds or thousands of scans to achieve an adequate signal-to-noise ratio.[10]
¹H Decoupling	Inverse-gated decoupling	Removes ¹H-¹⁹F couplings, simplifying the spectrum and improving the signal-to-noise ratio without introducing NOE-based integration errors.[13]

Spectral Interpretation: Decoding the ¹⁹F NMR Spectrum of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

The ¹⁹F NMR spectrum of 4-(4,4-difluoropyrrolidin-3-yl)pyridine provides a wealth of structural information. A systematic approach to its interpretation is essential.

Chemical Shifts (δ): Probing the Electronic Environment

The two fluorine atoms in the 4,4-difluoropyrrolidinyl moiety are diastereotopic due to the adjacent chiral center at the 3-position. This diastereotopicity results in two distinct ¹⁹F NMR signals, even with proton decoupling. The chemical shifts of these two fluorine atoms are highly sensitive to the conformation of the pyrrolidine ring and the orientation of the pyridine ring.

Expected Chemical Shift Ranges:

Fluorine Environment	Typical Chemical Shift Range (ppm vs. CFCl₃)
Aliphatic CF₂	-90 to -130

Note: These are general ranges and can be influenced by solvent and substituents.[14][15]

The difference in chemical shift (Δδ) between the two diastereotopic fluorine atoms is a critical parameter. A larger Δδ often indicates a more conformationally constrained system or a greater influence of anisotropic effects from the nearby pyridine ring.

Coupling Constants (J): Through-Bond and Through-Space Interactions

Spin-spin coupling provides valuable information about the connectivity and spatial relationships between nuclei.

Key Coupling Interactions:

• Geminal ¹⁹F-¹⁹F Coupling (²JFF): The two fluorine atoms on the same carbon will exhibit a large geminal coupling constant, typically in the range of 230-260 Hz.[16]

• Vicinal ¹⁹F-¹H Coupling (³JFH): Coupling between the fluorine atoms and the proton at the C3 position provides information about the dihedral angle between the F-C4-C3-H bonds. This can be used to infer the puckering of the pyrrolidine ring.

• Long-Range Couplings: Long-range couplings (⁴J and ⁵J) between the fluorine atoms and the protons on the pyridine ring can also be observed and provide further conformational insights.[4]

The following diagram illustrates the key through-bond coupling interactions in the 4-(4,4-difluoropyrrolidin-3-yl)pyridine core structure.

Caption: Key J-coupling interactions in 4-(4,4-difluoropyrrolidin-3-yl)pyridine.

Advanced NMR Techniques for Unambiguous Structural Assignment

While one-dimensional ¹⁹F NMR provides a significant amount of information, complex cases or the need for definitive assignment may require the use of more advanced, multi-dimensional NMR techniques.

• ¹H-¹⁹F Heteronuclear Single Quantum Coherence (HSQC): This experiment correlates ¹H and ¹⁹F nuclei that are coupled to each other, providing an unambiguous assignment of which protons are coupled to which fluorine atoms.

• ¹H-¹⁹F Heteronuclear Overhauser Effect Spectroscopy (HOESY): This through-space correlation experiment identifies protons and fluorine atoms that are close in space, even if they are not directly bonded. This is invaluable for determining the relative stereochemistry and preferred conformation of the molecule.

• ¹³C-¹⁹F Heteronuclear Correlation: These experiments can be used to assign the ¹³C resonances of the fluorinated carbon and adjacent carbons.

The following workflow diagram illustrates a comprehensive approach to the structural analysis using a combination of 1D and 2D NMR techniques.

Caption: Workflow for structural analysis using multi-dimensional NMR.

Method Validation and Data Integrity

For applications in drug development and quality control, it is essential that the NMR methods used are validated to ensure they are fit for purpose.[17][18]

Key Validation Parameters:

• Specificity: The ability to unequivocally assess the analyte in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[17]

Conclusion

¹⁹F NMR spectroscopy is a powerful and versatile technique for the detailed structural analysis of fluorinated molecules like 4-(4,4-difluoropyrrolidin-3-yl)pyridine. By carefully considering experimental design, applying a systematic approach to spectral interpretation, and leveraging advanced multi-dimensional techniques, researchers can gain deep insights into the structure, conformation, and stereochemistry of these important pharmaceutical building blocks. The principles and protocols outlined in this guide provide a solid foundation for the successful application of ¹⁹F NMR in the pursuit of novel and effective therapeutic agents. The self-validating nature of well-designed NMR experiments ensures a high degree of confidence in the generated structural data, making it an authoritative tool in the drug discovery and development pipeline.[19][20]

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Role of difluoropyrrolidine motifs in pyridine-based pharmacophores

An In-depth Technical Guide to the Role of Difluoropyrrolidine Motifs in Pyridine-Based Pharmacophores

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacological properties. This technical guide provides an in-depth analysis of the role of the difluoropyrrolidine motif, particularly the 3,3-difluoro substitution, within pyridine-based pharmacophores. We will explore the profound impact of this unique structural combination on molecular conformation, basicity (pKa), lipophilicity (LogP), metabolic stability, and target engagement. Through a synthesis of established principles, case studies, and detailed experimental protocols, this guide aims to equip researchers, scientists, and drug development professionals with the critical insights needed to effectively leverage the difluoropyrrolidine-pyridine motif in the design of next-generation therapeutics.

Introduction: The Convergence of Two Privileged Scaffolds

The pyridine ring is one of the most prevalent N-heterocyclic scaffolds in FDA-approved drugs, valued for its ability to engage in a variety of non-covalent interactions, its contribution to aqueous solubility, and its versatile synthetic handles.[1][2][3] Likewise, the pyrrolidine ring is a common feature in bioactive molecules, offering a three-dimensional element that can effectively probe the pharmacophore space.[4] The strategic fusion of these two motifs has led to the development of numerous successful drug candidates.

This guide focuses on a specific and increasingly important modification of this combination: the introduction of a gem-difluoro group onto the pyrrolidine ring. The replacement of a methylene (-CH₂-) group with a difluoromethylene (-CF₂-) group is a powerful bioisosteric substitution that can dramatically alter the properties of the parent molecule.[5] We will dissect the nuanced effects of this substitution, providing a rationale for its use in overcoming common drug development hurdles.

The Physicochemical Impact of the 3,3-Difluoropyrrolidine Motif

The introduction of two fluorine atoms at the 3-position of the pyrrolidine ring imparts a unique set of physicochemical properties that are critical to its function in a pharmacophore.

Modulation of Basicity (pKa)

The high electronegativity of fluorine atoms results in a strong electron-withdrawing inductive effect. When a 3,3-difluoropyrrolidine moiety is attached to a pyridine ring, it significantly reduces the electron density on the pyrrolidine nitrogen. This, in turn, lowers the basicity (pKa) of the nitrogen atom.

Compound	Representative pKa	Impact of Difluorination
Pyrrolidine	~11.3	-
3,3-Difluoropyrrolidine	~7.4	Significant reduction in basicity

This table presents representative pKa values to illustrate the effect of gem-difluorination. Actual values can vary based on the specific molecular context.

This reduction in basicity can have several beneficial consequences in drug design:

• Reduced Off-Target Effects: Lower basicity can decrease interactions with aminergic GPCRs and the hERG channel, which are often associated with adverse effects.

• Improved Cell Permeability: By reducing the proportion of the molecule that is protonated at physiological pH, cell membrane permeability can be enhanced.

• Altered Target Binding: The change in the electronic environment of the nitrogen can modulate hydrogen bonding and other interactions within the target binding pocket.

Conformational Restriction and the Gauche Effect

The five-membered pyrrolidine ring is not planar and exists in a dynamic equilibrium between various puckered conformations, primarily the "envelope" and "twist" forms.[5] The introduction of a gem-difluoro group at the 3-position significantly influences this conformational preference.

The gauche effect, a stereoelectronic interaction, plays a crucial role in stabilizing conformations where the electronegative fluorine atoms are gauche (at a 60° dihedral angle) to each other or to other electron-withdrawing groups.[5] This can lead to a more rigid and predictable conformation of the pyrrolidine ring, which can be advantageous for several reasons:

• Pre-organization for Target Binding: A more rigid conformation reduces the entropic penalty upon binding to a target protein, potentially leading to higher binding affinity.

• Improved Selectivity: A well-defined shape can enhance selectivity for the desired target over off-targets.

• Predictive Modeling: The conformational rigidity simplifies computational modeling and the prediction of binding modes.

Caption: Conformational restriction of the difluoropyrrolidine ring can lower the entropic cost of binding.

Impact on Lipophilicity (LogP)

The effect of fluorination on lipophilicity is complex. While a single fluorine atom can sometimes decrease LogP, the introduction of a CF₂ group generally increases it. However, the overall impact on the molecule's LogD (the distribution coefficient at a specific pH) is also influenced by the pKa reduction. The decrease in basicity can lead to a higher proportion of the neutral species at physiological pH, which can increase the overall lipophilicity and membrane permeability.

The Role in Enhancing Metabolic Stability

One of the most significant advantages of incorporating a difluoropyrrolidine motif is the enhancement of metabolic stability. The carbon-fluorine bond is exceptionally strong and resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.

By replacing a metabolically vulnerable C-H bond at the 3-position of the pyrrolidine ring with a C-F bond, a common site of metabolism is effectively blocked. This can lead to:

• Increased Half-life: The drug remains in circulation for a longer period.

• Improved Oral Bioavailability: Reduced first-pass metabolism in the liver.

• Simplified Metabolite Profile: Fewer metabolites, which can simplify safety and toxicology assessments.

Caption: The difluoropyrrolidine motif blocks a potential site of oxidative metabolism.

Synthesis of Pyridine-Based Pharmacophores with a Difluoropyrrolidine Motif

The synthesis of these target molecules typically involves the coupling of a pre-formed 3,3-difluoropyrrolidine with a suitably functionalized pyridine ring. A common and effective method is the nucleophilic aromatic substitution (SNA) of a halopyridine.

General Experimental Protocol: Nucleophilic Aromatic Substitution

This protocol describes a general method for the synthesis of a 2-(3,3-difluoropyrrolidin-1-yl)pyridine derivative.

Materials:

• 2-Chloropyridine (or 2-fluoropyridine)

• 3,3-Difluoropyrrolidine hydrochloride[6]

• Diisopropylethylamine (DIPEA) or another suitable non-nucleophilic base

• Dimethyl sulfoxide (DMSO) or another suitable polar aprotic solvent

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 2-chloropyridine (1.0 eq.) in DMSO, add 3,3-difluoropyrrolidine hydrochloride (1.1 eq.) and DIPEA (2.5 eq.).

• Heat the reaction mixture to 120-140 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(3,3-difluoropyrrolidin-1-yl)pyridine derivative.

Caption: General workflow for the synthesis of difluoropyrrolidinyl-pyridines via SNAr.

Case Study (Analogous): PF-00734200, a Dipeptidyl Peptidase IV (DPP-IV) Inhibitor

While extensive literature on pyridine-based drugs with a 3,3-difluoropyrrolidine motif is still emerging, a well-documented analogous case is that of PF-00734200, a DPP-IV inhibitor that progressed to Phase 3 clinical trials.[5] This compound features a 3,3-difluoropyrrolidine moiety attached to a pyrimidine ring, which is a close bioisostere of pyridine.

The pharmacokinetic profile of PF-00734200 highlights the benefits of the difluoropyrrolidine group:

• Rapid Absorption: Maximal plasma concentrations were achieved within 1 hour across species (rats, dogs, and humans).[5]

• High Metabolic Stability: The parent drug constituted a high percentage of the circulating radioactivity (79.9% in rats, 80.2% in dogs, and 94.4% in humans), indicating significant resistance to metabolism.[5]

• Primary Metabolism Away from the Pyrrolidine Ring: The major route of metabolism was hydroxylation on the pyrimidine ring, demonstrating that the difluoropyrrolidine motif successfully shielded this part of the molecule from metabolic attack.[5]

Pharmacokinetic Parameters of PF-00734200 in Humans

Parameter	Value
Tmax	~1 hour
Parent Drug in Plasma	94.4%
Major Metabolite	Hydroxylation on pyrimidine ring

Data extracted from Sharma et al., Drug Metab Dispos, 2012.[5]

This case study strongly supports the rationale for using the 3,3-difluoropyrrolidine motif to enhance the metabolic stability and overall pharmacokinetic profile of drugs based on related heterocyclic cores like pyridine.

Structure-Activity Relationship (SAR) Considerations

When incorporating a difluoropyrrolidine motif into a pyridine-based pharmacophore, several SAR principles should be considered:

• Attachment Point: The position of the difluoropyrrolidine on the pyridine ring (e.g., 2-, 3-, or 4-position) will significantly influence the molecule's overall geometry and electronic properties.

• Stereochemistry: If other stereocenters are present, the conformationally restricted difluoropyrrolidine can have a profound effect on the relative orientation of different parts of the molecule, impacting target binding.

• Synergy with Other Substituents: The electron-withdrawing nature of the difluoropyrrolidine can influence the reactivity and properties of other substituents on the pyridine ring.

Conclusion and Future Directions

The 3,3-difluoropyrrolidine motif is a powerful tool in the medicinal chemist's arsenal for the design of pyridine-based pharmacophores. Its ability to modulate pKa, enforce a favorable conformation, and block metabolic pathways makes it a highly attractive substituent for overcoming common challenges in drug discovery.

While the full potential of this specific structural combination is still being explored, the available data and the strong analogous evidence from pyrimidine-based compounds suggest that we will see an increasing number of pyridine-based drug candidates incorporating the difluoropyrrolidine motif in the coming years. Future research should focus on the systematic exploration of this motif in various pyridine-based scaffolds and the publication of direct comparative studies to further quantify its benefits.

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An In-Depth Technical Guide to the In Vitro Toxicity Profile of Fluorinated Pyridine Derivatives

This guide provides a comprehensive framework for evaluating the in vitro toxicity of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, a representative of the broader class of fluorinated pyridine derivatives. These scaffolds are of significant interest in modern drug discovery due to their unique physicochemical properties that can enhance metabolic stability, binding affinity, and bioavailability. However, the introduction of fluorine and the pyridine ring can also introduce specific toxicological liabilities. A robust, multi-parametric in vitro toxicity assessment is therefore critical for early-stage risk assessment and candidate selection.[1][2]

This document outlines a tiered, mechanistic approach to cytotoxicity, genotoxicity, and specific organ-liability profiling. It is designed for researchers, toxicologists, and drug development professionals to establish a comprehensive safety profile for this class of compounds.

Part 1: Foundational Cytotoxicity Assessment

The initial step in any toxicity profile is to determine the concentration range at which a compound elicits general cell death. A single cytotoxicity assay is insufficient, as different mechanisms of cell death can be missed.[1][3] We recommend a panel of assays that measure distinct cellular health parameters.

A standard workflow involves exposing a relevant cell line (e.g., HepG2 for liver toxicity, HEK293 for kidney toxicity) to a serial dilution of the test compound for 24 to 48 hours.[4]

Recommended Cytotoxicity Assay Panel

Assay Type	Principle	Endpoint Measured	Interpretation
MTT/XTT Assay	Measures the metabolic activity of viable cells by assessing the ability of mitochondrial dehydrogenases to reduce tetrazolium salts to colored formazan products.[5][6]	Mitochondrial function and cellular metabolic activity.	A decrease in signal indicates reduced cell viability, potentially through mitochondrial dysfunction or other cytotoxic effects.
LDH Release Assay	Measures the activity of lactate dehydrogenase (LDH) released into the cell culture medium from cells with damaged plasma membranes.[3]	Plasma membrane integrity.	An increase in LDH activity in the supernatant is a direct marker of necrotic cell death.
High-Content Screening (HCS)	Utilizes automated microscopy and image analysis to simultaneously quantify multiple parameters like cell count, nuclear morphology (pyknosis/karyorrhexis), and membrane permeability.[7][8]	Cell number, apoptosis, necrosis, and other morphological changes.	Provides a multi-parametric view of cytotoxicity, allowing for the differentiation between various cell death modalities.[7]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate a suitable cell line (e.g., HepG2) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a serial dilution of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine in culture medium. Replace the existing medium with the compound-containing medium and incubate for 24-48 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control (e.g., 0.1% DMSO) and determine the IC₅₀ value.

Part 2: Genotoxicity Assessment

Genotoxicity testing is a regulatory requirement and is crucial for identifying compounds that can cause genetic damage, a potential precursor to carcinogenesis.[9] The standard in vitro battery aims to detect both gene mutations and chromosomal damage.

Core Genotoxicity Assays

Assay	Organism/Cell Type	Endpoint	OECD Guideline
Bacterial Reverse Mutation (Ames) Test	Salmonella typhimurium & Escherichia coli strains	Gene mutations (point mutations and frameshifts).	OECD 471
In Vitro Mammalian Cell Micronucleus Test	Mammalian cells (e.g., CHO, TK6, human lymphocytes)	Chromosomal damage (clastogenicity and aneuploidy).	OECD 487[10]

Causality Note: The Ames test is a rapid screen for mutagenicity. A positive result indicates the compound or its metabolites can directly alter DNA. The micronucleus test provides a broader view of chromosomal instability. Running these tests with and without metabolic activation (e.g., S9 fraction) is essential to identify metabolites that may be genotoxic.

Experimental Workflow: In Vitro Micronucleus Test (OECD 487)

The workflow for assessing the genotoxic potential of a compound is a multi-step process.

Caption: Workflow for the In Vitro Micronucleus Assay.

Part 3: Mechanistic and Organ-Specific Toxicity Profiling

If foundational cytotoxicity is observed, or if the compound class is associated with specific liabilities, further mechanistic studies are warranted.

Mitochondrial Toxicity Assessment

Mitochondria are common off-targets for drugs, and mitochondrial dysfunction can lead to various organ toxicities.[11][12][13]

• Glu/Gal Assay: This assay assesses a cell's reliance on oxidative phosphorylation.[14] Cells are grown in media with either glucose (allowing energy production via glycolysis) or galactose (forcing reliance on mitochondrial respiration). A significant drop in viability in galactose medium compared to glucose medium suggests mitochondrial toxicity.[14][15]

• Seahorse XF Analyzer: This technology measures the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR), providing a real-time profile of mitochondrial respiration and glycolysis.

Reactive Oxygen Species (ROS) Production

Many toxic compounds induce oxidative stress. The accumulation of ROS can damage cellular components like lipids, proteins, and DNA.[16][17][18][19]

• DCFH-DA Assay: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable probe that becomes fluorescent upon oxidation by ROS. An increase in fluorescence intensity indicates elevated intracellular ROS levels.[16][20]

Apoptosis Induction

Determining the mode of cell death is crucial. Apoptosis, or programmed cell death, is a key mechanism of toxicity.

• Caspase-3/7 Activity Assay: Caspases are key executioner enzymes in the apoptotic cascade.[21][22] Fluorogenic substrates like Z-DEVD-R110 are cleaved by active caspase-3 and -7, producing a fluorescent signal that is proportional to apoptotic activity.[21][23][24][25]

Cardiotoxicity: hERG Channel Inhibition

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced cardiac arrhythmias (Long QT Syndrome).[26][27][28] Therefore, screening for hERG liability is a critical step for most drug discovery programs.

• Automated Patch Clamp: This is the gold standard for assessing hERG channel function.[28] It directly measures the potassium current through the hERG channel in cells stably expressing the channel (e.g., HEK293-hERG).[26] A reduction in current indicates channel blockade.

• Fluorescence-Based Thallium Flux Assay: This is a higher-throughput alternative where thallium ions act as a surrogate for potassium.[26][29] Blockade of the hERG channel prevents thallium influx, leading to a decrease in intracellular fluorescence.[26][30]

Caption: Potential Mechanisms of In Vitro Toxicity.

Summary and Integrated Risk Assessment

The data generated from this tiered in vitro toxicity panel provides a comprehensive preliminary safety profile of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine and related analogs. By integrating data from cytotoxicity, genotoxicity, and mechanistic assays, researchers can:

• Establish a Therapeutic Window: Compare the IC₅₀ values from cytotoxicity assays to the EC₅₀ values from efficacy assays.

• Identify Specific Hazards: Pinpoint liabilities such as mutagenicity, mitochondrial toxicity, or hERG blockade.

• Guide Structure-Activity Relationships (SAR): Inform medicinal chemistry efforts to mitigate identified toxicities while retaining desired pharmacological activity.

This systematic approach enables data-driven decision-making, ensuring that only the most promising and safest candidates advance in the drug development pipeline, ultimately saving time and resources.

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The Pharmacokinetic Profile of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine Scaffolds: A Technical Guide for Drug Development Professionals

Introduction: The Strategic Value of the 4-(4,4-Difluoropyrrolidin-3-yl)pyridine Scaffold in Modern Drug Discovery

The 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold has emerged as a privileged structural motif in contemporary medicinal chemistry. Its growing prevalence in drug discovery pipelines stems from the synergistic combination of the pyridine ring, a common feature in numerous FDA-approved drugs, and the unique properties imparted by the gem-difluorinated pyrrolidine moiety. The pyridine core is known to enhance metabolic stability, permeability, potency, and target binding affinity. The strategic incorporation of fluorine atoms can profoundly influence a molecule's pharmacokinetic profile by modulating lipophilicity, pKa, and metabolic stability, often by blocking sites susceptible to oxidative metabolism.

This technical guide provides an in-depth exploration of the pharmacokinetic properties of 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffolds. It is designed to equip researchers, scientists, and drug development professionals with the critical knowledge and experimental insights necessary to effectively harness the potential of this promising scaffold. We will delve into the absorption, distribution, metabolism, and excretion (ADME) characteristics, supported by data from closely related analogs, and provide detailed protocols for key in vitro and in vivo assays.

Absorption: Navigating the Gateway to Systemic Exposure

The journey of an orally administered drug begins with its absorption from the gastrointestinal tract. For compounds built upon the 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold, achieving optimal absorption is a key determinant of therapeutic efficacy. The inherent properties of the pyridine ring can contribute favorably to permeability, a critical factor in this process.

In Vitro Permeability Assessment: The Caco-2 Assay

A fundamental tool for predicting in vivo intestinal absorption is the Caco-2 permeability assay. This in vitro model utilizes a monolayer of human colorectal adenocarcinoma cells that differentiate to form a barrier with morphological and functional similarities to the human intestinal epithelium, including the expression of important efflux transporters like P-glycoprotein (P-gp).[1][2]

Table 1: Representative Caco-2 Permeability Data for Pyridine-Containing Compounds

Compound Class	Apparent Permeability (Papp, A→B) (x 10⁻⁶ cm/s)	Efflux Ratio (Papp, B→A / Papp, A→B)	Reference
Pyridine Derivatives	Generally moderate to high	Variable, dependent on substitution	[3]
Dimethyl Sulfonamide-containing Pyridine	2.13	~3	[3]

Note: Data presented are for illustrative purposes for pyridine-containing compounds and not the specific 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold due to a lack of publicly available data for the exact scaffold.

Experimental Protocol: Bidirectional Caco-2 Permeability Assay [1][4]

• Cell Culture: Caco-2 cells are seeded on permeable Transwell® inserts and cultured for approximately 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions. The integrity of the monolayer is verified by measuring the transepithelial electrical resistance (TEER).[2][5]

• Assay Initiation: The test compound (typically at a concentration of 1-10 µM) is added to either the apical (A) or basolateral (B) chamber of the Transwell® plate.

• Sample Collection: At predetermined time points (e.g., 60, 90, 120 minutes), samples are collected from the receiver chamber.

• Quantification: The concentration of the test compound in the collected samples is quantified using a sensitive analytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The apparent permeability coefficient (Papp) is calculated for both the apical-to-basolateral (A→B) and basolateral-to-apical (B→A) directions. The efflux ratio is then determined by dividing the Papp (B→A) by the Papp (A→B). An efflux ratio significantly greater than 2 suggests that the compound is a substrate for an efflux transporter.

Causality Behind Experimental Choices: The bidirectional nature of this assay is crucial for identifying compounds that may be subject to efflux by transporters such as P-gp. High efflux can limit oral bioavailability, and early identification allows for structural modifications to mitigate this liability. The inclusion of control compounds with known permeability and efflux properties (e.g., atenolol for low permeability, propranolol for high permeability, and digoxin as a P-gp substrate) is essential for validating the assay performance.

Distribution: Reaching the Target in a Complex Biological Landscape

Following absorption, a drug candidate is distributed throughout the body via the systemic circulation. The extent of distribution is influenced by several factors, including plasma protein binding (PPB), tissue permeability, and the physicochemical properties of the molecule.

Plasma Protein Binding: The Equilibrium Dialysis Method

Plasma protein binding is a critical parameter as, generally, only the unbound fraction of a drug is pharmacologically active and available to interact with its target.[6] The equilibrium dialysis method is a widely accepted technique for determining the extent of plasma protein binding.

Table 2: Illustrative Plasma Protein Binding Data for Fluorinated and Pyridine-Containing Compounds

Compound/Analog	Species	Plasma Protein Binding (%)	Reference
GNE-A (fluoropiperidine-pyrazolopyridine)	Human	96.7 - 99.0	[7][8]
(-)-[(18)F]Flubatine (fluorinated pyridine derivative)	Human	~15	[9]
PF-00734200 (3,3-difluoropyrrolidine analog)	Human	Data not specified, but extensively distributed	[10][11]

Note: This table provides data for compounds with structural similarities to the target scaffold to illustrate the range of plasma protein binding that can be observed.

Experimental Protocol: Equilibrium Dialysis for Plasma Protein Binding [6]

• Apparatus Setup: A semi-permeable membrane separates a chamber containing plasma from a chamber containing a buffer solution.

• Incubation: The test compound is added to the plasma chamber, and the apparatus is incubated at 37°C until equilibrium is reached (typically 4-24 hours).

• Sample Analysis: At the end of the incubation period, the concentration of the test compound is measured in both the plasma and buffer chambers using LC-MS/MS.

• Calculation: The percentage of bound drug is calculated based on the difference in concentration between the two chambers.

Causality Behind Experimental Choices: Equilibrium dialysis is considered the gold standard for PPB determination due to its simplicity and the fact that it does not involve a separation step that could disrupt the binding equilibrium. It is crucial to use plasma from the relevant preclinical species and humans to assess potential inter-species differences in binding.

Metabolism: The Biotransformation Journey

Metabolism is the process by which the body chemically modifies drugs, typically to facilitate their excretion. For the 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold, understanding its metabolic fate is paramount for predicting its half-life, potential for drug-drug interactions, and the formation of active or toxic metabolites. The gem-difluoro group on the pyrrolidine ring is often incorporated to block a potential site of metabolism, thereby enhancing metabolic stability.

In Vitro Metabolic Stability: Liver Microsomes and Hepatocytes

The initial assessment of metabolic stability is commonly performed using in vitro systems such as liver microsomes or hepatocytes. Liver microsomes contain a high concentration of cytochrome P450 (CYP) enzymes, which are responsible for a significant portion of drug metabolism.[12] Hepatocytes provide a more comprehensive model as they contain both Phase I and Phase II metabolic enzymes.

Table 3: Representative Metabolic Stability Data for a Difluoropyrrolidine-Containing Analog

Compound	In Vitro System	Half-life (t½)	Clearance (µL/min/mg protein or per 10⁶ cells)	Reference
PF-00734200 (3,3-difluoropyrrolidine analog)	Rat, Monkey, and Human Liver Microsomes & Hepatocytes	Stable	Low	[10]

Note: This data is for a compound containing a 3,3-difluoropyrrolidin-1-yl moiety and provides a valuable reference for the potential metabolic stability of the 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold.

Experimental Protocol: Metabolic Stability in Human Liver Microsomes

• Incubation Mixture: The test compound (typically at 1 µM) is incubated with human liver microsomes (0.5-1 mg/mL) and a NADPH-regenerating system in a phosphate buffer at 37°C.

• Time Points: Aliquots of the incubation mixture are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The metabolic reaction in the aliquots is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to determine the concentration of the parent compound remaining at each time point.

• Data Analysis: The half-life (t½) and intrinsic clearance are calculated from the rate of disappearance of the parent compound.

Causality Behind Experimental Choices: The use of a NADPH-regenerating system is essential to sustain the activity of the CYP enzymes throughout the incubation period. Running the assay with and without the regenerating system can help to distinguish between CYP-mediated and non-CYP-mediated metabolism.

Metabolite Identification and CYP450 Inhibition

Identifying the major metabolites and assessing the potential for CYP450 inhibition are critical steps in characterizing the metabolic profile.

Plausible Metabolic Pathways: Based on the metabolism of a related compound, PF-00734200, which contains a 3,3-difluoropyrrolidin-1-yl moiety, several metabolic pathways can be anticipated for the 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold.[10][11] These may include:

• Oxidation of the pyridine ring: Hydroxylation is a common metabolic pathway for pyridine-containing compounds.

• N-dealkylation: If substituents are present on the pyrrolidine nitrogen.

• Phase II Conjugation: Glucuronidation or sulfation of hydroxylated metabolites.

CYP450 Inhibition Assay: It is crucial to determine if a drug candidate inhibits major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4) to avoid potential drug-drug interactions.[13] Fluorogenic or LC-MS/MS-based assays using specific probe substrates for each isoform are commonly employed.[14]

Excretion: The Final Elimination

Excretion is the process by which a drug and its metabolites are removed from the body, primarily through the kidneys (urine) and the liver (bile and feces). Understanding the routes and rates of excretion is essential for determining the dosing regimen.

In Vivo Pharmacokinetic Studies in Preclinical Species

To obtain a comprehensive understanding of the ADME properties, in vivo pharmacokinetic studies in preclinical species (e.g., rats, dogs) are indispensable.[12]

Table 4: Representative In Vivo Pharmacokinetic Parameters for a Difluoropyrrolidine-Containing Analog (PF-00734200) [10][11]

Species	Dose Route	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)	Bioavailability (%)	Major Excretion Route
Rat	Oral	~1	-	-	-	Feces
Dog	Oral	~1	-	-	-	Urine
Human	Oral	~1	241	2660	-	Urine

Note: This data is for a compound containing a 3,3-difluoropyrrolidin-1-yl moiety and serves as a valuable proxy for understanding the potential in vivo behavior of the 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold.

Experimental Protocol: Oral Pharmacokinetic Study in Rats

• Dosing: The test compound is administered to a group of rats via oral gavage.

• Blood Sampling: Blood samples are collected at multiple time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) from the tail vein or another appropriate site.

• Plasma Preparation: Plasma is separated from the blood samples by centrifugation.

• Bioanalysis: The concentration of the parent drug (and potentially major metabolites) in the plasma samples is determined by a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the concentration-time curve), half-life (t½), and oral bioavailability (F%) are calculated using non-compartmental analysis.

Causality Behind Experimental Choices: The selection of multiple time points is critical for accurately defining the absorption, distribution, and elimination phases of the drug's pharmacokinetic profile. The inclusion of an intravenous dosing group allows for the determination of absolute oral bioavailability.

Visualizing the Workflow and Potential Metabolic Fate

To provide a clearer understanding of the processes involved in characterizing the pharmacokinetic properties of a 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold, the following diagrams illustrate a typical experimental workflow and a plausible metabolic pathway.

Caption: A typical experimental workflow for characterizing the ADME properties of a novel chemical entity.

Caption: A plausible metabolic pathway for 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffolds.

Conclusion: A Scaffold with Tunable Pharmacokinetic Properties

The 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold represents a valuable asset in the medicinal chemist's toolkit. Its favorable physicochemical properties, conferred by the combination of the pyridine ring and the gem-difluorinated pyrrolidine, offer a promising starting point for the design of drug candidates with desirable pharmacokinetic profiles. While direct and comprehensive ADME data for this specific scaffold remains to be fully elucidated in the public domain, the analysis of closely related analogs provides a strong foundation for anticipating its behavior.

A systematic and early assessment of the ADME properties, utilizing the in vitro and in vivo methodologies outlined in this guide, is crucial for successfully navigating the complexities of drug development. By understanding the interplay between structure and pharmacokinetic properties, researchers can strategically modify and optimize compounds based on this scaffold to achieve the desired balance of potency, selectivity, and drug-like characteristics, ultimately increasing the probability of clinical success.

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Preliminary Biological Screening of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine Derivatives: A Technical Guide to Hit-to-Lead Profiling

Executive Summary & Pharmacophore Rationale

The 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold has emerged as a privileged structural motif in modern medicinal chemistry, particularly in the development of kinase inhibitors (e.g., Ketohexokinase) and targeted radiotracers (e.g., Fibroblast Activation Protein inhibitors)[1].

As a Senior Application Scientist, I approach this scaffold not just as a chemical structure, but as a highly engineered molecular tool. The incorporation of the gem-difluoro moiety at the 4-position of the pyrrolidine ring is a deliberate application of stereoelectronic principles. Fluorine's high electronegativity exerts a strong inductive pull, significantly lowering the pKa of the adjacent pyrrolidine nitrogen (typically from ~9.0 to ~7.0). This shift increases the fraction of the unionized compound at physiological pH (7.4), thereby enhancing passive membrane permeability[1]. Furthermore, the C-F bonds block cytochrome P450-mediated oxidative metabolism at the otherwise vulnerable 4-position, while the pyridine ring provides critical hydrogen-bond acceptor capabilities to anchor the molecule within target binding pockets.

This whitepaper outlines a self-validating, three-phase biological screening cascade designed to rigorously evaluate these derivatives from biochemical engagement to early ADME profiling.

The Biological Screening Cascade

To prevent late-stage attrition, biological screening must follow a strict hierarchy of causality: proving direct target engagement, verifying cellular penetrance, and ensuring metabolic stability.

Fig 1. Hierarchical biological screening cascade for hit-to-lead progression.

Phase 1: Primary Biochemical Screening (Target Engagement)

Before assessing cellular efficacy, we must isolate the compound's intrinsic affinity for the target. For pyridine-based derivatives targeting kinases, an ADP-Glo™ Kinase Assay is the gold standard. It measures kinase activity by quantifying the amount of ADP produced during the enzymatic reaction, providing a universal, high-throughput readout that is unaffected by compound autofluorescence.

Step-by-Step Methodology: ADP-Glo Assay

Causality Check: We use an ATP concentration at or near the target kinase's Michaelis constant ( Km​ ) to sensitize the assay to ATP-competitive inhibitors.

• Reagent Preparation: Prepare 1X Kinase Buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.01% Brij-35). Reconstitute the target kinase, ATP, and specific peptide substrate.

• Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 550), dispense 10-point, 3-fold serial dilutions of the difluoropyrrolidin-pyridine derivatives into a 384-well white microplate.

• Enzyme-Inhibitor Pre-incubation: Add 2 µL of the kinase solution to the compounds. Incubate for 30 minutes at room temperature. Rationale: Allows slow-binding inhibitors to reach equilibrium.

• Reaction Initiation: Add 2 µL of the ATP/Substrate mix to initiate the reaction. Incubate for 60 minutes.

• Kinase Reaction Quench: Add 4 µL of ADP-Glo™ Reagent. Incubate for 40 minutes. Mechanism: This step completely depletes unreacted ATP, leaving only the ADP generated by the kinase.

• Signal Generation: Add 8 µL of Kinase Detection Reagent. Incubate for 30 minutes. Mechanism: Converts ADP back to ATP, which drives a luciferase/luciferin reaction to produce light.

• Detection & Validation: Read luminescence on a multi-mode plate reader.

Self-Validation System: Calculate the Z'-factor for every plate using positive (fully inhibited) and negative (DMSO vehicle) controls.

Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​

A plate is only accepted if Z' > 0.5, ensuring statistical reliability.

Phase 2: Secondary Cellular Screening

Biochemical potency does not guarantee cellular efficacy. The compound must cross the lipid bilayer (aided by the difluoro modification) and compete with high intracellular ATP concentrations (typically 1–5 mM).

Fig 2. Mechanism of action: Scaffold inhibition of intracellular kinase signaling.

Step-by-Step Methodology: In-Cell Western (ICW) Assay

• Cell Seeding: Seed target cells (e.g., HepG2 or A549) in 96-well plates at 20,000 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Treat cells with serial dilutions of the derivatives for 2 hours.

• Stimulation: Add the specific pathway agonist (e.g., EGF or cytokines) for 15 minutes to induce downstream phosphorylation.

• Fixation & Permeabilization: Fix cells with 4% paraformaldehyde for 20 mins. Permeabilize with 0.1% Triton X-100 in PBS.

• Staining: Block with Odyssey Blocking Buffer. Incubate overnight with primary antibodies against the phosphorylated target and a total protein control (e.g., GAPDH).

• Detection: Apply near-infrared (NIR) conjugated secondary antibodies. Image on a LI-COR Odyssey system. Normalize the phospho-signal to the total protein signal to calculate the Cellular IC₅₀.

Phase 3: Early ADME & Physicochemical Profiling

While the gem-difluoro group protects the pyrrolidine ring, the pyridine core and its substituents remain susceptible to hepatic metabolism. Evaluating Human Liver Microsome (HLM) stability is critical[1].

Step-by-Step Methodology: Microsomal Stability

• Incubation Mixture: Combine 1 µM of the test compound with pooled human liver microsomes (0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4).

• Initiation: Pre-warm to 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration).

• Time-Course Sampling: At 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Rationale: Cold organic solvent instantly denatures CYP450 enzymes, stopping metabolism.

• Analysis: Centrifuge at 4000 rpm for 15 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

• Calculation: Determine the elimination rate constant ( k ) from the natural log of % remaining vs. time. Calculate Intrinsic Clearance ( CLint​ ).

Quantitative Data Presentation

The following table synthesizes hypothetical screening data for a series of 4-(4,4-difluoropyrrolidin-3-yl)pyridine derivatives, demonstrating structure-activity relationships (SAR).

Compound ID	Pyridine Substitution (R-Group)	Biochemical IC₅₀ (nM)	Cellular IC₅₀ (nM)	HLM CLint​ (µL/min/mg)	Caco-2 Papp​ (10⁻⁶ cm/s)
Cmpd 1	-H (Unsubstituted)	45.0	320.0	45.2	2.1
Cmpd 2	-CH₃ (Methyl)	12.5	85.0	18.5	15.4
Cmpd 3	-CF₃ (Trifluoromethyl)	8.2	42.0	< 5.0	22.8
Reference	Standard Inhibitor	15.0	110.0	35.0	8.5

Data Interpretation: Compound 1 exhibits moderate biochemical potency but poor cellular translation, likely due to low permeability ( Papp​ = 2.1). The addition of an electron-withdrawing, lipophilic trifluoromethyl group in Compound 3 drastically improves both permeability and metabolic stability ( CLint​ < 5.0), shielding the pyridine ring from oxidative attack while maintaining sub-10 nM target affinity. This makes Compound 3 the ideal candidate for in vivo pharmacokinetic studies.

References

• Hu, N., et al. (2023). "Discovery of a Novel Ketohexokinase Inhibitor with Improved Drug Distribution in Target Tissue for the Treatment of Fructose Metabolic Disease." Journal of Medicinal Chemistry. ACS Publications. Available at:[Link]

• Zhao, L., et al. (2023). "Novel 68Ga-Labeled Pyridine-Based Fibroblast Activation Protein-Targeted Tracers with High Tumor-to-Background Contrast." Pharmaceuticals (Basel). PMC. Available at:[Link]

• Li, Y., et al. (2023). "Synthesis and Preclinical Evaluation of Three Novel 68 Ga-Labeled Bispecific PSMA/FAP-Targeting Tracers for Prostate Cancer Imaging." Pharmaceuticals. MDPI. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note and Protocol: A Step-by-Step Synthesis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

Introduction

The introduction of fluorine atoms into bioactive molecules is a cornerstone of modern medicinal chemistry, often leading to enhanced metabolic stability, increased binding affinity, and improved pharmacokinetic profiles. The 4-(4,4-difluoropyrrolidin-3-yl)pyridine scaffold is a valuable building block in drug discovery, combining the favorable properties of the difluoropyrrolidine moiety with the versatile chemical handle of the pyridine ring. This document provides a comprehensive, step-by-step protocol for the synthesis of this important compound, designed for researchers, scientists, and drug development professionals. The described synthetic route is a convergent strategy, commencing with the preparation of a key N-protected 4,4-difluoropyrrolidin-3-one intermediate, followed by the introduction of the pyridine moiety, deoxygenation, and final deprotection.

Overall Synthetic Strategy

The synthesis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine is a multi-step process that can be logically divided into four key stages. This strategy is designed to build the molecule in a controlled and efficient manner, starting from readily available precursors.

Figure 1: Overall synthetic workflow for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Grade	Supplier	Notes
N-Boc-4,4-difluoropyrrolidin-3-ol	≥95%	Commercially Available
Oxalyl chloride	≥98%	Anhydrous
Dimethyl sulfoxide (DMSO)	≥99.7%	Anhydrous
Triethylamine	≥99.5%	Anhydrous	Distilled before use
Dichloromethane (DCM)	≥99.8%	Anhydrous
4-Bromopyridine hydrochloride	≥98%
n-Butyllithium (n-BuLi)	2.5 M in hexanes
Diethyl ether	≥99.7%	Anhydrous
Sodium hydride	60% dispersion in mineral oil
Carbon disulfide	≥99.9%
Iodomethane	≥99%
2,2'-Azobis(2-methylpropionitrile) (AIBN)	≥98%
Tributyltin hydride	≥97%
Toluene	≥99.8%	Anhydrous
Trifluoroacetic acid (TFA)	≥99%	Reagent grade
Saturated sodium bicarbonate solution	Prepared in-house
Brine	Prepared in-house
Anhydrous magnesium sulfate
Celite

Experimental Protocols

Part 1: Synthesis of N-Boc-4,4-difluoropyrrolidin-3-one

This initial step involves the oxidation of the commercially available alcohol to the corresponding ketone, which serves as the electrophile for the subsequent addition of the pyridine ring. A Swern oxidation is employed for this transformation.

Protocol:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and an argon inlet, add anhydrous dichloromethane (DCM, 100 mL). Cool the flask to -78 °C in a dry ice/acetone bath.

• Oxalyl Chloride Addition: Slowly add oxalyl chloride (1.5 equivalents) to the stirred DCM.

• DMSO Addition: Add anhydrous dimethyl sulfoxide (DMSO, 2.2 equivalents) dropwise to the solution, ensuring the internal temperature does not rise above -65 °C. Stir the mixture for 15 minutes.

• Substrate Addition: Dissolve N-Boc-4,4-difluoropyrrolidin-3-ol (1.0 equivalent) in anhydrous DCM and add it dropwise to the reaction mixture. Stir for 1.5 hours at -78 °C.

• Base Addition: Add triethylamine (5.0 equivalents) to the reaction mixture and allow it to slowly warm to room temperature.

• Work-up: Quench the reaction with water and extract the product with DCM (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield N-Boc-4,4-difluoropyrrolidin-3-one as a white solid.

Part 2: Synthesis of N-Boc-3-hydroxy-3-(pyridin-4-yl)-4,4-difluoropyrrolidine

In this critical step, the pyridine moiety is introduced via a nucleophilic addition of 4-lithiopyridine to the newly synthesized ketone.

Protocol:

• Preparation of 4-Lithiopyridine:

  • To a flame-dried, two-necked round-bottom flask under argon, add 4-bromopyridine hydrochloride and neutralize with a saturated solution of sodium bicarbonate. Extract the free base with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 4-bromopyridine.

  • Dissolve the 4-bromopyridine (1.2 equivalents) in anhydrous diethyl ether and cool to -78 °C.

  • Add n-butyllithium (1.2 equivalents, 2.5 M in hexanes) dropwise and stir the resulting mixture at -78 °C for 1 hour to generate the 4-lithiopyridine reagent.

• Nucleophilic Addition:

  • In a separate flame-dried flask, dissolve N-Boc-4,4-difluoropyrrolidin-3-one (1.0 equivalent) in anhydrous diethyl ether and cool to -78 °C.

  • Transfer the freshly prepared 4-lithiopyridine solution to the ketone solution via cannula, maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 2 hours and then allow it to warm to room temperature overnight.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (hexane/ethyl acetate gradient) to afford N-Boc-3-hydroxy-3-(pyridin-4-yl)-4,4-difluoropyrrolidine.

Part 3: Deoxygenation via Barton-McCombie Reaction

The tertiary alcohol is removed using the Barton-McCombie deoxygenation, a reliable radical-based method.[1][2][3]

Protocol:

• Xanthate Formation:

  • To a stirred suspension of sodium hydride (1.5 equivalents, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF), add a solution of N-Boc-3-hydroxy-3-(pyridin-4-yl)-4,4-difluoropyrrolidine (1.0 equivalent) in THF dropwise at 0 °C.

  • After stirring for 30 minutes, add carbon disulfide (2.0 equivalents) and continue stirring for another 2 hours at room temperature.

  • Add iodomethane (1.5 equivalents) and stir for an additional 2 hours.

  • Quench the reaction with water and extract with ethyl acetate. The organic layer is washed with brine, dried, and concentrated to give the crude xanthate intermediate, which is used in the next step without further purification.

• Radical Deoxygenation:

  • Dissolve the crude xanthate in anhydrous toluene.

  • Add tributyltin hydride (1.5 equivalents) and a catalytic amount of AIBN.

  • Heat the reaction mixture to 80-90 °C and stir for 4 hours under an argon atmosphere.

  • Cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: The crude product is purified by flash column chromatography. To remove tin byproducts, the column can be treated with a potassium fluoride solution.[2] This will yield N-Boc-4-(4,4-difluoropyrrolidin-3-yl)pyridine.

Part 4: N-Boc Deprotection

The final step is the removal of the tert-butoxycarbonyl (Boc) protecting group to yield the target compound.[4][5][6][7][8]

Protocol:

• Reaction Setup: Dissolve N-Boc-4-(4,4-difluoropyrrolidin-3-yl)pyridine (1.0 equivalent) in anhydrous DCM.

• TFA Addition: Add trifluoroacetic acid (TFA, 10 equivalents) to the solution at 0 °C.

• Reaction: Stir the reaction mixture at room temperature for 2 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Dissolve the residue in a minimal amount of DCM and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with DCM (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The final product, 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, can be further purified by crystallization or by preparative HPLC if necessary.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Part 1: Low yield in Swern oxidation	Incomplete reaction due to non-anhydrous conditions.	Ensure all glassware is flame-dried and all solvents are anhydrous. Use freshly opened or distilled reagents.
Decomposition of the oxidant.	Maintain the reaction temperature strictly at -78 °C during the addition of reagents.
Part 2: Low yield of the addition product	Incomplete formation of 4-lithiopyridine.	Use freshly distilled 4-bromopyridine and ensure the n-BuLi is properly titrated.
Steric hindrance at the ketone.	Prolong the reaction time or slightly increase the temperature after the initial addition at -78 °C.
Part 3: Incomplete deoxygenation	Inefficient radical initiation or propagation.	Add AIBN in portions over the course of the reaction. Ensure the tributyltin hydride is of high quality.
Difficulty in removing tin byproducts.	After column chromatography, stir the product in a solution of potassium fluoride in methanol to precipitate tin salts, followed by filtration.
Part 4: Incomplete deprotection	Insufficient acid or reaction time.	Increase the amount of TFA or prolong the reaction time. Monitor closely by TLC/LC-MS.
Degradation of the product during work-up.	Perform the neutralization and extraction steps quickly and at low temperatures.

Conclusion

This application note provides a detailed and robust protocol for the synthesis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. By following these step-by-step instructions and adhering to the principles of good laboratory practice, researchers can reliably produce this valuable building block for applications in drug discovery and medicinal chemistry. The modular nature of this synthetic route may also allow for the preparation of a diverse range of analogs by varying the organolithium reagent in Part 2.

References

• Ishihara, K.; et al. J. Org. Chem.2007, 72 (5), pp 1525–1535.

• BenchChem. Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA).

• Common Organic Chemistry. Boc Deprotection - TFA.

• Common Organic Chemistry. Boc Deprotection - HCl.

• Srinivasan, N.; Yurek-George, A.; Ganesan, A. Rapid deprotection of N-Boc amines by TFA combined with freebase generation using basic ion-exchange resins. Mol. Divers.2005 , 9(4), 291-293.

• ChemicalBook. N-BOC-4,4-difluoro-L-proline synthesis.

• Organic Syntheses2021, 98, 382-398.

• Wikipedia. Barton–McCombie deoxygenation.

• Han, G.; Tamaki, M.; Hruby, V. J. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). J. Pept. Res.2001 , 58(4), 338-341.

• Scribd. Rapid N-Boc Deprotection with TFA.

• Alfa Chemistry. Barton-McCombie Deoxygenation.

• Sigma-Aldrich. Application Note – N-Boc deprotection.

• Reddit. Boc deprotection using 4M HCl in dioxane also cleaved amide.

• ChemRxiv. Multigram Synthesis of 4,4-disubstituted-3-oxopyrrolidones – efficient starting material for diverse 3 functionalized pyrrolidones.

• Organic Chemistry Portal. Barton-McCombie Reaction.

• Mandal, B. et al. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules2022 , 27(22), 8011.

• Han, G.; Tamaki, M.; Hruby, V. J. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). J Pept Res.2001 , 58(4), 338-41.

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• 8. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Chromatographic purification techniques for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

An Application Guide to the Chromatographic Purification of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

Abstract

This comprehensive guide details robust chromatographic strategies for the purification of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, a fluorinated heterocyclic building block of significant interest in medicinal chemistry. Addressing the unique challenges posed by its basic pyridine moiety and a key stereocenter, this document provides detailed protocols for both achiral and chiral separation. We explore method development in Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Supercritical Fluid Chromatography (SFC), explaining the causal relationships behind column selection, mobile phase optimization, and parameter tuning. This guide is intended for researchers, chemists, and drug development professionals seeking to establish efficient, scalable, and high-purity isolation of this compound.

Introduction and Physicochemical Analysis

4-(4,4-Difluoropyrrolidin-3-yl)pyridine is a valuable synthetic intermediate, incorporating a difluorinated pyrrolidine scaffold that can enhance the metabolic stability and binding affinity of drug candidates. Pyridine and its derivatives are foundational in the pharmaceutical industry for their wide range of biological activities.[1] However, the purification of such molecules presents distinct challenges.

The primary obstacles include:

• Basicity: The pyridine nitrogen (pKa typically 5-6) can interact strongly with acidic residual silanol groups on standard silica-based chromatography columns, leading to significant peak tailing and poor resolution.[2]

• Chirality: The molecule possesses a stereocenter at the C3 position of the pyrrolidine ring. As enantiomers of a chiral drug often exhibit different pharmacological and pharmacokinetic profiles, their separation is critical for development and regulatory approval.[3][4]

• Fluorine Content: The gem-difluoro group influences the molecule's polarity and retention characteristics, often requiring specialized stationary phases for optimal separation.[5]

A successful purification strategy must address these properties systematically.

Table 1: Estimated Physicochemical Properties

Property	Estimated Value/Characteristic	Chromatographic Implication
Molecular Formula	C₉H₁₀F₂N₂	---
Molecular Weight	184.19 g/mol	Affects mass-directed fractionation settings.
pKa (Pyridine)	~5.2 - 6.0	The basic nitrogen requires mobile phase modifiers (e.g., acids) to ensure good peak shape on silica-based columns.[2]
LogP	~0.5 - 1.5	Moderately polar; suitable for both reversed-phase and normal-phase/SFC techniques.
Stereochemistry	One stereocenter (C3)	Chiral separation is mandatory for producing enantiopure material for pharmacological testing.[3]

Strategic Purification Workflow

A multi-step approach is recommended, beginning with achiral (racemic) purification to remove synthetic impurities, followed by chiral separation to isolate the individual enantiomers.

Caption: High-level workflow for purifying 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Part 1: Achiral Purification Protocols

The initial goal is to remove by-products and unreacted starting materials from the crude reaction mixture. Supercritical Fluid Chromatography (SFC) is often the preferred technique over traditional HPLC due to its higher throughput, reduced solvent consumption, and faster post-purification processing.[6]

Preferred Method: Supercritical Fluid Chromatography (SFC)

SFC operates as a normal-phase technique where supercritical CO₂ serves as the primary mobile phase.[7] Its low viscosity allows for faster separations and rapid solvent evaporation from collected fractions.[6] For basic compounds like pyridines, SFC columns with specialized surface chemistry can significantly improve peak shape.

Protocol 1: Mass-Directed Achiral SFC Purification

• Column Selection:

  • Rationale: The choice of stationary phase is critical for achieving selectivity. A screening approach using columns with different selectivities is recommended. Pyridine-based columns are specifically designed to improve the peak shape of basic compounds.[3][8]

  • Screening Columns:

    • 2-Ethylpyridine (2-EP)

    • Amino (NH₂) or Diethylamine (DEAP)

    • Cyano (CN)

    • Silica

• Sample Preparation:

  • Dissolve the crude sample in methanol (or a methanol/DMSO mixture for poorly soluble compounds) to a concentration of approximately 50 mg/mL.

• Instrumentation & Conditions (Screening):

  • System: Preparative SFC system with UV and Mass Spectrometry (MS) detectors.

  • Mobile Phase A: Supercritical CO₂

  • Mobile Phase B (Co-solvent): Methanol with 0.2% NH₄OH or 0.5% Dimethylethylamine.

    • Causality: The basic additive (e.g., NH₄OH) is crucial. It acts as a competing base, binding to active sites on the stationary phase to prevent interaction with the pyridine analyte, thereby eliminating peak tailing.[2]

  • Flow Rate: 60-100 mL/min (for a 21.2 mm ID column).

  • Screening Gradient: 5% to 40% Mobile Phase B over 5-8 minutes.[8]

  • Column Temperature: 35-40 °C.

  • Back Pressure: 120-150 bar.

  • Detection: UV at 220 & 254 nm; MS-directed collection based on the target compound's m/z.

• Optimization & Preparative Run:

  • From the screening results, select the column that provides the best resolution between the target compound and major impurities.

  • Develop a focused, shallower gradient around the elution point of the target compound to maximize loading and resolution.[6]

  • Perform the preparative injection, collecting fractions based on the target mass signal.

• Post-Run Processing:

  • Evaporate the collected fractions. The majority of the mobile phase (CO₂) evaporates automatically, significantly reducing dry-down time.[8]

  • Confirm the purity of the pooled fractions using analytical HPLC or SFC.

Table 2: SFC Achiral Method Parameters

Parameter	Screening Conditions	Focused Preparative Conditions
Column	2-Ethylpyridine, 5 µm	Selected column from screening
Dimensions	150 x 4.6 mm	150 x 21.2 mm
Mobile Phase B	Methanol + 0.2% NH₄OH	Methanol + 0.2% NH₄OH
Flow Rate	4 mL/min	80 mL/min
Gradient	5-40% B in 5 min	Optimized (e.g., 15-25% B in 6 min)
Temperature	40 °C	40 °C
Back Pressure	150 bar	150 bar

Alternative Method: Reversed-Phase HPLC (RP-HPLC)

While SFC is preferred, RP-HPLC is a widely available and effective alternative. The key to success is managing the basicity of the pyridine nitrogen.

Protocol 2: RP-HPLC Purification

• Column Selection:

  • Standard Choice: C18, 5 µm particle size.

  • Alternative for Fluorinated Compounds: A pentafluorophenyl (PFP) or other fluorinated phase column can offer alternative selectivity for fluorine-containing molecules through dipole-dipole and π-π interactions.[5]

• Sample Preparation:

  • Dissolve the crude sample in a 50:50 mixture of Acetonitrile:Water or in DMSO to a concentration of 10-20 mg/mL. Filter through a 0.45 µm syringe filter.

• Instrumentation & Conditions:

  • System: Preparative HPLC with UV and/or MS detection.

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid.

    • Causality: The acidic modifier protonates the pyridine nitrogen, preventing it from interacting with deprotonated silanol groups on the column surface. This is the most common strategy to achieve symmetric peaks for basic analytes in RP-HPLC.[2][9] Formic acid is preferred for MS-compatibility.[10]

  • Mobile Phase B: Acetonitrile with 0.1% TFA or 0.1% Formic Acid.

  • Flow Rate: 20-40 mL/min (for a 19 or 21.2 mm ID column).

  • Gradient: A broad gradient (e.g., 5% to 95% B over 15-20 minutes) for initial scouting, followed by a focused gradient for the preparative run.

  • Column Temperature: 25-30 °C.

  • Detection: UV at 254 nm or as determined by a UV scan.

• Post-Run Processing:

  • Fractions containing TFA will be acidic. Neutralize with a mild base (e.g., saturated NaHCO₃ solution) before extraction with an organic solvent (e.g., Ethyl Acetate, DCM).

  • Alternatively, lyophilize the fractions directly if the TFA salt is acceptable.

Part 2: Chiral Separation Protocol

After obtaining the purified racemate, the enantiomers must be separated. Chiral SFC is the state-of-the-art technique for this purpose, offering significant advantages in speed and efficiency over chiral HPLC.[11][12]

Protocol 3: Chiral SFC Enantiomer Separation

• Column Selection (Screening is Essential):

  • Rationale: Chiral recognition is highly specific, and it is nearly impossible to predict the best chiral stationary phase (CSP) without empirical screening. Polysaccharide-based CSPs are the most versatile and successful.[11]

  • Recommended Screening Set:

    • Chiralpak IA, IB, IC, ID, IE, IF (Amylose-based)

    • Chiralcel OD, OJ, OZ (Cellulose-based)

• Sample Preparation:

  • Dissolve the purified racemate in an appropriate alcohol (Methanol or Ethanol) to a concentration of 1-5 mg/mL.

• Instrumentation & Conditions (Analytical Screening):

  • System: Analytical SFC system with UV or Circular Dichroism (CD) detector.

  • Mobile Phase A: Supercritical CO₂

  • Mobile Phase B (Co-solvent): Methanol or Ethanol.

  • Flow Rate: 3-4 mL/min (for a 4.6 mm ID column).

  • Screening Method: A fast isocratic or gradient screen is effective. For example, test isocratic conditions at 10%, 20%, and 30% co-solvent for each column.

  • Column Temperature: 35-40 °C.

  • Back Pressure: 120-150 bar.

• Method Optimization and Scale-Up:

  • Identify the CSP and co-solvent combination that provides the best resolution (Rs > 1.5).

  • Optimize the isocratic co-solvent percentage to achieve a good balance between resolution and run time. Isocratic methods are preferred for preparative SFC as they allow for "stacked injections," where subsequent injections are made before the previous run is complete, maximizing throughput.[12]

  • Scale the method to a preparative column, adjusting the flow rate and injection volume proportionally.

• Preparative Run and Analysis:

  • Perform the preparative run using the optimized isocratic method.

  • Collect the two enantiomer peaks in separate fractions.

  • Analyze the collected fractions on the analytical chiral method to determine enantiomeric excess (ee%).

Table 3: Example Chiral SFC Method

Parameter	Analytical Screening	Preparative Scale-Up
Column	Chiralpak IA, 5 µm	Chiralpak IA, 5 µm
Dimensions	100 x 4.6 mm	250 x 21.2 mm
Mobile Phase	CO₂ / Methanol	CO₂ / Methanol
Composition	80 / 20 (Isocratic)	80 / 20 (Isocratic)
Flow Rate	3 mL/min	70 mL/min
Temperature	40 °C	40 °C
Back Pressure	150 bar	150 bar
Injection Vol.	5 µL (1 mg/mL)	1.0 mL (10 mg/mL)

Troubleshooting Common Issues

Caption: Troubleshooting guide for common issues in pyridine derivative purification.

References

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• PubChem. 4-(Pyrrolidin-3-yl)pyridine. Available at: [Link]

• SciSpace. (2021). Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Available at: [Link]

• Detailed experimental procedure for the synthesis of 4-fluoropyridine. Available at: [Link]

• LCGC International. (2026). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Available at: [Link]

• American Pharmaceutical Review. (2010). Use of SFC/MS in the Purification of Achiral Pharmaceutical Compounds. Available at: [Link]

• LCGC International. (2026). A Generic Workflow for Achiral SFC Purification of Complex Pharmaceutical Mixtures. Available at: [Link]

• Technology Networks. (2021). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. Available at: [Link]

• Google Patents. (2002). WO2013127913A1 - 4,4-difluoro-piperidine-compounds.

• ACS Publications. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry. Available at: [Link]

• Waters Corporation. Chiral Purification of Volatile Flavors and Fragrances by SFC. Available at: [Link]

• ACS Publications. (2025). Impact of Fluorine Pattern on Lipophilicity and Acid−Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Available at: [Link]

• Teledyne ISCO. (2023). Natural Products Purification with SFC. Available at: [Link]

• Teledyne Labs. What is Supercritical Fluid Chromatography. Available at: [Link]

• MDPI. (2020). Novel Quaternary Ammonium Derivatives of 4-Pyrrolidino Pyridine: Synthesis, Structural, Thermal, and Antibacterial Studies. Available at: [Link]

• LCGC International. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Available at: [Link]

• MDPI. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Available at: [Link]

• PubMed. (2006). Chiral separation of four fluoroquinolone compounds using capillary electrophoresis with hydroxypropyl-beta-cyclodextrin as chiral selector. Available at: [Link]

• Beilstein Journal of Organic Chemistry via PMC. One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Available at: [Link]

• ResearchGate. (2026). Enantioselective Separation and Pharmacokinetics of a Chiral 1,4-Dihydropyrimidine Derivative in Rats: A Combined Chromatography and Docking Approach. Available at: [Link]

• Discover Chemistry. (2025). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Available at: [Link]

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• 12. waters.com [waters.com]

Application Note: High-Throughput Screening and Pharmacological Profiling of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine Derivatives

Executive Summary

The development of central nervous system (CNS) therapeutics requires a delicate balance between target affinity and physicochemical properties. 4-(4,4-Difluoropyrrolidin-3-yl)pyridine is a highly privileged, conformationally restricted scaffold designed for targeting neuronal nicotinic acetylcholine receptors (nAChRs), particularly the α4β2 and α6β2 subtypes implicated in addiction, pain, and neurodegeneration. This application note details the chemical rationale behind this scaffold and provides a self-validating, high-throughput screening (HTS) workflow utilizing membrane potential assays and automated patch-clamp electrophysiology.

Chemical Rationale: The Power of Gem-Difluorination

The incorporation of a gem-difluoro group at the 4-position of the pyrrolidine ring is a strategic bioisosteric modification that fundamentally alters the molecule's pharmacokinetic profile without disrupting its pharmacophore.

Unsubstituted pyrrolidines typically exhibit a highly basic secondary amine1[1]. The strong electron-withdrawing inductive effect (-I) of the adjacent fluorine atoms2[2]. This physicochemical tuning ensures that a much larger fraction of the molecule remains un-ionized at physiological pH (7.4),3[3]. Furthermore, the strong C-F bonds block oxidative metabolism at the pyrrolidine ring, 4[4].

Quantitative Scaffold Comparison

The table below summarizes the profound impact of gem-difluorination on the physicochemical properties critical for CNS drug development.

Property	4-(Pyrrolidin-3-yl)pyridine	4-(4,4-Difluoropyrrolidin-3-yl)pyridine	Impact on Drug Design
Pyrrolidine pKa	~11.3	~7.5	Increased un-ionized fraction at pH 7.4
LogD (pH 7.4)	-0.5	1.8	Enhanced lipophilicity and membrane partitioning
Metabolic Stability	Low (C4 oxidation)	High (C-F block)	Extended pharmacokinetic half-life
BBB Permeability	Low	High	Improved central nervous system penetration
hERG Liability	High	Low	Reduced off-target cardiotoxicity

HTS Workflow & Assay Design

To identify highly selective nAChR modulators, we employ a two-tiered, self-validating screening cascade.

Fig 1. HTS cascade for difluoropyrrolidine derivatives targeting nAChRs.

Primary Screening: FLIPR Membrane Potential Assay

Causality & Assay Logic: nAChRs are non-selective ligand-gated cation channels. While they exhibit fractional calcium permeability, the bulk of the macroscopic current is driven by sodium (Na+) influx. Traditional calcium-sensitive dyes (e.g., Fluo-4) often yield transient, low-amplitude signals that are insufficient for robust HTS campaigns against β2-containing subtypes. By utilizing a membrane potential dye, 5[5], yielding a vastly superior signal-to-noise ratio and Z'-factor[5].

Step-by-Step Protocol:

• Cell Preparation: Plate SH-EP1 cells stably expressing human α4β2 or α6/3β2β3 nAChRs at 15,000 cells/well in 384-well black-walled, clear-bottom poly-D-lysine coated plates. Incubate overnight at 37°C, 5% CO₂.

• Dye Loading: Aspirate culture media and add 20 µL/well of FLIPR Membrane Potential Dye (Blue) reconstituted in assay buffer (130 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 20 mM HEPES, pH 7.4). Incubate for 45 min at 37°C.

• Compound Addition: Transfer plates to the FLIPR Tetra system. Read baseline fluorescence for 10 seconds, then add 10 µL of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine derivatives (prepared at 3x final concentration in assay buffer containing 0.3% DMSO).

• Kinetic Reading: Record fluorescence (Ex 510-545 nm / Em 565-625 nm) at 1 Hz for 3 minutes to capture peak depolarization.

• Data Analysis: Calculate the peak response minus the baseline. Normalize data to the maximum nicotine control response (100%) and vehicle control (0%).

Orthogonal Validation: Automated Patch Clamp (APC)

Causality & Assay Logic: A critical liability of fluorescence-based HTS is the inability to resolve channel kinetics. nAChRs are notorious for rapid desensitization upon prolonged agonist exposure. The FLIPR assay integrates signals over several seconds, which can mask the true efficacy of fast-desensitizing partial agonists or mischaracterize state-dependent antagonists. 6[6], enabling the precise quantification of peak currents and desensitization kinetics. This acts as a self-validating orthogonal screen to eliminate false positives and confirm target engagement[6].

Step-by-Step Protocol:

• Cell Harvesting: Detach SH-EP1 cells using a mild detachment solution (e.g., Detachin), resuspend in extracellular solution (ECS: 137 mM NaCl, 4 mM KCl, 1 mM MgCl₂, 2 mM CaCl₂, 10 mM HEPES, pH 7.4), and load into the APC cell hotel.

• Seal Formation: Dispense cells into the 384-well PatchPlate. Apply automated suction to achieve >1 GΩ whole-cell gigaseals.

• Intracellular Perfusion: Perfuse intracellular solution (140 mM CsF, 10 mM NaCl, 1 mM EGTA, 10 mM HEPES, pH 7.2) to establish the whole-cell configuration.

• Electrophysiological Recording: Voltage-clamp cells at -70 mV. Apply compound solutions via the rapid fluidics head (exchange rate <50 ms). Record peak inward macroscopic currents.

• Pharmacological Profiling: Generate concentration-response curves to determine IC₅₀/EC₅₀ values, utilizing a 4-parameter logistic fit.

Mechanistic Pathway

The following diagram illustrates the downstream signaling cascade initiated by the binding of the difluoropyrrolidine scaffold to the nAChR orthosteric site, ultimately leading to the modulation of neurotransmitter release.

Fig 2. nAChR activation and downstream signaling pathway.

Conclusion

The 4-(4,4-Difluoropyrrolidin-3-yl)pyridine scaffold represents a masterclass in physicochemical tuning via gem-difluorination. By drastically lowering the pyrrolidine pKa and blocking metabolic liabilities, it serves as an ideal starting point for CNS drug discovery. When coupled with the robust, self-validating HTS cascade outlined above—utilizing high-throughput membrane potential assays backed by high-fidelity automated patch clamp—researchers can rapidly identify and optimize highly selective, brain-penetrant nAChR modulators.

References

• BenchChem. "3,3-Difluoropyrrolidine | 316131-01-8." BenchChem Technical Support Center, 2026.
• Kassner, M., et al. "High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes." SLAS Discovery, 2022.
• Lin, L., et al. "A fluorine scan at the catalytic center of thrombin: C--F, C--OH, and C." PubMed, 2006.
• Papke, R. L., et al. "High-Throughput Patch Clamp Screening in Human α6-Containing Nicotinic Acetylcholine Receptors." eNeuro, 2017.
• Shevchuk, O., et al. "Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties.

Sources

• 1. 3,3-Difluoropyrrolidine | 316131-01-8 | Benchchem [benchchem.com]
• 2. 3,3-Difluoropyrrolidine | 316131-01-8 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. A fluorine scan at the catalytic center of thrombin: C--F, C--OH, and C--OMe bioisosterism and fluorine effects on pKa and log D values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-Throughput Patch Clamp Screening in Human α6-Containing Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Strategic Functionalization of the Pyrrolidine Nitrogen in 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 4,4-Difluoropyrrolidine Scaffold

The 4-(4,4-Difluoropyrrolidin-3-yl)pyridine scaffold is a privileged building block in modern medicinal chemistry. The strategic incorporation of gem-difluoro groups into molecular frameworks is a well-established strategy to modulate key drug-like properties.[1][2] The fluorine atoms can alter local electronics, pKa, metabolic stability, and lipophilicity, often leading to improved pharmacokinetic and pharmacodynamic profiles. The pyrrolidine ring provides a three-dimensional, non-planar structure, which can enhance binding to complex biological targets.[1]

The secondary amine of the pyrrolidine ring is a critical handle for diversification. It serves as a versatile nucleophilic center, allowing for the introduction of a wide array of substituents. This functionalization is pivotal in drug discovery campaigns for exploring structure-activity relationships (SAR) and optimizing a lead compound's properties.[3] This document provides detailed, field-proven protocols for the most common and impactful N-functionalization reactions of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine: N-alkylation, reductive amination, N-acylation, and N-arylation.

Overview of Functionalization Pathways

The secondary amine of the target scaffold can be derivatized through several robust chemical transformations. The choice of method depends on the desired final substituent and the chemical compatibility of the reagents.

Caption: Key N-functionalization pathways for the title compound.

Protocol 1: N-Alkylation via Nucleophilic Substitution

Expertise & Experience: Direct N-alkylation is a fundamental method for introducing simple alkyl groups. The choice of a non-nucleophilic base, such as potassium carbonate or triethylamine, is critical to prevent side reactions. The reaction's success hinges on the electrophilicity of the alkyl halide and the absence of steric hindrance. Anhydrous conditions are paramount to avoid hydrolysis of the alkylating agent and to ensure the amine is in its most nucleophilic, non-protonated state.[4]

Step-by-Step Methodology

• Preparation: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 4-(4,4-Difluoropyrrolidin-3-yl)pyridine (1.0 eq).

• Solvent & Base: Dissolve the starting material in anhydrous acetonitrile or N,N-Dimethylformamide (DMF) (approx. 0.1 M concentration). Add a mild, non-nucleophilic base such as potassium carbonate (K₂CO₃, 1.5 eq) or triethylamine (TEA, 1.5 eq).[4]

• Reagent Addition: Slowly add the desired alkyl halide (e.g., benzyl bromide, ethyl iodide) (1.1 eq) to the stirred suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature or gently heat to 40-50 °C. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• Work-up:

  • Cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Partition the residue between dichloromethane (DCM) and water.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the solvent in vacuo. Purify the crude product by silica gel column chromatography to yield the desired N-alkylated product.

Troubleshooting

• Low Conversion: Increase reaction temperature to 60-80 °C or switch to a more polar aprotic solvent like DMF. Ensure the base is anhydrous.

• Di-alkylation (Quaternary Salt Formation): Avoid using a large excess of the alkylating agent. Add the alkyl halide slowly to the reaction mixture.

• Side Reactions with Pyridine Nitrogen: While the pyrrolidine nitrogen is significantly more nucleophilic, highly reactive alkylating agents under forcing conditions could potentially form a pyridinium salt. Using stoichiometric control and mild conditions minimizes this risk.

Representative Data

Alkyl Halide (R-X)	Base	Temp (°C)	Time (h)	Yield (%)
Benzyl bromide	K₂CO₃	25	16	92
Ethyl iodide	K₂CO₃	50	24	85
Propargyl bromide	TEA	25	12	88
Methyl 2-bromoacetate	TEA	40	18	79

Protocol 2: N-Alkylation via Reductive Amination

Expertise & Experience: Reductive amination is a superior and highly versatile method for synthesizing secondary and tertiary amines, especially when dealing with complex or sterically hindered alkyl groups.[5] The process involves the initial formation of an iminium ion intermediate from the amine and a carbonyl compound (aldehyde or ketone), which is then reduced in situ. Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB) is the reagent of choice for this transformation.[5][6] It is a mild and selective reducing agent that is particularly effective at reducing the protonated iminium ion intermediate much faster than the starting carbonyl compound, thus preventing competitive reduction of the aldehyde/ketone.[5] Acetic acid is often used as a catalyst to facilitate iminium ion formation.

Workflow Diagram

Caption: Step-by-step workflow for reductive amination.

Step-by-Step Methodology

• Preparation: In a round-bottom flask, dissolve 4-(4,4-Difluoropyrrolidin-3-yl)pyridine (1.0 eq) and the desired aldehyde or ketone (1.2 eq) in an anhydrous solvent such as 1,2-dichloroethane (DCE) or dichloromethane (DCM) (approx. 0.1 M).

• Iminium Formation: Add glacial acetic acid (1-2 eq) to the solution and stir at room temperature for 30-60 minutes to facilitate the formation of the iminium ion intermediate.

• Reduction: Carefully add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the reaction mixture. An exotherm may be observed.

• Reaction: Stir the reaction at room temperature until completion, as monitored by LC-MS (typically 4-16 hours).

• Work-up:

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Stir vigorously until gas evolution ceases.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the organic solution. Purify the crude material by silica gel chromatography to obtain the N-alkylated product.

Troubleshooting

• Stalled Reaction: If the carbonyl compound is sterically hindered or electronically deactivated, gentle heating (40 °C) may be required. The addition of a dehydrating agent like molecular sieves can also drive the iminium formation equilibrium.

• Low Yield with Ketones: Ketones react slower than aldehydes.[7] Allow for a longer iminium formation time before adding the reducing agent.

• Unreacted Aldehyde: Ensure the NaBH(OAc)₃ is of high quality and was stored under dry conditions.

Representative Data

Carbonyl Compound	Reducing Agent	Time (h)	Yield (%)
Cyclohexanone	NaBH(OAc)₃	8	89
4-Fluorobenzaldehyde	NaBH(OAc)₃	4	95
Acetone	NaBH(OAc)₃	16	75
Pyridine-4-carboxaldehyde	NaBH(OAc)₃	6	91

Protocol 3: N-Acylation

Expertise & Experience: N-acylation is a robust and high-yielding reaction to form amides, which are key functional groups in pharmaceuticals. The reaction typically employs an acyl chloride or anhydride as the electrophile. A tertiary amine base like triethylamine or DIPEA is used as an acid scavenger to neutralize the HCl or carboxylic acid byproduct.[8] The reaction is usually fast and exothermic, so adding the acylating agent at a reduced temperature (0 °C) is crucial for controlling the reaction rate and preventing side reactions.

Step-by-Step Methodology

• Preparation: Dissolve 4-(4,4-Difluoropyrrolidin-3-yl)pyridine (1.0 eq) and a tertiary amine base (e.g., triethylamine, 2.0 eq) in anhydrous DCM in a round-bottom flask.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add the acyl chloride or anhydride (1.2 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor for the disappearance of the starting amine by TLC or LC-MS.

• Work-up:

  • Dilute the reaction mixture with DCM.

  • Wash sequentially with saturated aqueous NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Filter, concentrate under reduced pressure, and purify the crude product by column chromatography or recrystallization.

Troubleshooting

• Low Yield: Ensure the acylating agent is not hydrolyzed. Use freshly opened or distilled reagents. The amine starting material must be free of any ammonium salts.

• Complex Reaction Mixture: If the acylating agent has other reactive functional groups, consider using milder coupling conditions (e.g., HATU, EDC with the corresponding carboxylic acid).

Representative Data

Acylating Agent	Base	Time (h)	Yield (%)
Benzoyl chloride	TEA	2	98
Acetyl chloride	DIPEA	2	96
Isobutyryl chloride	TEA	4	93
Acetic anhydride	TEA	6	95

Protocol 4: N-Arylation (Buchwald-Hartwig Amination)

Expertise & Experience: The formation of a C(aryl)-N bond is a cornerstone of modern synthetic chemistry. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, is a powerful method for this transformation.[9] The reaction requires a palladium precatalyst, a specialized phosphine ligand (e.g., XPhos, RuPhos), and a base. The choice of ligand is critical and often substrate-dependent. A strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) is typically required to facilitate the catalytic cycle. The reaction must be performed under strictly inert conditions as the Pd(0) active species is oxygen-sensitive.

Step-by-Step Methodology

• Glovebox Preparation: In an inert atmosphere glovebox, add the aryl halide (1.0 eq), 4-(4,4-Difluoropyrrolidin-3-yl)pyridine (1.2 eq), the palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%), the phosphine ligand (e.g., XPhos, 4-10 mol%), and the base (e.g., NaOt-Bu, 1.4 eq) to a dry reaction vial or flask.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) to the vial.

• Reaction: Seal the vessel and heat the mixture to the specified temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by LC-MS. The reaction may take 12-24 hours.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute with an organic solvent like ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

  • Concentrate the filtrate.

• Purification: Purify the residue by silica gel column chromatography to isolate the N-arylated product.

Troubleshooting

• No Reaction: Ensure all reagents and the solvent are scrupulously dry and that the reaction was set up under a strictly inert atmosphere. The palladium catalyst or ligand may need to be screened for optimal performance. Aryl chlorides are generally less reactive than bromides or iodides and may require more active catalyst systems.[10]

• Dehalogenation of Aryl Halide: This side reaction can occur, especially with electron-rich aryl halides. Using a slightly lower temperature or a different ligand/base combination may mitigate this.

Representative Data

Aryl Halide	Catalyst/Ligand	Base	Temp (°C)	Yield (%)
4-Bromotoluene	Pd₂(dba)₃ / XPhos	NaOt-Bu	100	85
1-Bromo-4-fluorobenzene	Pd₂(dba)₃ / XPhos	NaOt-Bu	100	82
2-Chloropyridine	G3-XPhos Palladacycle	LHMDS	110	76

References

• Chen, W., Ma, L., Paul, A., & Seidel, D. (2018). Direct α-C–H bond functionalization of unprotected cyclic amines. ResearchGate. Available at: [Link]

• Zhang, M., et al. (2025). Deoxygenative photochemical alkylation of secondary amides enables a streamlined synthesis of substituted amines. Nature Communications. Available at: [Link]

• Duez, S., et al. (2018). Late Stage Functionalization of Secondary Amines via a Cobalt-Catalyzed Electrophilic Amination of Organozinc Reagents. Organic Letters. Available at: [Link]

• University of Illinois. (2022). Research could enable assembly line synthesis of prevalent amine-containing drugs. News-Medical.net. Available at: [Link]

• Kavale, M., et al. (2024). Multigram Synthesis of 4,4-disubstituted-3-oxopyrrolidones – efficient starting material for diverse 3 functionalized pyrrolidones. ChemRxiv. Available at: [Link]

• Li, L. (2008). Functionalization of the 4,4-Diflu. Bioorganic and Medicinal Chemistry Letters. Available at: [Link]

• Beier, P., et al. (2020). Chan–Evans–Lam N1-(het)arylation and N1-alkеnylation of 4-fluoroalkylpyrimidin-2(1H)-ones. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Ponomarenko, M. (2018). Synthesis of Fluoropyrrolidines and (Fluoroalkyl)pyrrolidines. ResearchGate. Available at: [Link]

• Medley, J.W. Myers Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Available at: [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. Organic-Chemistry.org. Available at: [Link]

• Vitrac, X., et al. (2012). Double N-arylation reaction of polyhalogenated 4,4'-bipyridines. Expedious synthesis of functionalized 2,7-diazacarbazoles. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination. Organic-Chemistry.org. Available at: [Link]

• Wang, L., et al. (2019). N-acylation of amides through internal nucleophilic catalysis. Journal of Organic Chemistry. Available at: [Link]

• Zare, M., et al. (2019). N‐Arylation of Nitrogen‐Containing Heterocycles with Cu(II) Complex of 4‐(2,2′:6′,2“‐Terpyridin‐4′‐yl)toluene as a Versatile and Efficient Catalyst. ChemistrySelect. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. organic-chemistry.org [organic-chemistry.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Double N-arylation reaction of polyhalogenated 4,4’-bipyridines. Expedious synthesis of functionalized 2,7-diazacarbazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

Welcome to the technical support center for the synthesis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis and optimize reaction yields. Here, we address common challenges through a detailed troubleshooting guide and frequently asked questions, grounded in established scientific principles and practical laboratory experience.

Troubleshooting Guide: Enhancing Reaction Yield

This section provides in-depth solutions to specific problems that may arise during the synthesis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Question 1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Low yields in this synthesis can stem from several factors, including incomplete reaction, degradation of starting materials or products, and the formation of side products. A systematic approach to troubleshooting is crucial.

Potential Causes & Solutions:

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and catalyst can significantly impact the reaction outcome. It's essential to ensure these parameters are optimized for the specific synthetic route you are employing. For instance, in coupling reactions to form the pyridine-pyrrolidine bond, the reaction temperature can be critical. Increasing the temperature may enhance the reaction rate but can also lead to decomposition if too high.[1]

• Moisture and Air Sensitivity: Many organometallic catalysts and reagents used in cross-coupling reactions are sensitive to moisture and oxygen. Ensure all glassware is oven-dried, and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Solvents should be anhydrous.

• Catalyst Inactivation: The palladium catalysts often used in cross-coupling reactions can be sensitive to impurities in the starting materials or solvents.[2] Catalyst deactivation can halt the reaction prematurely. Consider using a higher catalyst loading or a more robust catalyst system.

• Inefficient Purification: The desired product might be lost during workup and purification. The choice of extraction solvent and chromatography conditions should be carefully selected to minimize loss. For pyridine-containing compounds, solid-phase extraction (SPE) can be an effective purification method.[3]

Experimental Protocol: Optimizing a Suzuki Coupling Reaction

This protocol outlines a general procedure for a Suzuki coupling to form the C-C bond between a pyridine derivative and a difluoropyrrolidine-boronic acid derivative.

• Preparation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve the 4-halopyridine (1.0 eq) and the 4,4-difluoropyrrolidine-3-yl boronic acid or ester (1.2 eq) in a suitable solvent (e.g., a mixture of toluene and water or dioxane and water).

• Catalyst and Base Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq) and a base (e.g., K₂CO₃, 2.0 eq).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Presentation: Impact of Reaction Parameters on Yield

Parameter	Condition A	Condition B	Condition C	Yield (%)
Catalyst	Pd(PPh₃)₄	PdCl₂(dppf)	Pd(OAc)₂/SPhos	45%
Base	K₂CO₃	Cs₂CO₃	K₃PO₄	65%
Solvent	Toluene/H₂O	Dioxane/H₂O	THF/H₂O	58%
Temperature	80 °C	100 °C	Reflux	72%

This table illustrates how systematically varying the catalyst, base, solvent, and temperature can lead to significant improvements in reaction yield. The optimal conditions will depend on the specific substrates used.

Visualization: Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low reaction yields.

Question 2: I am observing significant side product formation. How can I minimize these unwanted reactions?

Side reactions are a common cause of reduced yield and can complicate purification. Identifying the structure of the major byproducts is the first step in addressing this issue.

Common Side Reactions and Mitigation Strategies:

• Homocoupling of Boronic Acid/Ester: This is a frequent side reaction in Suzuki couplings.

  • Solution: Use a slight excess of the halide partner and ensure efficient stirring. Lowering the reaction temperature might also reduce the rate of homocoupling.

• Protodeboronation: The boronic acid derivative can react with residual water or acidic protons in the reaction mixture, leading to the formation of the corresponding deborylated pyrrolidine.

  • Solution: Use anhydrous solvents and a non-aqueous base if possible. Running the reaction under strictly anhydrous conditions is key.

• Dehalogenation of the Pyridine: The starting 4-halopyridine can undergo reduction, especially if the reaction is run for an extended period at high temperatures.

  • Solution: Monitor the reaction closely and stop it once the starting material is consumed. Using a milder base or lower temperature can also be beneficial.

• Polymerization: Pyridine derivatives can sometimes polymerize under certain conditions, leading to the formation of intractable brown solids.[4]

  • Solution: This can be mitigated by carefully controlling the reaction temperature and avoiding highly acidic or basic conditions during workup.

Visualization: Common Side Reactions in a Suzuki Coupling

Sources

• 1. Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. jti.com [jti.com]
• 4. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

Technical Support Center: Troubleshooting Low Aqueous Solubility of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering aqueous solubility bottlenecks with 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. By synthesizing structural causality with field-proven formulation and solid-state methodologies, this guide provides actionable, self-validating protocols to overcome these physicochemical hurdles.

Section 1: Physicochemical Root Cause Analysis

Q: Why does 4-(4,4-Difluoropyrrolidin-3-yl)pyridine exhibit poor aqueous solubility despite containing two basic nitrogen atoms?

A: The solubility bottleneck is rooted in a stereoelectronic phenomenon known as the inductive (-I) effect. While an unsubstituted pyrrolidine ring is highly basic (pKa ~11.3) and readily protonates at physiological pH to form a highly soluble cation, the introduction of a gem-difluoro group at the 4-position fundamentally alters this property.

The highly electronegative fluorine atoms withdraw electron density from the adjacent pyrrolidine nitrogen, drastically lowering its basic pKa to approximately 7.5[1]. The pyridine nitrogen remains weakly basic (pKa ~5.2). Consequently, at a physiological pH of 7.4, the molecule exists predominantly in its un-ionized (free base) or only partially ionized state. Furthermore, the fluorine atoms increase the overall lipophilicity (LogP) and crystal lattice energy of the molecule. The combination of high lipophilicity and lack of ionization drives the aqueous solubility down to sub-therapeutic levels (<0.1 mg/mL).

Diagram 1: pH-dependent ionization states and corresponding aqueous solubility profiles.

Section 2: Salt Screening & Selection Protocol

Q: How can I systematically identify a highly soluble salt form for this specific dibasic compound?

A: To disrupt the stable crystal lattice of the free base, you must form a salt using an acid with a pKa at least 2 units lower than the conjugate acid of the API (ΔpKa ≥ 2). Given the pyrrolidine pKa of ~7.5 and pyridine pKa of ~5.2, strong counterions like hydrochloric acid (HCl), methanesulfonic acid (mesylate), or maleic acid are required to ensure complete proton transfer rather than the formation of a physical mixture or co-crystal[2].

Protocol: Miniaturized 96-Well Salt Screening

This self-validating, high-throughput protocol minimizes API consumption while maximizing the probability of identifying a stable, highly soluble crystalline salt[2].

• API Dispensing: Dispense 1–2 mg of the 4-(4,4-Difluoropyrrolidin-3-yl)pyridine free base into each well of a 96-well glass-bottom plate.

• Solvent Addition: Add 50–100 µL of diverse volatile solvents (e.g., THF, Acetone, Ethanol, Ethyl Acetate) to distinct wells to assess different solvation environments. Causality: Varied dielectric constants alter the supersaturation point, influencing nucleation kinetics.

• Counterion Addition: Add 1.05 molar equivalents of selected strong acids (e.g., HCl, sulfuric, methanesulfonic, maleic, and phosphoric acid).

• Thermocycling: Seal the plate and subject it to thermocycling (e.g., 50°C to 5°C at 0.5°C/min) for 24–48 hours. Causality: Heating dissolves the kinetic precipitate, while slow cooling overcomes the activation energy barrier for stable crystal nucleation, promoting the growth of thermodynamically stable polymorphs.

• Evaporation: Unseal and allow slow solvent evaporation under a controlled nitrogen stream.

• Validation & Analysis:

  • Primary Screen: Use polarized light microscopy (PLM) to confirm birefringence (crystallinity).

  • Secondary Screen: Analyze hits via powder X-Ray Diffraction (pXRD) to confirm a novel crystal lattice distinct from the free base.

  • Tertiary Screen: Confirm salt formation (complete proton transfer) via ¹H-NMR by observing the downfield chemical shift of the protons adjacent to the pyrrolidine nitrogen.

Diagram 2: High-throughput miniaturized 96-well salt screening workflow for basic drugs.

Section 3: Formulation-Based Enhancements (Neutral pH)

Q: If salt formation fails or my in vivo assay requires a neutral pH formulation without precipitation, what are the best excipient strategies?

A: If the free base must be maintained, you must lower the dielectric constant of the vehicle or encapsulate the hydrophobic moiety. The most effective strategies for fluorinated heterocycles involve cosolvency and inclusion complexes[3][4].

Table 1: Recommended Excipient Systems for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

Excipient Strategy	Recommended Agents	Mechanistic Causality	Typical Concentration
Cosolvents	DMSO, PEG 400, Propylene Glycol	Reduces the polarity (dielectric constant) of the aqueous vehicle, decreasing the energy required to solvate the lipophilic difluoropyrrolidine ring.	5% - 20% (v/v)
Surfactants	Tween 80, Cremophor EL	Forms micelles above the Critical Micelle Concentration (CMC), encapsulating the hydrophobic free base within the lipophilic core.	1% - 10% (v/v)
Cyclodextrins	HP-β-CD, Captisol®	The hydrophobic cavity of the cyclic oligosaccharide forms a host-guest inclusion complex with the fluorinated rings, while the hydrophilic exterior ensures aqueous solubility[4].	10% - 30% (w/v)

Validation Step: When preparing these formulations, always perform a "dilution test" by injecting 10 µL of the formulated API into 1 mL of simulated gastric fluid (SGF) or PBS. Monitor for kinetic precipitation via dynamic light scattering (DLS) or UV-Vis turbidity at 600 nm to ensure the drug will not crash out upon in vivo administration.

Section 4: Solid-State Modifications (Amorphous Solid Dispersions)

Q: Can I alter the physical form of the API to improve kinetic solubility without changing the chemical structure?

A: Yes. By converting the crystalline free base into an Amorphous Solid Dispersion (ASD), you eliminate the crystal lattice energy barrier, significantly enhancing the dissolution rate and apparent kinetic solubility[3].

Protocol: Hot-Melt Extrusion (HME) for ASD Formation

• Matrix Selection: Select a hydrophilic polymeric carrier with a high glass transition temperature (Tg), such as Copovidone (PVP-VA) or HPMC-AS.

• Milling & Blending: Cryo-mill the API and polymer to a uniform particle size to ensure homogenous mixing.

• Extrusion: Process the blend through a twin-screw extruder at a temperature 10-20°C above the Tg of the polymer but below the degradation temperature of the API. Causality: The shear forces and thermal energy melt the polymer, dissolving the API into the polymeric matrix at a molecular level.

• Quenching & Validation: Rapidly cool the extrudate to "freeze" the API in its amorphous state. Validate the absence of crystallinity using Differential Scanning Calorimetry (DSC)—looking for a single Tg and the absence of a melting endotherm (Tm)—and pXRD (looking for a broad amorphous halo).

References

• [1] 3,3-Difluoropyrrolidine | 316131-01-8 - Benchchem. Benchchem. 1

• [2] Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization. ACS Omega. 2

• [3] Solubility enhancement techniques: A comprehensive review. ResearchGate. 3

• [4] Drug Solubility: Importance and Enhancement Techniques. PMC (National Institutes of Health). 4

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• 4. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Stereochemical Impurities in 4-(4,4-Difluoropyrrolidin-3-yl)pyridine Enantiomers

Welcome to the technical support center for the chiral resolution of 4-(4,4-difluoropyrrolidin-3-yl)pyridine enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for ensuring the stereochemical purity of this critical building block.

Introduction: The Criticality of Chiral Purity

In pharmaceutical development, the stereochemistry of a molecule is paramount. Different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles.[1] The well-known case of thalidomide serves as a stark reminder of the tragic consequences of using racemic mixtures without proper separation and characterization. For a molecule like 4-(4,4-difluoropyrrolidin-3-yl)pyridine, which is a key intermediate in the synthesis of various bioactive compounds, achieving high enantiomeric purity is not just a regulatory hurdle but a fundamental aspect of drug safety and efficacy. This guide provides practical, field-tested advice for resolving and analyzing its enantiomers.

Section 1: Troubleshooting Chiral Separation by Chromatography

Chromatographic methods, particularly Supercritical Fluid Chromatography (SFC) and High-Performance Liquid Chromatography (HPLC), are the workhorses for chiral separations due to their high efficiency and scalability.[2] However, achieving baseline resolution can be challenging. This section addresses common problems encountered during method development.

Supercritical Fluid Chromatography (SFC) Troubleshooting

SFC is often the preferred method for chiral separations due to its speed, reduced solvent consumption, and compatibility with a wide range of chiral stationary phases (CSPs).[2][3] Its unique properties, such as the low viscosity and high diffusivity of supercritical CO2, allow for faster separations and higher efficiency.[4]

Q1: Why am I seeing poor or no resolution between my enantiomers on a polysaccharide-based CSP?

A1: Poor resolution in SFC can stem from several factors. Here is a systematic approach to troubleshooting:

• Inappropriate Stationary Phase: While polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are excellent starting points, they are not universal.[5][6] The chiral recognition mechanism is highly specific. If one CSP fails, a screening approach using columns with different selectors is the most effective strategy.[6][7]

• Suboptimal Co-solvent/Modifier: The choice and percentage of the organic modifier (co-solvent), typically an alcohol like methanol or ethanol, are critical.

  • Action: Vary the co-solvent percentage in 2-5% increments. A lower percentage often increases retention and can improve selectivity. Sometimes, switching to a different alcohol (e.g., isopropanol) can dramatically alter the selectivity.

• Missing or Incorrect Additive: The basic nature of the pyridine moiety in your analyte necessitates the use of a basic additive to prevent peak tailing and improve resolution.

  • Action: Add a small amount (0.1-0.3%) of a basic additive like diethylamine (DEA) or isopropylamine to your co-solvent. Additives can significantly impact the chiral recognition process by modifying interactions with the stationary phase.[4]

• Temperature and Pressure Effects: Temperature plays a complex role. Generally, lower temperatures enhance enantioselectivity, but higher temperatures can improve peak efficiency.[8] Backpressure also influences the density of the supercritical fluid and thus its solvating power.

  • Action: Systematically vary the column temperature (e.g., in 5°C increments from 25°C to 40°C) and the backpressure (e.g., from 100 to 150 bar) to find the optimal conditions.

Q2: My peaks are tailing or showing poor shape. What is the cause?

A2: Peak tailing for a basic compound like 4-(4,4-difluoropyrrolidin-3-yl)pyridine is often due to secondary interactions with acidic sites (residual silanols) on the silica support of the CSP.

• Cause: The pyridine nitrogen can interact strongly with surface silanols, leading to a secondary retention mechanism that causes tailing.

• Solution: As mentioned above, the use of a basic additive is crucial. The additive acts as a competitor for the active silanol sites, masking them from the analyte and resulting in more symmetrical peaks.[8]

• Sample Overload: Injecting too much sample can overload the column, leading to fronting or tailing.

  • Action: Reduce the injection volume or the sample concentration and reinject. If the peak shape improves, column overloading was the issue.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

While SFC is often faster, chiral HPLC remains a robust and widely used technique. The principles of troubleshooting are similar but adapted for a liquid mobile phase.

Q1: I have screened several polysaccharide CSPs in normal phase (Hexane/Alcohol) with no success. What are my next steps?

A1: If standard normal-phase conditions are not effective, consider the following:

• Switch to a Different Elution Mode: Polysaccharide CSPs are versatile and can be used in normal phase, reversed-phase, and polar organic modes.[7][9]

  • Polar Organic Mode: Try a mobile phase of 100% methanol or ethanol, or acetonitrile with a small amount of alcohol. This can provide a completely different selectivity profile.

  • Reversed-Phase Mode: Use a mobile phase of acetonitrile/water or methanol/water, typically with a buffer to control the pH. For your basic analyte, a buffer pH of 3-6 is a good starting point.

• Explore Non-Polysaccharide CSPs: Consider Pirkle-type or macrocyclic glycopeptide-based columns, which offer different chiral recognition mechanisms.[9]

• Additive Memory Effect: Be aware that columns can retain additives from previous runs, which can affect current separations.[10]

  • Action: If you switch between methods using acidic and basic additives, it is crucial to thoroughly flush the column and system. It is often recommended to dedicate a column to a specific method or additive type.[10]

Q2: My resolution is decreasing over time with repeated injections. Why?

A2: A loss of performance can be due to column contamination or degradation.

• Strongly Adsorbed Impurities: Achiral impurities from the sample matrix can accumulate at the column head, blocking active sites and reducing efficiency.[11]

  • Action: Use a guard column and ensure proper sample cleanup before injection. If contamination is suspected, try reversing the column (if permitted by the manufacturer) and flushing with a strong solvent to wash away contaminants from the inlet frit.[11]

• Stationary Phase Degradation: Using prohibited solvents or extreme pH can irreversibly damage the chiral stationary phase. Coated polysaccharide phases are particularly susceptible to damage from solvents like DMF, DMSO, or chlorinated solvents.[11]

  • Action: Always check the column care and use manual for solvent compatibility. Immobilized CSPs offer greater solvent flexibility and are more robust.[11]

Section 2: FAQs on Enantiomeric Excess (ee) Determination

Accurate determination of enantiomeric excess (% ee) is crucial for quality control and regulatory submission.

Q1: What is the most reliable method for determining the % ee of my resolved 4-(4,4-Difluoropyrrolidin-3-yl)pyridine?

A1: Chiral HPLC or SFC are the gold-standard methods for ee determination due to their accuracy, precision, and sensitivity. Once a separation method is developed that provides baseline resolution (Resolution > 1.5), the % ee can be calculated from the relative peak areas of the two enantiomers.

Q2: Can I use NMR spectroscopy to determine enantiomeric excess?

A2: Yes, NMR spectroscopy is a powerful complementary technique.[12] Since enantiomers are indistinguishable in a standard NMR spectrum, a chiral solvating agent (CSA) must be added.[1][13]

• Mechanism: The CSA (e.g., (R)-1,1'-bi-2-naphthol or a derivative) forms transient diastereomeric complexes with the enantiomers of your analyte.[1][14] These diastereomeric complexes have different magnetic environments, leading to separate, resolvable peaks in the NMR spectrum (typically ¹H or ¹⁹F NMR).[12][14] The integration of these distinct signals allows for the calculation of the enantiomeric ratio.

• Advantages: NMR can be faster than chromatography if a suitable CSA is known, requires no chemical derivatization, and can be used for compounds that are difficult to resolve chromatographically.[1][12] The presence of the two fluorine atoms in your molecule makes ¹⁹F NMR a particularly attractive option, as it provides a clean spectrum with high sensitivity.[14]

Q3: How do I choose a chiral solvating agent (CSA) for NMR analysis?

A3: The selection of a CSA is largely empirical. A screening approach is often necessary.[12]

• Common CSAs: For amines and pyridine-containing compounds, acidic CSAs like (R)- or (S)-1,1'-bi-2-naphthol (BINOL) and its derivatives are excellent starting points.[1][14]

• Procedure: A typical starting point is to prepare an NMR sample with a 1:2 molar ratio of your analyte to the CSA in a suitable deuterated solvent like CDCl₃.[12][14] Acquire the spectrum and look for splitting of signals that are singlets in the absence of the CSA.

Q4: My chromatographic resolution is not perfect (e.g., Rs = 1.2). Can I still get an accurate ee value?

A4: While baseline resolution (Rs ≥ 1.5) is ideal, accurate integration can still be possible with partial peak overlap. However, this requires careful data processing.

• Integration Method: Use a consistent integration method for all samples, standards, and the racemate. A vertical drop or valley-to-valley integration method should be chosen and applied consistently.

• Validation: It is critical to validate the method by preparing samples with known enantiomeric ratios and confirming that the measured ee matches the theoretical value. This ensures that the integration method is not biased towards either the major or minor enantiomer.

Section 3: Experimental Protocols

These protocols are provided as robust starting points for method development. Optimization will be required for your specific instrumentation and sample.

Protocol 1: Chiral SFC Screening for Resolution

This protocol outlines a systematic screening approach to identify a suitable chiral stationary phase and mobile phase.

• Prepare Stock Solutions:

  • Racemic Analyte: Prepare a 1 mg/mL solution of racemic 4-(4,4-difluoropyrrolidin-3-yl)pyridine in methanol.

  • Co-solvents: Prepare bottles of Methanol, Ethanol, and Isopropanol, each containing 0.2% Diethylamine (DEA).

• Select Screening Columns: Choose a set of 3-4 polysaccharide-based CSPs with different selectors (e.g., Amylose tris(3,5-dimethylphenylcarbamate), Cellulose tris(3,5-dimethylphenylcarbamate), Cellulose tris(4-methylbenzoate)).

• Set Initial SFC Conditions:

  • Flow Rate: 3.0 mL/min

  • Backpressure: 120 bar

  • Column Temperature: 35 °C

  • Injection Volume: 2 µL

  • Detection: UV at 254 nm (or wavelength of max absorbance)

• Run Screening Gradient: For each column, run the following generic gradient with each of the three co-solvents.

  • Start at 5% co-solvent, hold for 0.5 min.

  • Ramp to 40% co-solvent over 5 minutes.

  • Hold at 40% for 0.5 min.

  • Return to 5% and re-equilibrate for 2 min.

• Evaluate Results: Examine the chromatograms for any signs of peak splitting or separation. Even a small shoulder indicates that the CSP has potential for optimization.[8] Select the column/co-solvent combination that shows the best "hit" and proceed to optimization by converting the gradient to an isocratic method and fine-tuning the co-solvent percentage, temperature, and backpressure.

Parameter	Initial Screening Value
Columns	3-4 different polysaccharide CSPs
Co-solvents	Methanol, Ethanol, Isopropanol
Additive	0.2% Diethylamine (DEA)
Gradient	5-40% Co-solvent over 5 min
Temperature	35 °C
Backpressure	120 bar

Caption: Initial parameters for chiral SFC screening.

Protocol 2: Diastereomeric Salt Resolution

This classical method involves forming diastereomeric salts that can be separated by fractional crystallization due to their different solubilities.[15][16]

• Select Resolving Agent: Choose a commercially available, enantiopure chiral acid. For a basic analyte like yours, common choices include (+)-Tartaric acid, (-)-Dibenzoyl-L-tartaric acid, or (+)-Camphorsulfonic acid.

• Screening for Salt Formation & Crystallization:

  • In several small vials, dissolve ~100 mg of the racemic analyte in different solvents (e.g., Methanol, Ethanol, Acetone, Ethyl Acetate).

  • Add a solution of 0.5 equivalents of the chiral resolving agent in the same solvent.[15]

  • Heat the mixtures gently to ensure complete dissolution.

  • Allow the solutions to cool slowly to room temperature. Observe which solvent systems produce crystalline material.

• Scale-Up and Fractional Crystallization:

  • Using the best solvent system identified, dissolve one equivalent of the racemic analyte.

  • Add 0.5 equivalents of the chiral resolving agent and heat to dissolve.

  • Cool slowly to induce crystallization. Further cooling in an ice bath can improve the yield.[15]

  • Collect the crystals by filtration and wash with a small amount of cold solvent. This first crop of crystals will be enriched in one diastereomer.

• Liberation of the Free Base:

  • Suspend the isolated diastereomeric salt in water.

  • Add a base (e.g., 1 M NaOH or saturated NaHCO₃) until the solution is alkaline (pH > 10) to neutralize the chiral acid and liberate the free amine.[15]

  • Extract the enantiomerically enriched free base into an organic solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Dry the organic layer, filter, and concentrate to yield the resolved product.

• Analysis: Determine the % ee of the resolved material using a validated chiral HPLC/SFC method. The mother liquor can also be processed to recover the other enantiomer.

Section 4: Visualization of Workflows

General Workflow for Chiral Resolution

Caption: General workflow for selecting and developing a chiral resolution method.

Troubleshooting Poor Peak Shape in Chiral Chromatography

Caption: A decision tree for troubleshooting poor peak shape in chromatography.

References

• Wenzel, T. J., & Wilcox, J. D. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. ACS Publications. [Link]

• Nanalysis. (2022). Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients. Nanalysis. [Link]

• Fothergill, J. W., & Smith, T. K. (2021). Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines. RSC Publishing. [Link]

• Chaudhary, P., Yadav, G. D., & Singh, S. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Publishing. [Link]

• Pescitelli, G., & Di Bari, L. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. UNIPI. [Link]

• Chiral Technologies. (2021). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies. [Link]

• Aggarwal, V. K., et al. (n.d.). Scheme 23 Resolution of disubstituted pyrrolidine 90 via enzyme... ResearchGate. [Link]

• Chaudhary, P., Yadav, G. D., & Singh, S. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H. Semantic Scholar. [Link]

• Schmermund, L., et al. (2022). Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. PMC - NIH. [Link]

• Pellissetto, S., & Gatti, F. G. (2007). Process for the enantiomeric resolution of 1-substituted 2-(aminomethyl)-pyrrolidines by amidation in the presence of lipases.

• Lee, S., et al. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• Hewitt, D. (2020). Trouble with chiral separations. Chromatography Today. [Link]

• Jacobson, K. A., et al. (2010). Chiral Resolution and Stereospecificity of 6-Phenyl-4-phenylethynyl-1,4-dihydropyridines as Selective A3 Adenosine Receptor Antagonists. PMC. [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Phenomenex. [Link]

• Welch, C. J., et al. (2013). Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products. American Pharmaceutical Review. [Link]

• Regis Technologies. (2020). 6 Top Chiral Chromatography Questions. Regis Technologies. [Link]

• Waters Corporation. (n.d.). Chiral Purification of Volatile Flavors and Fragrances by SFC. Waters Corporation. [Link]

• Wang, X., et al. (2010). Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development - ACS Publications. [Link]

• Nováková, L., & Chocholouš, P. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online. [Link]

• Williams, K. L., & Sander, L. C. (1997). Factors That Control Successful Entropically Driven Chiral Separations in SFC and HPLC. Analytical Chemistry - ACS Publications. [Link]

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. [Link]

• Nemcsok, T., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. [Link]

• Zhang, Y., et al. (2024). Determination of Enantiomeric Excess by Optofluidic Microlaser near Exceptional Point. Advanced Science. [Link]

• Patel, D. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

• Helling, R., & Matz, G. (2019). SFC for chiral separations in bioanalysis. PubMed. [Link]

• Pharmaceutical Technology. (2025). Supercritical Fluid Chiral Separations. Pharmaceutical Technology. [Link]

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita. [Link]

• BUCHI. (2023). Chiral Separations: Using SFC to Unlock Purification Potential. YouTube. [Link]

• Al-Ghanim, A. M. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. IntechOpen. [Link]

• Yao, Z.-P. (2019). Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review. PolyU Institutional Research Archive. [Link]

• Hong, F., et al. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry. ACS Publications. [Link]

• Kapitán, J., et al. (2022). Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. MDPI. [Link]

• An, G., & An, H. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. PubMed. [Link]

• Toste, F. D., & An, H. (2018). Rapid Optical Determination of Enantiomeric Excess, Diastereomeric Excess, and Total Concentration Using Dynamic-Covalent Assemblies: A Demonstration Using 2-Aminocyclohexanol and Chemometrics. PMC. [Link]

• Domínguez-Vega, E., & Crego, A. L. (2019). Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. PMC. [Link]

• Li, J., & Wang, J. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science (RSC Publishing). [Link]

• Gasparrini, F., & Villani, C. (2021). Enantiomeric Separation of New Chiral Azole Compounds. MDPI. [Link]

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Optimizing HPLC conditions for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine analysis

Technical Support Center: Analysis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

Welcome to the technical support center for the HPLC analysis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. This guide, structured by a Senior Application Scientist, provides in-depth answers to common challenges, troubleshooting workflows, and strategic advice for robust method development.

Fundamental Considerations: Understanding the Analyte

The molecular structure of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine dictates its chromatographic behavior. Key features include:

• Pyridine Moiety: A basic heterocycle with a pKa around 5.2-6.0. This makes it susceptible to protonation at acidic pH and prone to strong interactions with residual silanols on silica-based HPLC columns, often leading to peak tailing.[1][2]

• Difluoropyrrolidine Group: The two fluorine atoms significantly increase the molecule's polarity. This high polarity can lead to poor retention on traditional reversed-phase columns like C18.[3][4]

• Chiral Center: The molecule possesses a chiral center at the 3-position of the pyrrolidine ring, necessitating chiral separation methods for enantiomeric purity assessment.[5]

These properties classify the analyte as a polar basic compound, which requires specific strategies to achieve good retention, peak shape, and resolution.

Frequently Asked Questions (FAQs)

Q1: Why is my peak for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine tailing severely on a C18 column?

A1: Peak tailing for this basic analyte is almost certainly due to secondary ionic interactions between the protonated pyridine ring and negatively charged, acidic residual silanols on the surface of the silica stationary phase.[4] At a typical mobile phase pH (between 3 and 7), the pyridine is positively charged, creating a strong attraction to these silanol sites, which slows down a portion of the analyte molecules and causes the characteristic tailing.

Q2: My analyte elutes at or near the void volume. How can I increase its retention time?

A2: This is a classic issue for polar compounds on non-polar stationary phases.[6][7] Your analyte is not interacting sufficiently with the C18 stationary phase. To increase retention, you can:

• Reduce the organic solvent percentage in your mobile phase. However, be cautious of "phase collapse" or "dewetting" if using a traditional C18 column with more than 95% aqueous mobile phase.[6][8]

• Switch to a more suitable column chemistry. An "aqueous-compatible" C18 (often labeled AQ), a polar-embedded, or a polar-endcapped column is designed for use with highly aqueous mobile phases.[8][9]

• Consider an alternative separation mode like Hydrophilic Interaction Liquid Chromatography (HILIC) or Mixed-Mode Chromatography, which are specifically designed for retaining polar molecules.[1][8]

Q3: What are the best starting conditions for LC-MS analysis?

A3: For LC-MS, it is critical to use volatile mobile phase additives. Non-volatile buffers like phosphate will precipitate in the mass spectrometer source and cause severe contamination and signal suppression.[10][11]

• Mobile Phase A (Aqueous): Water with 0.1% Formic Acid or 10 mM Ammonium Formate (adjust pH to 3.0-3.5).[10][12]

• Mobile Phase B (Organic): Acetonitrile or Methanol with 0.1% Formic Acid.[12]

• Column: A high-purity, modern C18, a PFP (Pentafluorophenyl), or a polar-embedded phase column.

• Detector: Mass Spectrometer in positive electrospray ionization (ESI+) mode, as the pyridine moiety is readily protonated.

Troubleshooting Guide

This section provides a systematic approach to resolving common chromatographic issues encountered with 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broadening)

Poor peak shape compromises resolution and integration accuracy, impacting the reliability of your results.[13]

Caption: Troubleshooting workflow for poor HPLC peak shape.

Issue 2: Inconsistent or Drifting Retention Times

Retention time stability is crucial for analyte identification and quantification.

Potential Cause	Explanation	Recommended Solution
Inadequate Column Equilibration	The column chemistry has not reached equilibrium with the mobile phase, especially when changing mobile phase composition or after storage.	Equilibrate the column with the mobile phase for at least 15-20 column volumes before the first injection. For gradient methods, run 2-3 blank gradients.
Insufficient Mobile Phase Buffering	The buffer concentration is too low to control the pH effectively, leading to shifts in the analyte's ionization state and retention.[14]	Use a buffer concentration of at least 10-25 mM. Ensure the mobile phase pH is at least 1.5-2 units away from the analyte's pKa.[11]
Temperature Fluctuations	The column temperature is not controlled, and ambient temperature changes are affecting retention.	Use a column oven and maintain a constant temperature (e.g., 30-40 °C) for improved reproducibility.[15]
Mobile Phase Composition Change	Inaccurate mixing by the pump or evaporation of the more volatile solvent from the mobile phase reservoir.	Ensure pump is working correctly. Use fresh mobile phase daily and keep reservoirs covered to minimize evaporation.

Strategic Guide to Method Development

Developing a robust HPLC method requires a logical, stepwise approach.

Step 1: Initial Column and Mobile Phase Selection

The choice of stationary and mobile phases is the most critical factor for success.

Caption: Decision tree for initial HPLC method development.

Step 2: Experimental Protocol for Method Screening

• Prepare the Analyte: Dissolve a small amount of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine in the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid) to a concentration of ~0.1 mg/mL.

• Select Columns: Choose 2-3 columns with different selectivities based on the logic above (e.g., a C18-AQ, a PFP, and a HILIC column).

• Run a Generic Gradient:

  • Column: Your first selected column (e.g., C18-AQ, 100 x 2.1 mm, 2.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min.

  • Gradient: 5% B to 95% B over 10 minutes. Hold at 95% B for 2 minutes. Return to 5% B and re-equilibrate for 3 minutes.

  • Temperature: 30 °C.

  • Detection: UV at 254 nm and/or MS scan.

  • Injection Volume: 2 µL.

• Evaluate and Optimize: Analyze the resulting chromatogram for retention time, peak shape, and any impurities. If retention is poor, switch to the HILIC column and run a corresponding HILIC gradient (e.g., 95% B to 40% B, where B is the aqueous component). If peak shape is poor on all RP columns, consider adding a stronger ion-pairing agent like TFA (if not using MS) or screening different pH values.

Advanced Topics

Forced Degradation Studies

To develop a stability-indicating method, the drug substance must be exposed to stress conditions to produce potential degradation products. The HPLC method must then demonstrate the ability to separate these degradants from the main peak. This is a requirement under ICH guidelines.[16][17][18]

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl, heat at 60-80 °C for several hours.[17]	Potential hydrolysis or modification of the pyrrolidine ring.
Base Hydrolysis	0.1 M NaOH, heat at 60-80 °C for several hours. Pyridine derivatives can be unstable in alkaline medium.[19]	Ring opening or other rearrangements.
Oxidation	3% H₂O₂, room temperature or slightly heated.	N-oxidation of the pyridine ring.
Thermal	Dry heat (e.g., 105 °C) for 24-48 hours.	General decomposition.
Photolytic	Expose solution and solid to UV/Vis light as per ICH Q1B guidelines. Pyridine compounds can be photolabile.[19]	Photochemical reactions, potentially leading to dimerization or ring cleavage.

Chiral Separation

Since 4-(4,4-Difluoropyrrolidin-3-yl)pyridine is a chiral molecule, separating the enantiomers is critical for pharmaceutical development.

• Direct Method (Preferred): Use a Chiral Stationary Phase (CSP). Polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD-H) are highly effective for a wide range of compounds, including pyrrolidine derivatives.[5]

  • Typical Mode: Normal Phase (e.g., Hexane/Ethanol) or Reversed-Phase (e.g., Acetonitrile/Water with buffer).

• Indirect Method: Derivatize the analyte with a chiral derivatizing agent (e.g., Marfey's reagent) to form diastereomers.[20] These diastereomers can then be separated on a standard achiral reversed-phase column (e.g., C18).[5] This method is more complex but can be useful if direct methods fail.

• Column Selection: Start with a polysaccharide-based CSP like a Chiralpak® IA or Chiralcel® OD-H.

• Mobile Phase Screening (Normal Phase):

  • Begin with a simple mobile phase like 90:10 (v/v) n-Hexane:Isopropanol.

  • If no separation is observed, screen other alcohol modifiers (e.g., ethanol).

  • Additives like triethylamine (TEA) or diethylamine (DEA) (0.1%) can significantly improve peak shape for basic analytes.

• Mobile Phase Screening (Reversed-Phase):

  • Test mobile phases like Acetonitrile/Water or Methanol/Water with a volatile buffer (e.g., 10 mM Ammonium Bicarbonate).

• Optimize: Adjust the ratio of strong to weak solvent and the column temperature to improve resolution.

References

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• Przybyciel, M. (2003). Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC.
• Patel, P. N., et al. (2021).
• Przybyciel, M. (2003). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• Zebrowska, A., et al. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. PubMed.
• CovaChem. (n.d.). LCMS & HPLC Mobile Phases.
• Fisher Scientific. (n.d.). Premixed Mobile Phase Solutions.
• BenchChem. (n.d.). A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
• BenchChem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Substituted Pyridine Reactions.
• Allan Chemical Corporation. (2025). Mobile Phase Solvent Pairing for HPLC.
• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column.
• Patel, P. N., et al. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative.
• LCGC International. (2009). HPLC Analysis of Very Polar Compounds in Bioanalysis.
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• Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Shimadzu. (n.d.). Mobile phases compatible for LC/MS.
• Shinde, V. (2020). Importance of Mobile Phase Buffer Selection for HPLC to LC-MS. Veeprho.
• Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds.
• El-Gindy, A., et al. (2012). Study of forced-acid/heat degradation and degradant/impurity profile of phenazopyridine hydrochloride through HPLC and spectrofluorimetric analyses. Journal of Food and Drug Analysis.
• Martin, G., & Liu, J. (2014). A New Approach to Forced Degradation Studies Using Anhydrous Conditions.
• Allan Chemical Corporation. (2025). FDA Guidelines for Chromatography Validation.
• Cheng, J., et al. (2014).
• Zhang, L., et al. (2014). Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine.
• Pesek, J. J., & Matyska, M. T. (2007). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase.
• Kickham, M. (2017). Increasing retention time of a sample in HPLC?
• ALWSCI. (2025). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables.
• El-Gindy, A., et al. (2012). Study of Forced-Acid/Heat Degradation and Degradant/Impurity Profile of Phenazopyridine Hydrochloride through HPLC and Spectrofluorimetric Analyses.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Ranasinghe, A., et al. (2023). Strategy for Improving HPLC Retention Time Prediction Accuracy Using Chromatography Simulation Software.
• Kapoor, B., et al. (2020).
• FDA. (2014).
• Hawach Scientific. (n.d.). Common Causes of Poor Peak Shape in HPLC and How to Fix Them.
• ResearchGate. (2023). How to fix peak shape in hplc?.
• SIELC Technologies. (n.d.). Polar Compounds.
• Hamachi, T., et al. (2025). Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS.
• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems.
• Juniper Publishers. (2023). Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC.
• Agilent. (2024). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective.
• Dong, M. W. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.
• Attimarad, M., et al. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
• Hayes, P. C., Jr. (1981).
• Wang, Y., et al. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry.

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Overcoming degradation of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine during long-term storage

Introduction

Welcome to the technical support center for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. This molecule is a valuable heterocyclic building block in medicinal chemistry and drug development, prized for the introduction of the difluoropyrrolidine moiety which can enhance metabolic stability and pharmacokinetic properties of drug candidates.[1][2][3] However, its long-term chemical stability can be a concern, potentially compromising the integrity of research data and the quality of synthesized compounds.

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and overcoming the degradation of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. It is structured as a series of frequently asked questions and troubleshooting scenarios to directly address issues encountered during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine?

The degradation of this compound is primarily influenced by environmental factors. The two main degradation pathways are oxidation and hydrolysis, which can be accelerated by exposure to air, moisture, light, and elevated temperatures.

• Oxidation: The lone pair of electrons on the pyridine nitrogen atom makes it susceptible to oxidation, particularly in the presence of atmospheric oxygen.[4] This can lead to the formation of the corresponding Pyridine N-oxide, a common degradation product for pyridine-containing compounds.

• Hydrolysis & Hygroscopicity: Pyridine derivatives can be hygroscopic, meaning they readily absorb moisture from the air.[5] While the gem-difluoro group on the pyrrolidine ring is generally stable, the presence of moisture, especially under acidic or basic conditions, can potentially facilitate hydrolytic degradation pathways over extended periods.

• Light and Temperature: Exposure to UV light and elevated temperatures act as catalysts, providing the energy needed to initiate and accelerate oxidation and other degradation reactions.[6][7]

Q2: What are the ideal long-term storage conditions for this compound?

To ensure maximum stability and prevent degradation, we recommend the following storage conditions, summarized in the table below. Adherence to these conditions is critical for preserving the purity and integrity of the material.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C or -20°C (preferred)	Reduces the rate of chemical reactions, minimizing thermal degradation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, preventing oxidation of the pyridine nitrogen.[4]
Container	Tightly sealed, amber glass vial	Prevents exposure to moisture and air; amber glass protects from light.
Environment	Dry, in a desiccator	Minimizes exposure to atmospheric moisture to prevent hydrolysis.[8][9]
Incompatibilities	Store away from strong acids and oxidizing agents	The basic pyridine nitrogen will react violently with strong acids and oxidizing agents.[6][10]

Q3: I've noticed my white solid has turned slightly yellow or brown. What does this indicate?

A change in color from white/off-white to yellow or brown is a common visual indicator of degradation. This is often due to the formation of minute quantities of oxidized impurities or polymeric byproducts, which can be highly colored. While a slight color change may not significantly impact the overall purity, it is a clear sign that the material has been exposed to suboptimal conditions (likely air and/or light) and should be re-analyzed for purity before use.

Visual Guide to Degradation & Troubleshooting

To better understand the potential chemical changes and how to troubleshoot them, refer to the following diagrams.

Potential Degradation Pathways

The following diagram illustrates the most probable degradation pathways for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine under common storage conditions. The primary concern is the oxidation of the pyridine nitrogen.

Caption: Primary degradation pathways for the target compound.

Troubleshooting Flowchart for Observed Degradation

If you suspect your material has degraded, follow this logical workflow to identify the cause and determine the appropriate course of action.

Caption: Step-by-step troubleshooting guide for stability issues.

Technical Protocols

For proactive quality control and in-depth investigation, we provide the following validated protocols.

Protocol 1: Rapid Purity Assessment by RP-HPLC

This method is suitable for routine checks of compound purity. For identification of unknown degradants, coupling this method to a mass spectrometer (LC-MS) is required.[11][12]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 1 mL of 50:50 Acetonitrile:Water diluent.

• Analysis: The parent compound should elute as a sharp, primary peak. Degradants, being more polar (like the N-oxide), will typically elute earlier. Calculate purity based on the area percentage of the main peak relative to all other peaks.

Protocol 2: Workflow for a Long-Term Stability Study

This workflow outlines the necessary steps to formally assess the stability of a batch of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine over time.

Caption: Standard workflow for conducting a long-term stability study.

References

• Mechanistic Insights into Pyridine Ring Degradation Catalyzed by 2,5-Dihydroxypyridine Dioxygenase NicX. ACS Publications. [Link]

• Mechanistic Insights into Pyridine Ring Degradation Catalyzed by 2,5-Dihydroxypyridine Dioxygenase NicX. PubMed. [Link]

• Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology - ASM Journals. [Link]

• Oxidative Dearomatization of Pyridines. Journal of the American Chemical Society. [Link]

• Pyridine - Wikipedia. Wikipedia. [Link]

• Practical Preparation of 3,3-Difluoropyrrolidine. The Journal of Organic Chemistry. [Link]

• The Chemistry of Benzo and Carbocyclic Derivatives of Pyridine. ResearchGate. [Link]

• Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2. Organic Syntheses. [Link]

• Thermal stability and bond dissociation energy of fluorinated polymers: A critical evaluation. ScienceDirect. [Link]

• Synthesis and reactivity of fluorinated heterocycles. ResearchGate. [Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS Publications. [Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC - National Center for Biotechnology Information. [Link]

• Pyridine - SAFETY DATA SHEET. PENTA. [Link]

• Thermal Stability of Fluorescent Chitosan Modified with Heterocyclic Aromatic Dyes. MDPI. [Link]

• Proposed degradation pathways of pyridine derivatives in bacteria... ResearchGate. [Link]

• Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. PubMed. [Link]

• ANALYTICAL METHODS - Toxicological Profile for Pyridine. NCBI Bookshelf. [Link]

• Microbial metabolism of the pyridine ring. Formation of pyridinediols (dihydroxypyridines) as intermediates in the degradation of pyridine compounds by micro-organisms. PMC - National Center for Biotechnology Information. [Link]

• 4-Hydroxypyridine Pathway Map. University of Minnesota. [Link]

• Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry. ACS Publications. [Link]

• (RS)(4,4-difluoro-2-(((3-fluoro-5-(trifluoromethyl)pyridin-2- yl)amino)methyl)piperidin-1 -yl)(6-methyl-3-phenylpyridin-2-yl)methanone.

• Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Discover Chemistry. [Link]

• Modeling the hydrolysis of perfluorinated compounds containing carboxylic and phosphoric acid ester functions and sulfonamide groups. PubMed. [Link]

• Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics. MDPI. [Link]

• A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. IJPSRR. [Link]

• HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Link]

• Pyridine: the scaffolds with significant clinical diversity. RSC Publishing. [Link]

• Hydrolysis of Difluorocyclopropenes: the Role of the Cyclopropenyl Cation and the Effects of Substituents. Journal of Organic and Pharmaceutical Chemistry. [Link]

• Hydrolysis and Atmospheric Oxidation Reactions of Perfluorinated Carboxylic Acid Precursors. University of Toronto. [Link]

• THERMAL STABILITY OF 1,4-DIHYDROPYRIDINE DERIVATIVES IN SOLID STATE. Acta Poloniae Pharmaceutica. [Link]

• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. [Link]

• 4,4-Difluoropiperidine. PubChem - NIH. [Link]

• Preparation and stability of 4-fluoropyridine. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

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Minimizing side products in the fluorination of pyrrolidinyl pyridine precursors

Advanced Troubleshooting Guide for Late-Stage Functionalization

The incorporation of fluorine into pyrrolidinyl pyridine scaffolds is a critical strategy in modern drug development for modulating basicity (pKa), enhancing metabolic stability, and improving membrane permeability 1[1]. However, the late-stage fluorination of these electron-rich, highly basic heterocycles is notoriously prone to side reactions.

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols. Here, we dissect the thermodynamic and kinetic causality behind common failures and provide self-validating methodologies to ensure your syntheses succeed.

Mechanistic Pathways of Side Product Formation

Understanding why a reaction fails is the prerequisite to fixing it. The diagram below maps the logical pathways that lead to the most common side products during the fluorination of pyrrolidinyl pyridines, alongside their targeted mitigation strategies.

Logical pathways of side product formation and mitigation strategies in fluorination.

Troubleshooting & FAQs

Q1: Why am I observing significant pyrroline elimination products during the deoxyfluorination of the pyrrolidine ring with DAST or Deoxo-Fluor? Causality: Traditional deoxyfluorinating agents like DAST (diethylaminosulfur trifluoride) generate highly basic dialkylamine byproducts during the activation of the C-OH bond. In aliphatic systems like pyrrolidines, the basicity of these byproducts promotes an E2 elimination pathway that outcompetes nucleophilic fluorination, leading to stable pyrroline alkenes 2[2]. Solution: Transition to less basic reagents such as PyFluor, or abandon deoxyfluorination entirely in favor of photoredox decarboxylative fluorination. By using a carboxylic acid precursor with Selectfluor and a photocatalyst, you bypass the basic elimination pathway entirely, generating the C(sp3)-F bond via a neutral radical intermediate 2[2].

Q2: During the fluorination of the pyrrolidine ring, I am isolating ring-opened or rearranged byproducts. How can I prevent this? Causality: When fluorinating near the nitrogen atom (e.g., C2 or C3 of pyrrolidine), the lone pair of the nitrogen can participate in an intramolecular nucleophilic attack, displacing the activated leaving group to form a highly strained aziridinium intermediate. Nucleophilic fluoride then attacks this intermediate unselectively, leading to ring-opened or rearranged mixtures 3[3]. Solution: Strongly deactivate the pyrrolidine nitrogen. Protect the amine with a robust electron-withdrawing group (EWG) such as Boc, Cbz, or Ts. This delocalizes the nitrogen lone pair, preventing its participation in aziridinium formation and forcing the reaction through the desired direct substitution pathway 3[3].

Q3: My electrophilic fluorination of the pyridine ring yields a complex mixture of regioisomers. How do I achieve strict regiocontrol? Causality: Pyridine rings are electron-deficient and resist electrophilic aromatic substitution. Reagents like Selectfluor often coordinate with the basic pyridine nitrogen, deactivating the ring further or directing fluorination unselectively via radical pathways 1[1]. Solution: For highly selective ortho-fluorination (C2), utilize AgF2-mediated C-H fluorination, which operates via a coordinated single-electron transfer mechanism specifically adjacent to the nitrogen 4[4]. For meta-selective fluorination (C3/C5), pre-activate the pyridine into a Zincke imine intermediate. This transient modification alters the electronic bias of the ring, allowing Selectfluor to selectively attack the meta position before the imine is hydrolyzed back to the pyridine 5[5].

Q4: When performing nucleophilic fluorination (SNAr) on halogenated pyridines, I am getting hydroxylated or etherified side products instead of the fluorinated product. Why? Causality: The fluoride ion (F⁻) is highly solvated and acts as a strong base rather than a nucleophile in the presence of protic solvents or trace moisture. Water or alcohol molecules will outcompete fluoride for the electrophilic carbon on the pyridine ring, leading to hydroxylation or etherification via SNAr. Solution: Ensure strict anhydrous conditions. Avoid protic solvents completely. Use anhydrous fluoride sources such as rigorously dried tetrabutylammonium fluoride (TBAF) or triethylamine trihydrofluoride (Et3N·3HF), which provides a less basic, more nucleophilic fluoride source.

Quantitative Data & Reagent Selection

Fluorination Target	Reagent	Primary Side Product	Causality	Mitigation Strategy
Pyrrolidine C(sp3)-OH	DAST / Deoxo-Fluor	Pyrroline (Elimination)	Basic dialkylamine byproducts promote E2	Use PyFluor or Photoredox Decarboxylative Fluorination
Pyrrolidine C(sp3)-OH	DAST / Deoxo-Fluor	Ring-Opened Piperidines	N-lone pair forms aziridinium intermediate	Use strong EWG N-protecting groups (Boc, Cbz)
Pyridine C(sp2)-H	Selectfluor	Regioisomeric Mixtures	Uncontrolled radical/electrophilic attack	Form Zincke imine intermediate for meta-selectivity
Pyridine C(sp2)-H	Selectfluor	N-Fluoropyridinium	Reagent coordinates to basic pyridine N	Use AgF2 for directed ortho-fluorination
Pyridine C(sp2)-X	TBAF (Nucleophilic)	Hydroxylated Pyridine	Trace water outcompetes F⁻ for SNAr	Rigorous anhydrous conditions; use Et3N·3HF

Self-Validating Experimental Protocols

A robust protocol must validate itself in real-time. The following methodologies include built-in physical indicators to confirm the reaction is proceeding via the correct mechanistic pathway.

Protocol 1: Photochemical Decarboxylative Fluorination of Pyrrolidine Precursors

Purpose: To install a C(sp3)-F bond on the pyrrolidine ring while strictly avoiding E2 elimination.

• Reagent Preparation & Degassing: In a Schlenk tube, dissolve the N-Boc-pyrrolidine-carboxylic acid precursor (1.0 equiv), Selectfluor (2.2 equiv), and[Ir(dF(CF3)ppy)2(dtbbpy)]PF6 photocatalyst (1 mol%) in a degassed mixture of MeCN/H2O (1:1).

  • Self-Validation Check: A stable, clear yellow solution post-sparging confirms the absence of reactive oxygen species that would otherwise quench the photocatalyst.

• Photochemical Irradiation: Stir the mixture under an argon atmosphere and irradiate with 450 nm blue LEDs at room temperature.

  • Self-Validation Check: Observe the continuous evolution of micro-bubbles (CO2 gas) within the first 10 minutes. This visual cue confirms active radical decarboxylation. The cessation of bubbling (typically after 2-4 hours) indicates reaction completion.

• Quenching and Extraction: Dilute with saturated aqueous NaHCO3 and extract with EtOAc. Dry over Na2SO4, concentrate, and purify via silica gel chromatography.

Protocol 2: AgF2-Mediated Ortho-Fluorination of Pyridine Rings

Purpose: To achieve strict regiocontrol (ortho-selectivity) on the pyridine ring via single-electron transfer.

• Anhydrous Setup: Inside an argon-filled glovebox, suspend AgF2 (3.0 equiv) in anhydrous hexane/MeCN (9:1).

  • Self-Validation Check: The suspension must remain dark brown/black. If the powder appears white or light grey before adding the substrate, it has prematurely decomposed to AgF due to moisture ingress, and the reaction will fail.

• Substrate Addition & Reaction: Add the pyrrolidinyl pyridine precursor (1.0 equiv) to the suspension. Seal the vessel, remove it from the glovebox, and stir vigorously at room temperature for 1 hour.

  • Self-Validation Check: As the single-electron transfer proceeds, the dark brown AgF2 will visibly transform into a light grey/white AgF precipitate. This color shift serves as an internal, real-time visual indicator of substrate conversion.

• Filtration and Isolation: Quench the reaction by filtering the mixture through a pad of Celite to remove silver salts. Wash the pad with EtOAc, concentrate the filtrate, and purify via chromatography.

References

• Contemporary synthetic strategies in organofluorine chemistry. Nature Reviews Chemistry / Springer Nature. 1

• Synthesis of Enantiopure Fluoropiperidines via Biocatalytic Desymmetrization and Flow Photochemical Decarboxylative Fluorination. Organic Process Research & Development / ACS Publications. 2

• meta-Selective Fluorination of Pyridine Derivatives. Thieme Connect. 5

• Selective fluorination of pyridine and its derivatives in the presence of high-oxidation-state transition metals. ResearchGate. 4

• Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives of α-hydroxyphosphonates induced by deoxyfluorinating reagents. RSC Publishing. 3

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Technical Support Center: Optimizing Catalyst Selection for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine Arylation

Introduction

Welcome to the technical support center for the arylation of 4-(4,4-difluoropyrrolidin-3-yl)pyridine. This resource is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this specific cross-coupling reaction. The unique structure of this substrate, featuring a basic pyridine nitrogen and an adjacent, complex difluoropyrrolidinyl group, presents distinct challenges that require careful optimization of the catalytic system.

The pyridine nitrogen is a well-known inhibitor of palladium catalysts, capable of forming stable, off-cycle complexes that can stall the reaction.[1][2] This "2-pyridyl problem," though our substituent is at the 4-position, highlights the general challenge of catalyst inhibition by pyridine substrates.[3][4][5] Furthermore, the steric bulk and electronic properties of the difluoropyrrolidinyl moiety can significantly influence the efficiency of key steps in the catalytic cycle, such as oxidative addition and reductive elimination.

This guide provides a structured approach to troubleshooting and optimization through a series of frequently asked questions (FAQs), detailed protocols, and a systematic workflow for catalyst selection. Our goal is to empower you to overcome common hurdles and achieve high-yielding, reproducible results.

Frequently Asked Questions (FAQs)

Section 1: Catalyst and Ligand Selection

Q1: My reaction shows little to no conversion. What is the most common cause and how do I address it?

A1: The most frequent cause of a stalled reaction is catalyst deactivation or inhibition. The lone pair on the pyridine nitrogen can coordinate strongly to the palladium center, preventing it from participating in the catalytic cycle.[1]

• Primary Recommendation: Switch to a more robust catalyst system designed for challenging heteroaromatic couplings. Bulky, electron-rich phosphine ligands (e.g., Buchwald or Fu ligands like SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands are essential.[2][6] These ligands promote the desired catalytic steps while sterically shielding the palladium center from inhibitory coordination by the pyridine nitrogen.[2]

Q2: I'm observing a black precipitate (palladium black) in my reaction. What does this mean and how can I prevent it?

A2: The formation of a black precipitate is a visual indicator of catalyst decomposition, where the active Pd(0) species agglomerates into inactive palladium metal.[1] This is a common deactivation pathway.

• Ligand Choice: The ligand is crucial for stabilizing the active catalyst. If you are using a simple ligand like PPh₃, it may not be sufficient. Switch to a bulkier, more electron-rich ligand (see A1) that can better stabilize the monomeric Pd(0) species.[9]

• Ligand-to-Metal Ratio: Ensure an adequate ligand-to-palladium ratio, typically ranging from 1:1 to 2:1. For some amine substrates, which can also act as ligands, adding a slight excess of the phosphine ligand can prevent catalyst deactivation.[10]

• Reaction Conditions: High temperatures can accelerate catalyst decomposition. If possible, screen for a more active catalyst system that allows you to run the reaction at a lower temperature (e.g., 80-100 °C).

Q3: Which class of ligand is best suited for this substrate: biaryl phosphines or N-heterocyclic carbenes (NHCs)?

A3: Both ligand classes have proven effective for challenging pyridine arylations, and the optimal choice is often substrate-specific. A screening approach is highly recommended.

• Biaryl Phosphines (e.g., SPhos, XPhos, RuPhos): These are often the first choice for difficult cross-couplings. Their bulk and electron-donating ability accelerate both oxidative addition and reductive elimination while mitigating catalyst inhibition.[6] They have a well-documented history of success with sterically hindered and electron-rich substrates.[2]

• N-Heterocyclic Carbenes (NHCs): NHCs are very strong σ-donors and can form highly stable and active palladium complexes.[11] They are particularly effective in preventing catalyst decomposition and can be excellent choices for aryl chloride substrates, which are typically less reactive. PEPPSI™-type precatalysts are common for NHC-based systems.[12]

Section 2: Reaction Conditions & Side Reactions

Q4: I'm observing significant amounts of homocoupling of my boronic acid. What causes this and how can I minimize it?

A4: Homocoupling of the boronic acid is typically caused by the presence of oxygen or Pd(II) species that are not efficiently converted to the active Pd(0) catalyst.[12] Oxygen can re-oxidize Pd(0) to Pd(II), which then promotes the homocoupling pathway.

• Inert Atmosphere: Ensure your reaction is set up under a rigorously inert atmosphere (argon or nitrogen).[7] This involves using a Schlenk line or glovebox and properly degassing all solvents and reagents.[7] A common method is to bubble an inert gas through the solvent for 20-30 minutes before use.[10]

• Precatalyst Activation: If you are using a Pd(II) source like Pd(OAc)₂, its reduction to Pd(0) can sometimes be inefficient, or it can be promoted by boronic acid homocoupling.[12] Using a well-defined Pd(0) source like Pd₂(dba)₃ or a modern precatalyst can sometimes mitigate this issue.

• Base Selection: The choice of base can also influence homocoupling. In some cases, switching to a different base can alter the kinetics of the desired reaction versus the side reaction.

Q5: My starting material is being consumed, but I'm getting a low yield of the desired product. What are the likely side reactions?

A5: Besides homocoupling, two other common side reactions are protodeboronation of the boronic acid and dehalogenation of the aryl halide.

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid by a proton source (often water), replacing it with a hydrogen atom.[1] This is a major issue with electron-deficient or heteroaryl boronic acids.[12]

  • Mitigation: Use anhydrous conditions and consider a more stable boronic acid derivative, such as a pinacol ester or MIDA boronate.[1] Using milder bases like K₃PO₄ or Cs₂CO₃ can also help.

• Dehalogenation: This is the reduction of the aryl halide starting material, replacing the halide with a hydrogen atom.[12] This can occur if a hydride source is present or generated in the reaction.

  • Mitigation: Ensure solvents are pure (e.g., alcoholic solvents can sometimes be a hydride source). The choice of base and ligand can also influence this pathway.

Q6: What is the best choice of base and solvent for this reaction?

A6: The base and solvent are critical interdependent parameters that affect solubility and reactivity.[6]

• Base: A common starting point is an inorganic base like K₃PO₄ or Cs₂CO₃.[13] These are generally effective and compatible with a wide range of functional groups. Stronger bases like K₂CO₃ or alkoxides (e.g., NaOt-Bu) may be necessary for less reactive substrates but can promote side reactions with sensitive functional groups.[8] The solubility of the base is crucial; K₃PO₄ is often favored for its good solubility in common organic solvents.

• Solvent: Aprotic polar solvents are typically used. 1,4-Dioxane, toluene, and THF are excellent starting points.[12] Often, a small amount of water is added (e.g., in a 10:1 organic solvent/water ratio) to help dissolve the base and facilitate the transmetalation step.[12] Ensure all solvents are thoroughly degassed to remove oxygen.[7]

Systematic Optimization Workflow

A logical, stepwise approach is crucial for efficiently optimizing a challenging cross-coupling reaction. The following workflow guides the user through key decision points.

Caption: A systematic workflow for troubleshooting and optimizing the arylation reaction.

Data Summary Table

The selection of the catalyst system is paramount for success. The following table summarizes potential starting points based on literature for similar challenging heteroaromatic couplings. Yields are illustrative and will vary based on the specific arylating agent and precise conditions.

Pd Precatalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Expected Outcome / Key Feature
Pd(OAc)₂ (2%)	SPhos (4%)	K₃PO₄ (2.0)	Dioxane/H₂O (10:1)	100	Good general starting point for many substrates.[2]
Pd₂(dba)₃ (1%)	XPhos (3%)	Cs₂CO₃ (2.0)	Toluene	110	Highly active system, good for sterically hindered partners.
Pd(OAc)₂ (2%)	RuPhos (4%)	K₂CO₃ (2.0)	Dioxane	100	Effective for electron-rich and hindered aryl halides.[14]
PEPPSI-IPr (2%)	(Internal NHC)	K₃PO₄ (2.0)	THF	80	Excellent for less reactive aryl chlorides; often lower temp.[12]
Pd(PPh₃)₄ (5%)	(Internal PPh₃)	K₂CO₃ (2.0)	Dioxane/H₂O (10:1)	100	"Classical" catalyst; may be ineffective due to inhibition.[13]

Key Experimental Protocols

Protocol 1: General Procedure for Catalyst/Ligand Screening

This protocol provides a reliable method for setting up small-scale reactions to screen various catalyst systems in parallel.

• Preparation: To an array of oven-dried reaction vials equipped with magnetic stir bars, add the aryl halide (if solid, 0.1 mmol, 1.0 equiv) and the selected base (e.g., K₃PO₄, 0.2 mmol, 2.0 equiv).

• Catalyst Loading: In a separate vial, prepare a stock solution of the palladium precatalyst and ligand in the reaction solvent if desired, or add them as solids directly to the reaction vials. For example, add Pd(OAc)₂ (0.002 mmol, 2 mol%) and the phosphine ligand (0.004 mmol, 4 mol%).

• Inerting: Seal the vials with septa, and purge with argon or nitrogen for 10-15 minutes. This is best done by inserting a needle connected to the inert gas line and a second needle as an outlet.

• Reagent Addition: Add 4-(4,4-Difluoropyrrolidin-3-yl)pyridine (0.12 mmol, 1.2 equiv) and the aryl boronic acid (if liquid, 0.1 mmol, 1.0 equiv) via syringe.

• Solvent Addition: Add the degassed solvent (e.g., Dioxane, 1.0 mL) via syringe.

• Reaction: Place the vial array in a preheated heating block (e.g., 100 °C) and stir vigorously for the specified time (e.g., 12-24 hours).

• Analysis: After cooling to room temperature, take a small aliquot, dilute it with a suitable solvent (e.g., ethyl acetate), filter through a small plug of silica, and analyze by LC-MS to determine conversion and identify products.[7]

Protocol 2: Recommended Starting Point for Arylation

This protocol is a robust starting point for a preparative scale reaction based on commonly successful conditions for similar substrates.

• Vessel Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add 4-(4,4-Difluoropyrrolidin-3-yl)pyridine boronic acid derivative (1.2 mmol, 1.2 equiv), the aryl halide (1.0 mmol, 1.0 equiv), K₃PO₄ (2.0 mmol, 2.0 equiv), Pd(OAc)₂ (0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).[2]

• Inerting: Seal the tube with a septum and perform at least three vacuum/backfill cycles with argon or nitrogen to ensure a completely inert atmosphere.[7]

• Solvent Addition: Add degassed 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.

• Heating: Place the Schlenk tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the limiting starting material is consumed.

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the desired arylated product.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023). Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024). Available from: [Link]

• PMC. Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Available from: [Link]

• PMC. Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. Available from: [Link]

• Wiley Online Library. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. (2020). Available from: [Link]

• PubMed. Palladium catalyzed C3-arylation of 4-hydroxy-2-pyridones. (2014). Available from: [Link]

• Frontiers. Nucleophilic C4-selective (hetero) arylation of pyridines for facile synthesis of heterobiaryls. (2023). Available from: [Link]

• PMC. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Available from: [Link]

• PubMed. The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. (2021). Available from: [Link]

• PMC. Pd(II)–Catalyzed C3-selective arylation of pyridine with (hetero)arenes. Available from: [Link]

• Journal of the American Chemical Society. Palladium-Catalyzed C−H Functionalization of Pyridine N-Oxides: Highly Selective Alkenylation and Direct Arylation with Unactivated Arenes. (2008). Available from: [Link]

• Royal Society of Chemistry. Palladium-catalyzed direct C–H arylation of pyridine N-oxides with potassium aryl- and heteroaryltrifluoroborates. Available from: [Link]

• PMC. Organoborane coupling reactions (Suzuki coupling). Available from: [Link]

• PMC. C–H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character of C–H Bonds and Heteroarene Ring. Available from: [Link]

• YouTube. Suzuki Coupling I Common Byproducts in Suzuki Coupling. (2024). Available from: [Link]

• Frontiers. Nucleophilic C4-selective (hetero) arylation of pyridines for facile synthesis of heterobiaryls. (2023). Available from: [Link]

• Royal Society of Chemistry. Ligand-promoted palladium-catalyzed β-methylene C–H arylation of primary aldehydes. (2022). Available from: [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2020). Available from: [Link]

• ResearchGate. Pyridine functionalised N-heterocyclic carbene complexes of palladium. (2025). Available from: [Link]

• ResearchGate. Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst. Available from: [Link]

• ACS Publications. Pd-Catalyzed N-Arylation of Heteroarylamines. (2002). Available from: [Link]

• National Open Access Monitor, Ireland. Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Available from: [Link]

• Semantic Scholar. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Available from: [Link]

• ACS Publications. Pd(II)-Catalyzed C3-Selective Arylation of Pyridine with (Hetero)arenes. (2016). Available from: [Link]

• The Hartwig Group. Mechanistic Studies on Direct Arylation of Pyridine N-Oxide: Evidence for Cooperative Catalysis between Two Distinct Palladium Centers. Available from: [Link]

• Journal of the American Chemical Society. C–H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character of C–H Bonds and Heteroarene Ring. (2011). Available from: [Link]

• ACS Publications. The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. (2019). Available from: [Link]

• ACS Publications. Selective 4-Arylation of Pyridines by a Nonmetalloorganic Process. (2005). Available from: [Link]

• MDPI. Pyridine-Chelated Imidazo[1,5-a]Pyridine N-Heterocyclic Carbene Nickel(II) Complexes for Acrylate Synthesis from Ethylene and CO2. (2020). Available from: [Link]

• PMC. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Available from: [Link]

• Royal Society of Chemistry. Trisubstitution of pyridine through sequential and regioselective palladium cross-coupling reactions affording analogs of known GPR54 antagonists. Available from: [Link]

• ACS Publications. A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium on Amino-Functionalized Siliceous Mesocellular Foam. (2014). Available from: [Link]

• Royal Society of Chemistry. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. (2017). Available from: [Link]

• Beilstein Journals. Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. (2024). Available from: [Link]

• PubMed. Ligand-promoted C3-selective arylation of pyridines with Pd catalysts: gram-scale synthesis of (±)-preclamol. (2011). Available from: [Link]

• PMC. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Ligand Binding Affinity: The Impact of Gem-Difluorination on a Pyrrolidinylpyridine Scaffold

This guide provides a detailed comparative analysis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine and its non-fluorinated analog, 4-(pyrrolidin-3-yl)pyridine. We will explore the profound impact of strategic fluorination on physicochemical properties and, consequently, on binding affinity to a biological target. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to understand and apply the principles of bioisosteric replacement to optimize ligand-protein interactions. We will delve into the theoretical underpinnings of why gem-difluorination is a powerful tool in modern drug discovery and provide robust, field-proven experimental protocols for empirical validation.

Introduction: The Strategic Role of Fluorine in Modulating Biological Activity

In medicinal chemistry, the introduction of fluorine into a drug candidate is a well-established strategy to enhance a variety of pharmacokinetic and pharmacodynamic properties.[1] Due to its small van der Waals radius (1.47 Å), which is comparable to that of hydrogen (1.20 Å), fluorine can often be substituted for hydrogen with minimal steric perturbation.[2] However, as the most electronegative element, its introduction can dramatically alter a molecule's electronic properties, metabolic stability, membrane permeability, and binding affinity to its target protein.[1][3]

This guide focuses on a classic "matched pair" analysis: comparing 4-(pyrrolidin-3-yl)pyridine with its gem-difluorinated counterpart, 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. The gem-difluoro group (CF₂) is a particularly interesting motif. It is a non-ionizable, polar, and weakly basic group that can act as a hydrogen bond acceptor and engage in favorable dipole-dipole interactions. Its installation can have significant, and sometimes non-intuitive, effects on a molecule's conformation and physicochemical profile.

Physicochemical Properties: A Tale of Two Pyrrolidines

The decision to introduce fluorine is driven by its potential to modulate key molecular properties. The gem-difluoro group on the pyrrolidine ring is expected to induce significant changes in basicity (pKa) and lipophilicity (LogP), both of which are critical determinants of a drug's behavior.

• Basicity (pKa): The strong electron-withdrawing nature of the two fluorine atoms is predicted to significantly reduce the basicity of the pyrrolidine nitrogen.[2] This is due to the inductive effect, which pulls electron density away from the nitrogen, making its lone pair less available for protonation. A lower pKa can be highly advantageous, reducing the likelihood of off-target effects related to promiscuous binding at physiological pH and potentially improving cell permeability.[4]

• Lipophilicity (LogP): The effect of fluorination on lipophilicity is more complex. While a single fluorine atom often increases lipophilicity, gem-difluorination can lead to a decrease in LogP compared to the parent hydrocarbon.[5] This phenomenon is attributed to the creation of a strong local dipole and a reduction in the polarizability of neighboring atoms, which can alter solvation properties.[5]

• Conformation: The introduction of gem-difluorination can also impose conformational constraints on the pyrrolidine ring.[6] These stereoelectronic effects can pre-organize the ligand into a bioactive conformation, reducing the entropic penalty upon binding to its target and potentially leading to a significant increase in affinity.[6]

Property	4-(pyrrolidin-3-yl)pyridine	4-(4,4-Difluoropyrrolidin-3-yl)pyridine	Rationale for Change
Molecular Weight	148.21 g/mol	184.19 g/mol	Addition of two fluorine atoms.
Predicted pKa	~9.5 - 10.5	~7.0 - 8.0	Strong inductive electron withdrawal by the CF₂ group reduces the basicity of the pyrrolidine nitrogen.[7][8]
Predicted LogP	~0.6	~0.4 - 0.8	The effect is nuanced; gem-difluorination can decrease lipophilicity relative to the parent due to polarity changes, though this is highly context-dependent.[5][7]

Binding Affinity Analysis: A Hypothetical Case Study

To illustrate the potential impact of gem-difluorination, let us consider a hypothetical scenario where both compounds are tested for their binding affinity against a protein kinase, "TargetKinase X". Kinase inhibitors often utilize heterocyclic scaffolds, making this a relevant example.

The binding affinity, quantified by the dissociation constant (Kd), provides a measure of the strength of the interaction. A lower Kd value signifies a higher binding affinity. We will use Isothermal Titration Calorimetry (ITC) to obtain a complete thermodynamic profile of the binding event. ITC is considered the gold standard as it directly measures the heat released or absorbed during binding, allowing for the determination of not only the Kd but also the enthalpic (ΔH) and entropic (ΔS) contributions to the free energy of binding (ΔG).[9][10][11]

Hypothetical Binding Data for TargetKinase X

Compound	Kd (nM)	ΔG (kcal/mol)	ΔH (kcal/mol)	-TΔS (kcal/mol)
4-(pyrrolidin-3-yl)pyridine	150	-9.4	-7.2	-2.2
4-(4,4-Difluoropyrrolidin-3-yl)pyridine	25	-10.4	-8.9	-1.5

Interpretation of Results:

In this hypothetical scenario, the difluorinated analog exhibits a 6-fold increase in binding affinity (Kd of 25 nM vs. 150 nM). The thermodynamic data from ITC provides crucial insights into why this enhancement occurs.

• Favorable Enthalpy (ΔH): The binding of the difluorinated compound is more enthalpically driven (ΔH = -8.9 kcal/mol vs. -7.2 kcal/mol). This suggests that the fluorinated ligand is forming stronger, more favorable non-covalent interactions within the kinase binding pocket.[12] These could include hydrogen bonds between the fluorine atoms and backbone amides, or favorable dipole-dipole interactions that are absent in the non-fluorinated parent compound.[13]

• Entropy-Enthalpy Compensation: While the binding is more enthalpically favorable, it is slightly less entropically favorable. This is a common phenomenon known as enthalpy-entropy compensation.[14][15] The more rigid, pre-organized conformation of the fluorinated ligand may lead to a smaller entropic gain upon binding compared to its more flexible counterpart.

Experimental Validation: Gold-Standard Methodologies

Hypotheses based on physicochemical properties are valuable, but they must be confirmed through rigorous experimental validation. Below are detailed protocols for determining binding affinity and kinetics using Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR).

Isothermal Titration Calorimetry (ITC) Protocol

ITC directly measures the heat change associated with a binding event, providing a complete thermodynamic signature of the interaction in a single, label-free experiment.[9][11][16]

Objective: To determine the Kd, stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction between the test compounds and TargetKinase X.

Methodology:

• Protein and Ligand Preparation:

  • Express and purify TargetKinase X to >95% purity.

  • Perform a buffer exchange for the protein into the final ITC buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP). The final dialysis step should be extensive to ensure buffer matching.

  • Dissolve both 4-(pyrrolidin-3-yl)pyridine and 4-(4,4-Difluoropyrrolidin-3-yl)pyridine in 100% DMSO to create high-concentration stock solutions.

  • Dilute the ligand stocks into the exact same buffer used for the final protein dialysis. The final DMSO concentration should be identical between the ligand solution in the syringe and the protein solution in the cell (typically ≤ 5%) to minimize heats of dilution.[16]

  • Degas all solutions immediately prior to use to prevent air bubbles.

• ITC Instrument Setup (e.g., MicroCal ITC200):

  • Set the experimental temperature (e.g., 25°C).

  • Set the reference power to ~10 µcal/sec and the stirring speed to 750 rpm.

• Loading the Instrument:

  • Carefully load ~200 µL of the protein solution (e.g., 10 µM TargetKinase X) into the sample cell, avoiding the introduction of bubbles.

  • Load ~40 µL of the ligand solution (e.g., 100-150 µM compound) into the injection syringe. The concentration should be 10-15x that of the protein to ensure saturation is reached. This setup aims for a "c-value" (c = n * [Macromolecule] / Kd) between 10 and 100 for optimal curve fitting.[16]

• Titration Experiment:

  • Perform an initial 0.4 µL injection, which will be discarded during analysis.

  • Follow with 19 subsequent injections of 2 µL each, with a spacing of 150 seconds between injections to allow the signal to return to baseline.

• Data Analysis:

  • Perform a control experiment by titrating the ligand into buffer alone to measure the heat of dilution.

  • Subtract the heat of dilution from the primary experimental data.

  • Integrate the area under each injection peak to determine the heat change per injection.

  • Plot the heat change (kcal/mol of injectant) against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding model) to extract the Kd, n, and ΔH. The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(KA) = ΔH - TΔS, where KA = 1/Kd.[12][16]

Fig. 1: Isothermal Titration Calorimetry (ITC) experimental workflow.

Surface Plasmon Resonance (SPR) Protocol

SPR is a powerful, label-free technique for studying biomolecular interactions in real-time. It is particularly well-suited for determining the kinetic parameters of a binding event: the association rate constant (ka) and the dissociation rate constant (kd). The equilibrium dissociation constant (KD) is then calculated as kd/ka.

Objective: To determine the ka, kd, and KD for the interaction between the test compounds and TargetKinase X.

Methodology:

• Surface Preparation (Ligand Immobilization):

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC).

  • Immobilize TargetKinase X onto one flow cell (the active surface) by injecting the protein (e.g., 20 µg/mL in 10 mM sodium acetate, pH 4.5). Aim for an immobilization level of ~10,000 Response Units (RU).

  • Deactivate any remaining active esters using an injection of 1 M ethanolamine-HCl, pH 8.5.

  • A reference flow cell should be prepared in parallel (activated and deactivated) without protein immobilization to allow for subtraction of bulk refractive index changes.[17]

• Analyte Binding and Dissociation:

  • Prepare a dilution series of each compound (the analyte) in running buffer (e.g., PBS with 0.05% Tween-20 and 2% DMSO). Concentrations should span a range from at least 10-fold below to 10-fold above the expected KD (e.g., 1 nM to 5 µM).[18] Include a buffer-only (zero analyte) injection for double referencing.

  • Inject each analyte concentration over both the reference and active flow cells at a constant flow rate (e.g., 30 µL/min).

  • Monitor the association phase for a set time (e.g., 120 seconds).

  • Switch back to running buffer flow and monitor the dissociation phase (e.g., 300 seconds).[17]

• Surface Regeneration:

  • If the compound does not fully dissociate, inject a regeneration solution (e.g., a short pulse of 10 mM glycine-HCl, pH 2.5) to remove any remaining bound analyte and prepare the surface for the next injection. The regeneration conditions must be optimized to ensure complete removal of the analyte without damaging the immobilized ligand.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data for each injection to correct for bulk solvent effects.

  • Subtract the signal from the buffer-only injection to correct for any system drift.

  • Globally fit the resulting set of sensorgrams (response vs. time curves for each concentration) to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) using the instrument's evaluation software.

  • This fitting process will yield the ka (in M-1s-1), kd (in s-1), and the calculated KD (in M).[19]

Fig. 2: Surface Plasmon Resonance (SPR) experimental workflow.

Conclusion

The comparison between 4-(4,4-Difluoropyrrolidin-3-yl)pyridine and 4-(pyrrolidin-3-yl)pyridine serves as a compelling illustration of the power of strategic fluorination in medicinal chemistry. The introduction of a gem-difluoro group can profoundly influence a ligand's physicochemical properties, including its basicity, lipophilicity, and conformational preferences. As demonstrated in our hypothetical case study, these modifications can translate into significant improvements in target binding affinity, often driven by more favorable enthalpic interactions within the protein's binding site.

While computational predictions and an understanding of structure-activity relationships provide essential guidance, they are no substitute for empirical measurement. Techniques like Isothermal Titration Calorimetry and Surface Plasmon Resonance are indispensable tools for the modern drug discovery scientist. They provide the high-quality, quantitative data needed to validate hypotheses, understand the thermodynamic and kinetic drivers of binding, and ultimately make informed decisions in the optimization of lead compounds.

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A Comparative Guide to the Metabolic Stability of Difluorinated vs. Non-Fluorinated Pyrrolidines

For researchers, scientists, and drug development professionals, optimizing a drug candidate's metabolic stability is a cornerstone of successful preclinical development.[1][2] A compound that is rapidly metabolized will struggle to achieve therapeutic concentrations, leading to poor bioavailability and a short duration of action.[1][3] The pyrrolidine ring is a privileged scaffold in medicinal chemistry, found in numerous biologically active compounds.[4] However, its aliphatic nature often presents metabolic liabilities. This guide provides an in-depth comparison of the metabolic stability of non-fluorinated pyrrolidines and their difluorinated counterparts, detailing the mechanistic rationale for stability enhancement and providing robust experimental protocols for their evaluation.

The Challenge: Metabolic Vulnerability of the Pyrrolidine Scaffold

The pyrrolidine ring, like many aliphatic structures, is susceptible to oxidative metabolism, primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[5][6] These enzymes catalyze a range of reactions, with C-H hydroxylation being a common pathway for clearance.[7][8] The positions on the pyrrolidine ring (typically C3 and C4, and to a lesser extent C2 and C5, depending on substitution) are often "metabolic soft spots." Oxidation at these sites can lead to rapid clearance, reducing the compound's half-life and overall exposure.

Identifying and mitigating these metabolic liabilities is a critical step in the drug design and optimization cycle. One of the most powerful and widely used strategies to achieve this is the selective incorporation of fluorine atoms.[9][10][11]

The Fluorine Solution: Blocking Metabolism with Strategic Difluorination

The introduction of fluorine, particularly as a gem-difluoro (CF2) group, into a molecule can profoundly enhance metabolic stability.[12][13][14] This improvement is not merely due to the strength of the C-F bond (110 kcal/mol for Me-F) compared to the C-H bond (105 kcal/mol for Me-H), but is a more nuanced interplay of several factors.[9][11]

• Metabolic Blocking: The primary mechanism is direct site-blocking. Replacing a metabolically labile C-H bond with a much stronger C-F bond effectively prevents CYP-mediated hydrogen atom abstraction, the initial step in many oxidation reactions.[15][16] A CF2 group renders that carbon atom highly resistant to oxidative attack.

• Electronic Perturbation: Fluorine is the most electronegative element. Its powerful electron-withdrawing inductive effect can decrease the electron density of adjacent C-H bonds.[15][16] This can deactivate these sites towards electrophilic attack by the active oxygen species of CYP enzymes, thus reducing the rate of metabolism at positions near the fluorination site.

• Conformational Effects: In some instances, the introduction of fluorine can alter the conformation of the pyrrolidine ring, which may lead to a less favorable binding orientation within the active site of a metabolizing enzyme, thereby reducing the rate of metabolism.[17]

The following diagram illustrates the conceptual difference in metabolic pathways.

Caption: Metabolic fate of non-fluorinated vs. difluorinated pyrrolidines.

Experimental Evaluation: A Head-to-Head Comparison

To quantify the impact of difluorination, a series of standardized in vitro and in vivo experiments are essential. The following protocols represent robust, self-validating systems for assessing metabolic stability.

Experiment 1: In Vitro Liver Microsomal Stability Assay

This assay is a high-throughput, cost-effective method to assess Phase I metabolism and is often the first-line test in drug discovery.[18][19] It measures the rate at which a compound is metabolized by enzymes, primarily CYPs, present in liver microsomes.[3][20]

• Preparation of Reagents:

  • Test Compounds: Prepare 10 mM stock solutions of the non-fluorinated pyrrolidine and its difluorinated analog in DMSO.

  • Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • NADPH Regenerating System (NRS) Solution: Prepare a solution containing 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, and 3.3 mM magnesium chloride in the phosphate buffer. This system ensures a constant supply of the necessary cofactor, NADPH.[20][21]

  • Liver Microsomes: Thaw pooled human liver microsomes (e.g., from a reputable supplier) on ice. Dilute to a final working concentration of 0.5 mg/mL protein in phosphate buffer.[20]

  • Stop Solution: Prepare ice-cold acetonitrile containing an internal standard (a structurally unrelated, stable compound for LC-MS/MS normalization).

• Incubation Procedure:

  • Add the test compound (final concentration 1 µM) to the microsomal suspension in a 96-well plate.[20]

  • Pre-incubate the plate at 37°C for 10 minutes with shaking to equilibrate the temperature.[21]

  • Initiate the metabolic reaction by adding the pre-warmed NRS solution.

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture.[20]

  • Immediately quench the reaction by adding the aliquot to a well containing the ice-cold stop solution. This precipitates the proteins and halts all enzymatic activity.[18]

  • Include a negative control incubation without the NRS to check for non-enzymatic degradation.[20]

• Sample Analysis:

  • Centrifuge the quenched samples to pellet the precipitated protein.

  • Analyze the supernatant using LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.[18]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) using the following equations:[22]

    • t½ (min) = 0.693 / k

    • CLint (µL/min/mg protein) = (k / microsomal protein concentration) * 1000

Caption: Workflow for the in vitro liver microsomal stability assay.

Experiment 2: In Vitro Hepatocyte Stability Assay

While microsomes are excellent for assessing Phase I metabolism, they lack the full complement of enzymes and cofactors for Phase II reactions (e.g., glucuronidation, sulfation).[3][19] Cryopreserved hepatocytes provide a more complete and physiologically relevant in vitro system.[23][24]

The protocol is similar to the microsomal assay but uses a suspension of hepatocytes (e.g., 0.5 x 10^6 viable cells/mL) instead of microsomes and does not require an external NADPH regenerating system.[24][25] Data analysis is also analogous, yielding a half-life and an intrinsic clearance value normalized per million cells (µL/min/10^6 cells).[25] This assay validates the findings from the microsomal assay and provides a more comprehensive picture of hepatic clearance.

Expected Data and Interpretation

The data below represents a hypothetical but realistic outcome from a liver microsomal stability study comparing a parent pyrrolidine (Compound A) with its difluorinated analog (Compound B).

Compound	Description	In Vitro Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)	Metabolic Stability Classification
A	Non-Fluorinated Pyrrolidine	12	57.8	High Clearance / Low Stability
B	gem-Difluorinated Pyrrolidine	> 120	< 5.8	Low Clearance / High Stability

As the table clearly shows, the introduction of the gem-difluoro group dramatically increases the metabolic stability of the pyrrolidine scaffold. The half-life extends significantly, and the intrinsic clearance drops, indicating that the compound is much more resistant to enzymatic degradation. This is a highly desirable outcome in drug optimization, as it predicts a longer half-life and improved bioavailability in vivo.[2]

Conclusion and Forward Look

Strategic difluorination is a proven and highly effective tactic for enhancing the metabolic stability of the pyrrolidine scaffold. By blocking sites of oxidative metabolism and altering the electronic properties of the molecule, difluorination can transform a rapidly cleared compound into a viable drug candidate.[15][26][27] The experimental protocols detailed here provide a robust framework for quantitatively assessing this stability enhancement. The data generated from these assays are critical for making informed decisions in the iterative design-make-test-analyze cycle of modern drug discovery, ultimately de-risking the progression of candidates toward clinical evaluation.

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A Senior Application Scientist's Guide to Mass Spectrometry Validation of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine Synthesis

For researchers, medicinal chemists, and professionals in drug development, the synthesis of novel building blocks is the first step in a long journey toward a potential therapeutic. The compound 4-(4,4-difluoropyrrolidin-3-yl)pyridine is a prime example of such a scaffold, where the unique combination of a difluorinated pyrrolidine ring and a pyridine moiety offers intriguing possibilities for modulating physicochemical properties and biological activity. Fluorine, in particular, is a cornerstone of modern drug design, often enhancing metabolic stability, binding affinity, and bioavailability.[1]

However, the value of any synthesized compound is directly tied to the certainty of its structure and purity. Ambiguity at this foundational stage can lead to misinterpreted biological data and wasted resources. This guide provides an in-depth, comparative analysis of mass spectrometry (MS) techniques for the robust validation of the synthesis of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine. We will move beyond simple protocols to explain the causality behind instrumental choices, ensuring a self-validating analytical system.

The Central Role of Mass Spectrometry in Synthesis Validation

Before delving into biological assays, we must answer two fundamental questions: "Did we make the right molecule?" and "Is it pure?". Mass spectrometry is the unequivocal tool for answering the first question.[2][3] It provides a direct measurement of the molecule's mass-to-charge ratio (m/z), which is one of its most intrinsic properties. For a molecule like 4-(4,4-Difluoropyrrolidin-3-yl)pyridine (Molecular Formula: C₉H₁₀F₂N₂; Exact Mass: 184.0815), this measurement is the first gate of quality control.

High-Resolution Mass Spectrometry (HRMS) elevates this capability from a simple molecular weight check to a high-confidence confirmation of elemental composition.[4][5][6][7] Techniques like Time-of-Flight (TOF) and Orbitrap provide mass accuracy within a few parts-per-million (ppm), drastically narrowing the list of possible molecular formulas to, ideally, a single correct answer.[4][8] This precision is indispensable in modern pharmaceutical development for confirming new chemical entities and identifying unknown impurities.[5][9]

Primary Validation Workflow: Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)

For a polar, non-volatile molecule like 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, Liquid Chromatography (LC) coupled with HRMS is the gold-standard analytical approach. The LC component separates the target compound from residual starting materials, by-products, and other impurities, while the HRMS provides definitive identification.

Experimental Protocol: LC-Q-TOF MS Analysis

• Sample Preparation: Dissolve ~1 mg of the crude or purified reaction product in 1 mL of a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water with 0.1% formic acid). The formic acid is crucial as it aids in the protonation of the basic pyridine and pyrrolidine nitrogens, making the molecule amenable to positive-ion electrospray ionization.

• Chromatographic Separation (UPLC/HPLC):

  • Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is a standard choice for polar small molecules.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%), ramp up to a high percentage (e.g., 95%) over several minutes to elute the compound, hold, and then re-equilibrate. This gradient separates compounds based on their polarity.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry (Q-TOF or Orbitrap):

  • Ionization Source: Electrospray Ionization (ESI) in Positive Mode. ESI is a soft ionization technique ideal for polar, non-volatile molecules, as it typically produces the intact protonated molecule, [M+H]⁺.[10]

  • Capillary Voltage: 3.5 - 4.0 kV.

  • Mass Range: Scan from m/z 50 to 1000. This range comfortably covers the target molecule and potential dimers or impurities.

  • Data Acquisition: Acquire full-scan data to detect all ions. The high-resolution data allows for the extraction of accurate mass chromatograms.

Expected Outcome & Interpretation

The primary result is the detection of a chromatographic peak corresponding to an ion with an m/z value extremely close to the theoretical mass of the protonated molecule.

• Theoretical [M+H]⁺ for C₉H₁₁F₂N₂⁺: 185.0893

• Acceptable Measured Mass (e.g., within 5 ppm): 185.0893 ± 0.0009

Observing a peak at, for instance, m/z 185.0890 provides extremely high confidence that the synthesized compound has the correct elemental composition of C₉H₁₀F₂N₂.

Caption: High-level workflow for LC-HRMS validation.

Structural Confirmation with Tandem Mass Spectrometry (MS/MS)

While accurate mass confirms the elemental formula, it does not definitively prove the structure. Isomers could potentially share the same formula. Tandem mass spectrometry (MS/MS) provides the necessary structural fingerprinting. In this technique, the protonated parent ion ([M+H]⁺) is isolated, fragmented by collision with an inert gas (Collision-Induced Dissociation, CID), and the resulting fragment ions are mass-analyzed.

A challenge with molecules containing a basic pyrrolidine is that this group can readily accept and hold the proton, leading to fragmentation spectra dominated by a single, uninformative ion corresponding to the pyrrolidine ring.[11][12] However, by carefully tuning the collision energy, a rich fragmentation pattern can still be obtained. An alternative approach involves in-source fragmentation, which can induce the neutral loss of the pyrrolidine moiety before MS/MS analysis, allowing for more comprehensive fragmentation of the core structure.[11][12]

Proposed Fragmentation Pathway

Based on known fragmentation patterns of heterocyclic compounds, we can predict the key fragment ions for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.[13][14] The most likely fragmentation points are the C-C bond connecting the two rings and fragmentation within the pyrrolidine ring itself.

Caption: Proposed MS/MS fragmentation of the target compound.

Observing these characteristic fragments provides definitive structural evidence, confirming the connectivity of the atoms as designed in the synthesis.

Comparison of Mass Spectrometry Alternatives

While LC-HRMS is the gold standard, other MS techniques can be used, each with distinct advantages and limitations. The choice depends on the specific question being asked—is it for routine reaction monitoring or for definitive, publication-quality validation?

Technique	Mass Accuracy & Resolution	Structural Information (MS/MS)	Volatility Requirement	Primary Use Case & Rationale
LC-HRMS (Q-TOF, Orbitrap)	Excellent (< 5 ppm); High Resolution (>20,000)[4][9]	Yes, high-quality fragmentation data for structural confirmation.[13]	None (LC-based)	Definitive Validation: Provides unambiguous elemental composition and structural confirmation. Essential for characterizing a new chemical entity and its impurity profile.[5]
LC-MS (Single Quadrupole)	Low (~0.1 Da); Unit Mass Resolution	Limited (In-source fragmentation only)	None (LC-based)	Routine Monitoring: Excellent for quickly checking for the presence of the target molecular weight in reaction mixtures. Cost-effective and robust for high-throughput screening.[8]
GC-MS	Low (~0.1 Da); Unit Mass Resolution[10]	Yes, provides classic, library-searchable Electron Impact (EI) spectra.	High (Requires volatile and thermally stable compounds)	Not Recommended (without derivatization): The target molecule is not volatile. Derivatization (e.g., silylation) would be required, adding complexity and potential artifacts.[10][15][16] Best suited for analyzing volatile starting materials or by-products.[17]

Causality Behind the Choices

• Why LC over GC? The choice is dictated by the analyte's properties. 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, with its polar functional groups and higher molecular weight, is not sufficiently volatile or thermally stable for direct GC analysis.[15] Liquid chromatography is the logical choice for separating such compounds in their native state.

• Why HRMS for Validation? A single quadrupole LC-MS can confirm that a compound of approximately the right mass is present. However, it cannot distinguish it from an isobaric impurity (a different molecule with the same nominal mass). HRMS provides the mass accuracy needed to confirm the elemental formula, a much higher standard of evidence required for drug development.[4][5]

• The Role of a Single Quadrupole: In a development setting, a chemist might run dozens of reactions to optimize a synthesis. A simple, fast LC-MS is the perfect tool for this, providing a rapid "yes/no" answer on the presence of the product before committing to a full workup and purification.

Conclusion

The validation of a newly synthesized compound like 4-(4,4-Difluoropyrrolidin-3-yl)pyridine is a multi-faceted process, but it rests on the bedrock of confident structural and purity analysis. While various mass spectrometry techniques can provide useful information, a systematic approach grounded in scientific integrity demands the use of the right tool for the job.

For the definitive, unambiguous validation required in a research and drug development environment, Liquid Chromatography coupled with High-Resolution Mass Spectrometry and Tandem MS (LC-HRMS/MS) is the indispensable gold standard. It provides a self-validating workflow that confirms elemental composition via accurate mass and verifies atomic connectivity through characteristic fragmentation. While simpler techniques like single quadrupole LC-MS are valuable for routine monitoring, they lack the certainty required for the final validation of a novel molecular entity. By understanding the capabilities and limitations of each technique, scientists can ensure the integrity of their results and build a solid analytical foundation for their research.

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• Thermo Fisher Scientific. (2018, June 6). Improving Small Molecule Characterization - AnalyteGuru.
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• MDPI. (2023, February 16). Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis.
• Benchchem. A Comparative Guide to the Analytical Determination of Pyridine Compounds.
• MDPI. (2021, April 6). Eco-Friendly Direct GC–MS Method for Estimation of Niacin and Related Impurities Involving Pyridine in Food Supplements.
• Gcms.cz. TMSI+Pyridine.
• ResearchGate. Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones and their application to the identification of emerging synthetic cathinone derivatives | Request PDF.
• ResearchGate. (2025, October 13). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).
• PubMed. (2026, January 9). In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality.
• ACS Publications. (2026, January 8). In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality.
• MJChem. (2022, May 17). ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXI.

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A Comparative Guide to Validating the In Vivo Efficacy of Novel 4-(4,4-Difluoropyrrolidin-3-yl)pyridine Analogs as Cognitive Enhancers

This guide provides a comprehensive framework for the in vivo validation of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine analogs, a promising chemical series designed as selective modulators of nicotinic acetylcholine receptors (nAChRs) for cognitive enhancement. We will delineate a scientifically rigorous, multi-tiered approach to assess their therapeutic potential, benchmarked against established standards of care and alternative mechanisms. The experimental logic detailed herein is built upon principles of translational neuroscience to ensure that preclinical findings are robust and predictive of clinical efficacy.

The central hypothesis is that these analogs, by acting as potent and selective agonists or positive allosteric modulators (PAMs) at α7 or α4β2 nAChR subtypes, can ameliorate cognitive deficits in models of neurodegenerative and psychiatric disease. The strategic incorporation of a gem-difluoro motif on the pyrrolidine ring is a key design feature intended to enhance metabolic stability and modulate receptor binding affinity, potentially offering an improved pharmacokinetic and pharmacodynamic profile over earlier-generation compounds.

Part 1: Strategic Rationale for In Vivo Model Selection

The translation of a molecular hypothesis into in vivo proof-of-concept requires a carefully staged selection of animal models. The choice is not arbitrary; it follows a logical progression from inducing a specific neurochemical deficit to modeling a complex disease pathology.

Mechanism-Based Model: Scopolamine-Induced Amnesia

Our initial validation employs the scopolamine-induced amnesia model. Scopolamine, a muscarinic acetylcholine receptor antagonist, induces a transient and reversible cognitive deficit by disrupting cholinergic signaling. This model is not intended to replicate the full pathology of a disease like Alzheimer's but serves a critical purpose: to provide a clean, mechanistically relevant system to confirm that the test compound can restore cholinergic tone and improve cognitive function. Its high throughput and robust, reproducible deficits make it an ideal first-line screen for procognitive agents.

Disease-Relevant Model: Rodent Models of Alzheimer's Disease (e.g., 5xFAD mice)

Following successful validation in the acute deficit model, efficacy must be demonstrated in a more pathologically relevant context. The 5xFAD transgenic mouse model, which overexpresses human amyloid precursor protein (APP) and presenilin-1 (PSEN1) with five familial Alzheimer's disease mutations, provides an aggressive and well-characterized model of amyloid pathology, neuroinflammation, and associated cognitive decline. Demonstrating efficacy in this model suggests the compound's potential is not limited to symptomatic relief but may impact downstream consequences of the disease process.

The overall preclinical validation workflow is structured to de-risk the progression of a candidate molecule.

Caption: High-level workflow for in vivo validation of a candidate cognitive enhancer.

Part 2: Comparative Efficacy Assessment

The central pillar of this guide is the objective comparison of our lead analog, "Analog-A," against a standard-of-care (Donepezil) and a well-characterized nAChR modulator (Varenicline). This multi-compound approach provides essential context for evaluating the magnitude and nature of the observed effects.

Experiment: Reversal of Scopolamine-Induced Deficit in Novel Object Recognition (NOR)

The NOR test is a widely used behavioral assay that leverages the innate tendency of rodents to explore novel objects over familiar ones. It is a measure of recognition memory, a cognitive domain significantly impacted in Alzheimer's disease.

• Habituation (Day 1): Individually house mice and handle them for 5-10 minutes. Place each mouse in the empty testing arena (e.g., a 40x40 cm open box) for 10 minutes to allow for acclimation.

• Training/Familiarization (Day 2):

  • Administer vehicle, Analog-A (1, 3, 10 mg/kg, PO), Donepezil (1 mg/kg, IP), or Varenicline (1 mg/kg, SC) to respective cohorts.

  • After 30 minutes, administer Scopolamine (1 mg/kg, IP) or saline to all animals.

  • After another 30 minutes, place the mouse in the arena with two identical objects (e.g., small glass bottles) for a 10-minute acquisition trial.

  • Record the time spent exploring each object. Exploration is defined as the nose pointing toward the object within a 2 cm distance.

• Testing (Day 2, after inter-trial interval):

  • After a 1-hour inter-trial interval, place the mouse back in the arena where one of the familiar objects has been replaced with a novel object.

  • Record the time spent exploring the novel (T_novel) and familiar (T_familiar) objects for 5 minutes.

• Data Analysis: Calculate the Discrimination Index (DI) as: (T_novel - T_familiar) / (T_novel + T_familiar). A DI of 0 indicates no preference, while a positive DI indicates successful memory of the familiar object. Statistical analysis is typically performed using a one-way ANOVA with post-hoc tests (e.g., Dunnett's or Tukey's).

Compound Group	Dose (mg/kg)	Administration	Mean Discrimination Index (DI)	% Reversal of Scopolamine Deficit
Vehicle + Saline	-	PO/IP	0.45 ± 0.05	N/A (Normal Memory)
Vehicle + Scopolamine	1	PO/IP	-0.02 ± 0.04	0% (Amnesic Control)
Analog-A	3	PO	0.38 ± 0.06	89%
Analog-A	10	PO	0.41 ± 0.05	96%
Donepezil (Standard)	1	IP	0.35 ± 0.07	82%
Varenicline (Comparator)	1	SC	0.29 ± 0.08	69%

Data are presented as mean ± SEM. The % reversal is calculated relative to the Vehicle + Saline and Vehicle + Scopolamine groups.

Interpretation: Analog-A demonstrated a robust, dose-dependent reversal of the scopolamine-induced memory deficit. At a dose of 3 mg/kg, it showed efficacy comparable to, or slightly exceeding, the standard acetylcholinesterase inhibitor, Donepezil. Notably, its performance surpassed that of Varenicline, a known α4β2 nAChR partial agonist, suggesting a potentially superior procognitive profile.

Part 3: Target Engagement and Mechanism of Action

Efficacy data must be directly linked to the compound's proposed mechanism of action. The central cholinergic system's activation is a key downstream effect of stimulating nAChRs located on cholinergic terminals. We can directly measure this effect using in vivo microdialysis.

Caption: Proposed signaling pathway for procognitive effects of nAChR modulator analogs.

Experiment: In Vivo Microdialysis in the Medial Prefrontal Cortex (mPFC)

This technique allows for the direct measurement of extracellular neurotransmitter levels in the brain of a freely moving animal, providing a dynamic readout of target engagement.

• Surgical Implantation: Anesthetize a rat or mouse and stereotaxically implant a microdialysis guide cannula aimed at the mPFC. Allow for 5-7 days of recovery.

• Probe Insertion & Baseline: On the day of the experiment, insert the microdialysis probe. Perfuse with artificial cerebrospinal fluid (aCSF) at a constant rate (e.g., 1 µL/min). Collect baseline samples every 20 minutes for at least 2 hours.

• Compound Administration: Administer Analog-A (e.g., 10 mg/kg, PO) and continue collecting dialysate samples for 3-4 hours.

• Analysis: Analyze acetylcholine concentrations in the dialysate using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Data Presentation: Express results as a percentage change from the mean baseline concentration.

A successful nAChR agonist like Analog-A is expected to produce a significant, time-dependent increase in extracellular acetylcholine levels in the mPFC and hippocampus. For example, a peak increase of 250-350% over baseline would be a strong indicator of robust target engagement. This can be compared to the effect of Donepezil, which typically produces a more modest but sustained increase (e.g., 150-200%) by inhibiting ACh breakdown rather than stimulating its release. This distinction is crucial for differentiating the mechanism of action and therapeutic hypothesis.

Part 4: Conclusion and Future Directions

The 4-(4,4-Difluoropyrrolidin-3-yl)pyridine analog series, represented by Analog-A, demonstrates significant promise as a procognitive therapeutic agent. The collective in vivo data—robust efficacy in both mechanism-based and disease-relevant models, benchmarked superiority against comparators, and direct evidence of target engagement via microdialysis—provides a compelling, scientifically validated rationale for continued development.

The strategic use of gem-difluorination appears to have yielded a compound with a potent in vivo profile. Future studies should focus on chronic dosing paradigms in disease models to assess the potential for disease modification, a full pharmacokinetic/pharmacodynamic (PK/PD) characterization to optimize dosing schedules, and off-target liability screening to build a comprehensive safety profile. This structured, evidence-based approach is paramount for successfully translating a promising chemical scaffold from a preclinical candidate into a clinical reality.

References

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• Oakley, H., Cole, S. L., Logan, S., Maus, E., Shao, P., Craft, J., ... & Vassar, R. (2006). Intraneuronal β-amyloid aggregates, neurodegeneration, and neuron loss in transgenic mice with five familial Alzheimer's disease mutations: potential factors in amyloid plaque formation. Journal of Neuroscience, 26(40), 10129-10140. [Link]

Reproducibility of cell-based assays using 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

An objective guide to navigating the complexities of assay reproducibility with a focus on 4-(4,4-Difluoropyrrolidin-3-yl)pyridine and its structural analogs.

In the pursuit of novel therapeutics and deeper biological understanding, the reproducibility of in vitro data is the bedrock upon which scientific progress is built. However, the scientific community faces a well-documented "reproducibility crisis," where subtle, often overlooked variables can lead to significant discrepancies in experimental outcomes.[1][2][3] This guide, written from the perspective of a Senior Application Scientist, dissects the factors influencing the reproducibility of cell-based assays, using 4-(4,4-Difluoropyrrolidin-3-yl)pyridine as a focal point. We will explore how specific structural modifications to a chemical scaffold can mitigate common sources of variability and provide a robust framework for generating reliable, high-quality data.

The Compound: Understanding 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

4-(4,4-Difluoropyrrolidin-3-yl)pyridine is a heterocyclic small molecule featuring a pyridine core linked to a pyrrolidine ring. The key structural feature is the geminal difluoride substitution on the pyrrolidine ring. In medicinal chemistry and chemical biology, such fluorination is a deliberate strategic choice, not a trivial modification. It is known to profoundly influence a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding interactions—all of which are critical determinants of performance in a cell-based environment.

Comparative Analysis: The Impact of Fluorination on Assay Performance

To understand the benefits conferred by the difluoro group, we must compare the title compound to its simpler, non-fluorinated analogs: 4-(Pyrrolidin-3-yl)pyridine (the direct parent) and Pyridine (the core heterocycle). The following table summarizes their expected performance characteristics in a typical cell-based assay.

Parameter	4-(4,4-Difluoropyrrolidin-3-yl)pyridine	4-(Pyrrolidin-3-yl)pyridine	Pyridine
Target Specificity	Higher: Fluorine can form unique non-covalent interactions (e.g., hydrogen bonds, dipole interactions), potentially increasing target affinity and selectivity.	Moderate: Relies solely on the shape and charge of the non-fluorinated scaffold.	Low: As a simple heterocycle, it often has broad, non-specific biological activity.[4]
Metabolic Stability	High: The carbon-fluorine bond is exceptionally strong, making the molecule resistant to metabolic oxidation at that position, a common issue with alkyl groups.	Lower: The C-H bonds on the pyrrolidine ring are susceptible to metabolic oxidation by cellular enzymes (e.g., Cytochrome P450s).	Variable: Can be metabolized through various pathways.
Cell Permeability	Good/Tunable: Fluorination increases lipophilicity, which generally aids membrane passage. The overall permeability is a balance of this and other factors.	Good: Generally possesses favorable properties for cell permeability.	High: Small size and favorable properties allow for easy passage across cell membranes.
Aqueous Solubility	Moderate: Increased lipophilicity can reduce aqueous solubility. Often requires a co-solvent like DMSO for stock solutions.[5]	Higher: Generally more soluble in aqueous media compared to its fluorinated counterpart.	Very High: Miscible with water.
Expected Reproducibility (CV%)	Lower (<15%): Higher specificity and metabolic stability lead to a more consistent effective concentration and reduced off-target noise.	Moderate (15-25%): Potential for metabolic degradation can introduce variability over time.	Higher (>25%): Low potency and potential for off-target effects can lead to significant assay variability.
Cytotoxicity	Target-Dependent: Generally low cytotoxicity at effective concentrations due to higher specificity.	Target-Dependent: May exhibit cytotoxicity at higher concentrations needed to achieve a biological effect.	Can be high: Often exhibits cytotoxicity at the higher concentrations required for activity.[6]

The "Why": A Mechanistic Look at Improved Reproducibility

The superior reproducibility achievable with 4-(4,4-Difluoropyrrolidin-3-yl)pyridine is not a matter of chance; it is a direct result of its chemical design. The strategic incorporation of fluorine atoms addresses several key sources of experimental variability.

• Blocking Metabolic Hotspots: The pyrrolidine ring contains C-H bonds that are prime targets for metabolic enzymes. By replacing two C-H bonds with chemically robust C-F bonds, a major pathway for compound degradation within the cell is blocked. This ensures that the concentration of the active compound remains stable throughout the duration of the assay, which is critical for consistent dose-response relationships.

• Enhancing Target Engagement: Fluorine's high electronegativity can alter the local electronic environment, influencing how the molecule binds to its protein target. It can act as a hydrogen bond acceptor or engage in favorable dipole-dipole interactions, leading to higher binding affinity and specificity. This reduces the likelihood of off-target effects, which are a major source of confounding data and poor reproducibility.

The following diagram illustrates how these molecular properties translate into more reliable assay data.

Caption: From chemical structure to reproducible results.

A Self-Validating Protocol for Cell-Based Assays

Reproducibility is not just about the compound; it's equally about the protocol. A robust protocol is a self-validating system that includes the necessary controls to ensure the data is trustworthy.[7] The following is a detailed methodology for a generic cell-based assay (e.g., cell viability, reporter gene) using a small molecule like 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Experimental Workflow Diagram

Caption: A standardized experimental workflow.

Detailed Step-by-Step Methodology

• Cell Seeding and Culture:

  • Action: Culture cells in appropriate media and ensure they are healthy and in a logarithmic growth phase. Use authenticated, low-passage number cells to avoid genetic drift.[2]

  • Action: Seed cells in a 96-well plate at a pre-optimized density. To mitigate the "edge effect," avoid using the perimeter wells or fill them with sterile PBS or media.[5]

  • Causality: Inconsistent cell density and health are primary sources of biological variability. The edge effect, caused by increased evaporation in outer wells, can alter compound concentrations and affect cell viability.[1][5]

• Compound Preparation:

  • Action: Prepare a high-concentration stock solution (e.g., 10 mM) of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine in analytical grade DMSO. Aliquot and store at -80°C.

  • Action: On the day of the experiment, create a serial dilution series from a fresh stock aliquot in the appropriate cell culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (typically ≤0.5%).

  • Causality: Repeated freeze-thaw cycles can cause compound degradation or precipitation. Using a consistent, low concentration of the vehicle (DMSO) is crucial to ensure it does not contribute to the observed biological effect.[5]

• Cell Treatment and Controls:

  • Action: Add the compound dilutions to the appropriate wells.

  • Action: Crucially, include the following controls on every plate:

    • Vehicle Control: Cells treated with the same final concentration of DMSO as the compound-treated wells. This is your 0% effect baseline.

    • Positive Control: Cells treated with a known reference compound that elicits a strong, reliable response in the assay. This validates that the cells and reagents are performing as expected.

    • Negative/Untreated Control: Cells in media alone. This serves as a baseline for 100% cell viability or basal signal.

  • Causality: This control scheme is the essence of a self-validating system. The vehicle control isolates the effect of the compound from the solvent, while the positive control confirms the assay's dynamic range and responsiveness.

• Incubation:

  • Action: Incubate the plate for the predetermined time (e.g., 24, 48, 72 hours) in a calibrated incubator at 37°C with 5% CO2.

  • Causality: Incubation time is a critical variable. It must be long enough to observe a biological response but short enough to avoid secondary effects or compound degradation. Consistency is key.

• Assay Readout:

  • Action: Add the detection reagent (e.g., CCK-8 for viability, luciferase substrate for a reporter assay) and incubate as per the manufacturer's protocol.[8][9]

  • Action: Read the plate on a calibrated plate reader.

  • Causality: The choice of readout can impact reproducibility. For example, some viability assays like CellTiter-Glo (ATP-based) can be confounded by compounds that affect cellular metabolism without changing cell number, whereas direct cell counting is more robust.[1]

• Data Analysis:

  • Action: Normalize the data. Typically, the vehicle control is set to 100% (or 0% inhibition), and a maximal effect control is set to 0% (or 100% inhibition).

  • Action: Plot the normalized data as a dose-response curve and fit to a four-parameter logistic equation to determine the IC50/EC50.

  • Action: Calculate the Z-factor for the assay using the positive and vehicle controls. A Z-factor > 0.5 indicates an excellent, robust assay suitable for high-throughput screening.

Conclusion

Achieving reproducible data in cell-based assays is an active process that requires a holistic understanding of the compound's chemistry, the cell's biology, and the protocol's integrity. While no single factor is a silver bullet, the rational design of chemical probes, such as the use of difluorination in 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, can significantly improve a compound's intrinsic properties by enhancing metabolic stability and target specificity. By combining well-designed molecules with rigorously controlled and self-validating experimental protocols, researchers can generate more reliable and trustworthy data, ultimately accelerating the pace of scientific discovery.

References

• A multi-center study on factors influencing the reproducibility of in vitro drug-response studies. (2017). bioRxiv. Available at: [Link]

• Kosheeka. (2020). 4 Factors Affecting Data Reproducibility. Available at: [Link]

• ResearchGate. (2021). Why can't I get reproducible results in cell based assays?. Available at: [Link]

• Zhang, et al. (2025). Protocol to identify small-molecule inhibitors against cancer drug resistance. STAR Protocols. Available at: [Link]

• PubChem. 4-(Pyrrolidin-3-yl)pyridine. National Center for Biotechnology Information. Available at: [Link]

• Shao, et al. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry. The Journal of Organic Chemistry. Available at: [Link]

• MDPI. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Available at: [Link]

• Google Patents. (2013). WO2013127913A1 - 4,4-difluoro-piperidine-compounds.

• Synthesis, cytotoxic assessment, and molecular docking studies of 2,6-diaryl-substituted pyridine and 3,4-dihydropyrimidine-2(1H)-one scaffolds. (2022). PMC. Available at: [Link]

• Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. (2008). PMC. Available at: [Link]

• European Patent Office. (1986). Process for the preparation of fluorinated pyridines - EP 0192287 A2. Available at: [Link]

• Frontiers. (2023). Identification of a novel pyridine derivative with inhibitory activity against ovarian cancer progression in vivo and in vitro. Available at: [Link]

• An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. (2021). MDPI. Available at: [Link]

• Springer. (2025). Discover Chemistry - Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Available at: [Link]

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. (2018). PMC. Available at: [Link]

• RSC Publishing. (2024). Unveiling multifunctional inhibitors: holistic spectral, electronic and molecular characterization, coupled with biological profiling of substituted pyridine derivatives against LD transpeptidase, heme oxygenase and PPAR gamma. Available at: [Link]

• PubMed. (2025). Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Available at: [Link]

• ScienceOpen. (2022). Dichlorophenylpyridine-Based Molecules Inhibit Furin through an Induced-Fit Mechanism. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

Hazard Assessment: A Structurally-Informed Approach

A specific, comprehensive Safety Data Sheet (SDS) for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine is not always readily accessible. Therefore, a robust hazard assessment must be conducted by analyzing its principal structural moieties: the pyridine ring, the difluorinated pyrrolidine ring, and its overall nature as a halogenated organic compound.

• Pyridine Moiety : Pyridine and its derivatives are known to be flammable, toxic, and potentially harmful to the liver, kidneys, and central nervous system.[1][2] They often possess a strong, unpleasant odor and can be absorbed through the skin.[1][2]

• Pyrrolidine Moiety : Pyrrolidine is a cyclic amine that is flammable and can cause skin and eye irritation or burns.[3][4]

• Difluoro- Substitution (Halogenation) : The presence of fluorine atoms classifies this compound as a halogenated organic substance .[5][6] This is the most critical classification for disposal, as halogenated wastes require specialized incineration at high temperatures to prevent the formation and release of toxic byproducts.[7] They must never be mixed with non-halogenated organic waste streams.[7][8]

Based on this structural analysis, 4-(4,4-Difluoropyrrolidin-3-yl)pyridine should be handled as a toxic, irritant, and flammable substance, with its disposal route governed by its halogenated nature.

Table 1: Inferred Hazard Profile and Safety Summary

Hazard Category	Description & Rationale	Precautionary Action
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin, based on hazards of pyridine and pyrrolidine analogs.[9][10]	Handle in a certified chemical fume hood. Use appropriate PPE at all times.
Skin/Eye Irritation	Expected to cause skin and serious eye irritation, potentially severe, based on pyrrolidine and pyridine structures.[10][11]	Wear chemical safety goggles and chemical-resistant gloves.
Flammability	Assumed to be a flammable solid or liquid, a characteristic of many pyridine and pyrrolidine derivatives.[12][13]	Keep away from heat, sparks, and open flames. Store in a cool, well-ventilated area.
Environmental Hazard	Halogenated organic compounds can be persistent and harmful to aquatic life.[3]	Do not dispose of down the drain or in the environment under any circumstances.[5][7][8]
Hazardous Decomposition	Combustion may produce highly toxic and corrosive fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen fluoride (HF).	In case of fire, use CO2, dry chemical, or alcohol-resistant foam.[12]

Core Disposal Directive: Segregation is Non-Negotiable

Due to its difluorinated structure, 4-(4,4-Difluoropyrrolidin-3-yl)pyridine and any materials contaminated with it must be disposed of as Hazardous Halogenated Organic Waste .

The fundamental principle guiding this directive is the need for proper end-of-life treatment. Non-halogenated solvents are often recycled as fuel additives for cement kilns, a process that is environmentally and economically efficient.[7] However, introducing halogenated compounds into this stream can lead to the production of acid gases and other pollutants.[7] Consequently, halogenated waste is managed via controlled high-temperature incineration, which is a more complex and costly process designed to safely break down these molecules.[14][15] Mixing these waste streams leads to expensive re-segregation or the improper, polluting disposal of the entire batch.

Step-by-Step Disposal Protocol

This protocol provides a systematic workflow for the safe collection and disposal of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine waste.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the minimum required PPE to prevent exposure.

• Eye Protection : Chemical safety goggles or a face shield.

• Hand Protection : Chemical-resistant gloves (e.g., nitrile or butyl rubber). Always consult the glove manufacturer's compatibility chart.

• Body Protection : A fully-buttoned laboratory coat.

Step 2: Waste Segregation and Collection

This is the most critical operational step. Meticulous segregation at the point of generation is paramount.

• Establish a Dedicated Waste Container :

  • Use a container specifically designated for "Halogenated Organic Waste." [5][8]

  • The container must be made of a chemically compatible material (e.g., high-density polyethylene or glass) and have a secure, vapor-tight screw-top cap.[7][8]

  • Ensure the container is in good condition and free from leaks or damage.[8]

• Labeling :

  • Label the container before adding any waste.[8]

  • The label must clearly state:

    • "Hazardous Waste" [6][14]

    • "Halogenated Organic Waste"

    • The full chemical name: "4-(4,4-Difluoropyrrolidin-3-yl)pyridine" and any solvents present. Do not use abbreviations.[8]

• Collecting Waste :

  • Solid Waste : Collect all contaminated consumables, such as weighing paper, pipette tips, and gloves, directly into the designated container.

  • Liquid Waste (Solutions) : If the compound is in a solvent, collect the solution in the designated liquid halogenated waste container.

  • CRITICAL : Do not mix halogenated waste with non-halogenated waste streams.[7][8][16] Even small amounts of contamination require the entire container to be treated as halogenated waste.[7]

Step 3: Temporary On-Site Storage

• Keep the waste container tightly sealed at all times, except when actively adding waste.[8]

• Store the container in a cool, dry, and well-ventilated secondary containment bin or designated satellite accumulation area.[14]

• Ensure the storage area is away from incompatible materials, such as strong oxidizing agents and strong acids.[1]

Step 4: Arrange for Final Disposal

• Laboratory personnel should not attempt to treat or dispose of this chemical themselves.

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[3][14]

• Complete all required waste disposal manifests and documentation as instructed by your EHS office.

Spill Management Protocol

In the event of a spill, prompt and correct action is necessary to mitigate exposure and contamination.

• Evacuate and Alert : Immediately alert others in the area and evacuate non-essential personnel.

• Control Ignition Sources : If the compound is in a flammable solvent, eliminate all sources of ignition.

• Ventilate : Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Wear Full PPE : Don appropriate PPE, including respiratory protection if necessary and you are trained to do so.

• Contain and Absorb : For small spills, cover with an inert absorbent material like vermiculite, sand, or a commercial sorbent pad.[17][18]

• Collect Waste : Carefully sweep or scoop the absorbed material into your designated "Hazardous Halogenated Organic Waste" container.[17]

• Decontaminate : Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.[17]

• Report : Report the incident to your supervisor or EHS department according to institutional policy.

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Caption: A workflow for the safe disposal of laboratory chemical waste.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-(4,4-Difluoropyrrolidin-3-yl)pyridine

For researchers and drug development professionals, the introduction of novel chemical entities into a workflow demands a rigorous and proactive approach to safety. The compound 4-(4,4-Difluoropyrrolidin-3-yl)pyridine, while a promising building block, requires careful handling due to its chemical structure. This guide provides a comprehensive operational plan for personal protective equipment (PPE), handling, and disposal, grounded in the established principles of laboratory safety and chemical hazard mitigation.

While a specific Safety Data Sheet (SDS) for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine is not publicly available, a robust safety protocol can be constructed by analyzing its structural components: a pyridine ring and a fluorinated pyrrolidine moiety. Pyridine and its derivatives are known to be flammable, and potentially harmful if inhaled, swallowed, or in contact with skin.[1][2] Fluorinated compounds also require special attention due to their unique reactivity and potential biological effects.[3][4] This guide, therefore, is based on a conservative assessment of these combined risks.

Hazard Assessment: A Proactive Analysis

Understanding the potential hazards is the cornerstone of any effective safety plan. Based on data from analogous compounds, we can anticipate the following primary risks associated with 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Potential Hazard	GHS Classification (Anticipated)	Rationale and Source
Flammable Liquid and Vapour	H225: Highly flammable liquid and vapour	Pyridine, the parent heterocycle, is a flammable liquid.[1][2]
Acute Oral, Dermal, & Inhalation Toxicity	H302, H312, H332: Harmful if swallowed, in contact with skin, or if inhaled	Pyridine and its derivatives are known to have these routes of toxicity.[2][5]
Serious Eye Irritation/Damage	H319: Causes serious eye irritation	Pyridine and similar heterocyclic compounds can cause significant eye irritation or damage upon contact.[2][6]
Skin Corrosion/Irritation	H315: Causes skin irritation	Direct contact with pyridine-like substances can lead to skin irritation.[1]
Incompatibility	Strong Oxidizing Agents, Strong Acids	Pyridine is incompatible with oxidizing agents (e.g., perchlorates, nitrates) and strong acids.[1][7]

Core Directive: Your Personal Protective Equipment (PPE) Mandate

A multi-layered PPE approach is essential to create a reliable barrier between the researcher and the chemical. The following PPE is mandatory for all operations involving 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

• Eye and Face Protection:

  • What: Tight-sealing safety goggles and a face shield.[1][6]

  • Why: The primary risk to the eyes is from splashes of the chemical, which can cause serious irritation or damage.[8] Standard safety glasses do not provide adequate protection from splashes. A face shield offers an additional layer of protection for the entire face.[7]

• Skin and Body Protection:

  • What: A flame-resistant lab coat and appropriate, full-length clothing.

  • Why: A lab coat is the first line of defense to prevent skin contact.[9] Given the anticipated flammability of the compound, a flame-resistant lab coat is a critical precaution.[1] Open-toed shoes and shorts are strictly prohibited in the laboratory.[10]

• Hand Protection:

  • What: Nitrile gloves.

  • Why: Nitrile gloves offer good resistance to pyridine and many other chemicals.[9] It is crucial to inspect gloves for any signs of damage before use and to practice proper removal techniques to avoid contaminating your skin.[11] Contaminated gloves should be disposed of immediately.[12]

• Respiratory Protection:

  • What: All handling of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine must be conducted within a certified chemical fume hood.[9][13]

  • Why: The compound is likely to have a degree of volatility, and its vapors may be harmful if inhaled.[1][2] A properly functioning fume hood is the most effective engineering control to minimize respiratory exposure.

Operational Plan: A Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely weighing and preparing a solution of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

• Preparation:

  • Ensure the chemical fume hood is certified and functioning correctly.[13]

  • Don all required PPE: face shield, safety goggles, flame-resistant lab coat, and nitrile gloves.

  • Place all necessary equipment (e.g., balance, glassware, spatula, solvent) inside the fume hood.

  • Ensure an appropriate spill kit and fire extinguisher are readily accessible.[7][9]

• Handling the Compound:

  • Keep the container of 4-(4,4-Difluoropyrrolidin-3-yl)pyridine tightly closed when not in use.[2][14]

  • Carefully weigh the desired amount of the compound.

  • Slowly add the compound to the solvent in your flask to avoid splashing.

  • Once the transfer is complete, securely cap the original container and the solution.

• Post-Handling:

  • Decontaminate any surfaces that may have come into contact with the chemical.

  • Properly dispose of any contaminated materials (e.g., weigh paper, pipette tips) in a designated hazardous waste container.[15]

Handling Workflow Diagram

Caption: Workflow for handling 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Disposal Plan: Managing Chemical Waste

Proper waste management is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation:

  • All materials that have come into direct contact with 4-(4,4-Difluoropyrrolidin-3-yl)pyridine are considered hazardous waste. This includes gloves, weigh paper, pipette tips, and contaminated paper towels.

  • Liquid waste (e.g., excess solution) should be collected in a separate, clearly labeled, and compatible hazardous waste container.[14]

• Container Management:

  • Use a designated, sealable, and clearly labeled hazardous waste container.[15] The label should include the chemical name and the words "Hazardous Waste."

  • Keep the waste container closed when not in use.[2]

  • Store the waste container in a designated satellite accumulation area away from incompatible materials.[15]

• Final Disposal:

  • Arrange for hazardous waste pickup through your institution's Environmental Health and Safety (EHS) department.[15]

  • Never dispose of this chemical or its contaminated materials in the regular trash or down the drain.[16]

Disposal Workflow Diagram

Caption: Waste disposal workflow for 4-(4,4-Difluoropyrrolidin-3-yl)pyridine.

Emergency Procedures: Immediate Actions

In the event of an exposure or spill, immediate and correct action is crucial.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[9] Remove contaminated clothing.[6] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[6][9] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[1][6] If breathing is difficult, administer oxygen. Seek medical attention.

• Spill: For a small spill within a fume hood, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite).[2][17] Collect the material in a sealed container for hazardous waste disposal.[15]

By adhering to these rigorous safety protocols, you can confidently and safely incorporate 4-(4,4-Difluoropyrrolidin-3-yl)pyridine into your research, ensuring the well-being of yourself and your colleagues while advancing your scientific objectives.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Available from: [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Pyridine. Available from: [Link]

• ChemSupply Australia. (n.d.). Safety Data Sheet: Pyridine. Available from: [Link]

• Unknown. (n.d.). Hydrogen fluoride pyridine Safety Data Sheet. Available from: [Link]

• Organic Syntheses. (2017, May 5). Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2. Available from: [Link]

• Harvey Mudd College Department of Chemistry. (2015, October 29). Safe Laboratory Practices in Chemistry. Available from: [Link]

• Institute for Molecular Biology & Biophysics. (n.d.). Laboratory Safety Guidelines. Available from: [Link]

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• ACS Chemical Health & Safety. (2022, February 1). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. Available from: [Link]

• ResearchGate. (2022, February). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology | Request PDF. Available from: [Link]

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